2-Methyl-2,9-diazaspiro[5.5]undecan-1-one

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one: A Privileged Scaffold in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, a heterocyclic compound with significant potential in medicinal chemistry. As a Senior Application Scientist, this document synthesizes foundational chemical principles with practical, field-proven insights to offer a robust resource for researchers engaged in the discovery and development of novel therapeutics.

The Ascendancy of the Diazaspiro[5.5]undecane Core

Spirocyclic systems, characterized by two rings sharing a single carbon atom, have garnered considerable attention in contemporary drug design. Their inherent three-dimensionality and conformational rigidity offer distinct advantages over traditional flat, aromatic scaffolds. This unique architecture allows for the precise spatial orientation of substituents, facilitating high-affinity and selective interactions with biological targets.

The diazaspiro[5.5]undecane framework, a subset of these spirocycles, incorporates two nitrogen atoms within its bicyclic structure. This feature not only imparts desirable physicochemical properties, such as improved aqueous solubility and metabolic stability, but also provides multiple points for chemical modification, enabling the exploration of extensive chemical space. The introduction of a lactam functionality, as seen in 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, further enhances the molecule's drug-like properties and potential for engaging in specific hydrogen bonding interactions with target proteins.

Unveiling 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one: Structure and Properties

2-Methyl-2,9-diazaspiro[5.5]undecan-1-one is a derivative of the 2,9-diazaspiro[5.5]undecane core, featuring a methyl group on one of the nitrogen atoms and a carbonyl group on the adjacent carbon, forming a lactam ring. The hydrochloride salt of this compound is commercially available, indicating its stability and utility in research settings[1].

Chemical Structure

The structure of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one is characterized by a spirocyclic system consisting of two six-membered rings. One ring is a piperidinone with a methyl group on the nitrogen at position 2, and the other is a piperidine ring. The two rings are joined at the C5 position.

Caption: Proposed synthetic workflow for 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one.

Spectroscopic and Analytical Characterization (Expected)

The structural elucidation of the synthesized 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one would rely on a combination of spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl group (a singlet around 2.8-3.0 ppm), as well as complex multiplets for the methylene protons of the two piperidine rings.

• ¹³C NMR: The carbon NMR spectrum should display a signal for the carbonyl carbon of the lactam at approximately 170 ppm. The spiro-carbon would appear as a quaternary carbon signal, and the methyl carbon would be observed in the aliphatic region.

• IR Spectroscopy: A strong absorption band in the region of 1650-1680 cm⁻¹ would be indicative of the lactam carbonyl group. The absence of an N-H stretch around 3200-3400 cm⁻¹ would confirm the N-methylation.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula of the compound by providing a highly accurate mass measurement.

Potential Applications in Drug Discovery

The diazaspiro[5.5]undecane scaffold is considered a "privileged structure" in medicinal chemistry, as it is found in numerous biologically active compounds targeting a wide range of therapeutic areas. [2][3]The specific substitution pattern of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one suggests several potential applications.

Central Nervous System (CNS) Disorders

Derivatives of diazaspiro[5.5]undecane have been investigated as antagonists for various CNS receptors, including GABA-A receptors and opioid receptors. [4][5]The rigid conformation of the spirocyclic core can lead to high receptor affinity and selectivity. The N-methyl group and lactam functionality can further modulate the compound's pharmacokinetic properties, such as its ability to cross the blood-brain barrier.

Inflammatory and Immune-Modulatory Agents

The chemokine receptor CCR5 is a validated target for the treatment of HIV and inflammatory diseases. Several 3,9-diazaspiro[5.5]undecane derivatives have been reported as potent and selective CCR5 antagonists. [6]The structural features of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one make it a candidate for investigation in this area.

Oncology

The unique three-dimensional shape of spirocyclic compounds allows them to interact with protein-protein interfaces and other challenging drug targets that are often implicated in cancer. While direct evidence for the anticancer activity of this specific compound is not yet available, the broader class of diazaspiro compounds is being explored for this purpose. [7]

Caption: Potential therapeutic applications of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one.

Conclusion and Future Perspectives

2-Methyl-2,9-diazaspiro[5.5]undecan-1-one represents a promising, yet underexplored, chemical entity. Its spirocyclic nature, combined with the presence of a lactam and an N-methyl group, provides a unique combination of structural rigidity and functional handles for further chemical modification. The synthetic pathways to access this molecule are feasible based on established organic chemistry principles.

Future research should focus on the definitive synthesis and characterization of this compound, followed by a systematic evaluation of its biological activity across a range of relevant targets. The insights gained from such studies will be invaluable for unlocking the full therapeutic potential of this intriguing diazaspiro[5.5]undecane derivative and for the broader advancement of spirocyclic scaffolds in drug discovery.

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CAS number for 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one derivatives

An In-Depth Technical Guide to 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one and Its Derivatives: Synthesis, Bioactivity, and Therapeutic Potential

Authored by: A Senior Application Scientist

Abstract

The diazaspiro[5.5]undecane scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and drug development. Its rigid, three-dimensional structure provides a unique framework for the precise spatial orientation of functional groups, making it an attractive core for designing potent and selective ligands for a variety of biological targets. This technical guide provides an in-depth exploration of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one and its derivatives. While a specific CAS number for the parent compound, 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, is not publicly cataloged, this guide consolidates critical information on its isomers and related derivatives, focusing on their chemical identification, synthesis, and burgeoning applications in modern therapeutics. We delve into the causality behind synthetic strategies and the mechanistic basis of their biological activities, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction to the Diazaspiro[5.5]undecane Core

Spiro-heterocycles are a fascinating class of compounds characterized by two rings connected by a single common atom. This structural feature imparts a distinct three-dimensionality that is highly advantageous in drug design, allowing for novel interactions with biological targets compared to planar aromatic systems. The diazaspiro[5.5]undecane framework, consisting of two fused piperidine rings, is particularly noteworthy for its presence in a wide array of biologically active molecules.[1] These compounds have shown promise in treating a range of conditions, including pain, obesity, cancer, and various central nervous system disorders.[2]

The strategic placement of nitrogen atoms and other functional groups, such as the carbonyl in the 2,9-diazaspiro[5.5]undecan-1-one series, allows for fine-tuning of the molecule's physicochemical properties, including solubility, lipophilicity, and hydrogen bonding capacity. This guide will focus specifically on derivatives of the 2,9-diazaspiro[5.5]undecane-1-one core, providing a comprehensive overview of their chemical identity and therapeutic landscape.

Chemical Identification and CAS Numbers of Key Derivatives

A precise Chemical Abstracts Service (CAS) number is fundamental for the unambiguous identification of a chemical substance. While a dedicated CAS number for 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one has not been assigned in public databases, several structurally related isomers and derivatives are well-documented. The absence of a CAS number for the target compound suggests it may be a novel entity or a synthetic intermediate not yet broadly commercialized or published. For researchers, this highlights an opportunity for novel synthesis and characterization.

Below is a table of key derivatives and related structures with their corresponding CAS numbers, providing a reference point for sourcing and research.

Compound Name	CAS Number	Molecular Formula	Notes
9-Methyl-2,9-diazaspiro[5.5]undecan-1-one	1228552-71-3	C₁₀H₁₈N₂O	Isomer of the target compound.[3]
2-Methyl-2,9-diazaspiro[5.5]undecane dihydrochloride	1609402-65-4	C₁₀H₂₂Cl₂N₂	The core scaffold with N2-methylation but lacking the C1-ketone.[4]
2,9-diazaspiro[5.5]undecan-1-one hydrochloride	Not Assigned	C₉H₁₇ClN₂O	The parent scaffold without N-methylation, as a hydrochloride salt.[5]
9-Methyl-3,9-diazaspiro[5.5]undecane-2,4-dione	1342231-45-1	C₁₀H₁₆N₂O₂	A related scaffold with a different nitrogen arrangement and dione functionality.[6]
2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one	1379202-91-1	C₉H₁₆N₂O₂	An oxa- substituted analog.[7]

Synthetic Strategies: From Core Scaffolds to Functionalized Derivatives

The synthesis of diazaspiro[5.5]undecane derivatives often involves multi-step sequences that build the spirocyclic core, followed by functionalization. The choice of a synthetic route is dictated by the desired substitution pattern and stereochemistry.

General Synthetic Workflow

A common approach involves the construction of a piperidine ring onto a pre-existing piperidone, followed by cyclization to form the spiro-center. The diagram below illustrates a generalized synthetic pathway.

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An In-depth Technical Guide to 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one: Properties, Synthesis, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

The diazaspiro[5.5]undecane scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry. Its rigid, three-dimensional structure provides a unique framework for the development of novel therapeutic agents with enhanced pharmacological properties. This guide focuses on a specific derivative, 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, offering a comprehensive overview of its chemical properties, synthetic pathways, and potential applications in drug discovery. The strategic incorporation of a methyl group and a carbonyl function on the diazaspiro core allows for fine-tuning of its physicochemical and biological characteristics, making it a valuable building block for targeting a range of disease states. Diazaspiro[5.5]undecane derivatives have been explored for their potential in treating cancer, viral infections, and central nervous system (CNS) disorders.[1]

Physicochemical Properties

The fundamental characteristics of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one are summarized below, providing essential data for its handling, characterization, and application in research settings.

Property	Value
Molecular Formula	C₁₀H₁₈N₂O
Molecular Weight	182.26 g/mol
Canonical SMILES	CN1CCC2(CC1)CCNC(=O)C2
InChI Key	InChI=1S/C10H18N2O/c1-12-6-4-10(5-7-12)8-11-9(13)3-2-10/h2-8H2,1H3,(H,11,13)
Appearance	Predicted: White to off-white solid
Solubility	Predicted: Soluble in methanol, ethanol, and DMSO

Synthesis and Chemical Logic

The synthesis of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one can be approached through multi-step sequences that strategically construct the spirocyclic core. A plausible and efficient synthetic strategy involves the use of a Dieckmann condensation or related cyclization methods, followed by selective N-methylation. The rationale behind this approach is to first establish the rigid bicyclic framework and then introduce the desired functional groups.

A generalized synthetic workflow is depicted below:

Caption: General workflow for the synthesis of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one.

Experimental Protocol: A Representative Synthetic Approach

The following protocol outlines a conceptual synthetic route.

Step 1: Synthesis of the Diazaspiro[5.5]undecanone Core

• Reaction Setup: To a solution of a suitable N-protected 4-piperidone derivative in an aprotic solvent such as tetrahydrofuran (THF), add a Michael acceptor like acrylamide.

• Base-Catalyzed Cyclization: Introduce a strong base, for instance, sodium hydride (NaH), to facilitate an intramolecular cyclization, leading to the formation of the diazaspiro[5.5]undecanone scaffold.

• Deprotection: Remove the protecting group from the nitrogen atom to yield the parent 2,9-diazaspiro[5.5]undecan-1-one.

Step 2: N-Methylation

• Reaction Conditions: Dissolve the 2,9-diazaspiro[5.5]undecan-1-one intermediate in a polar aprotic solvent like dimethylformamide (DMF).

• Methylating Agent: Add a methylating agent, such as methyl iodide (CH₃I), to the reaction mixture.

• Base: Include a mild base, for example, potassium carbonate (K₂CO₃), to neutralize the acid formed during the reaction.

• Purification: After the reaction is complete, purify the crude product using column chromatography to obtain pure 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one.

Spectroscopic Characterization

The structural elucidation of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one relies on a combination of modern spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR would be expected to show characteristic signals for the methyl group (a singlet), as well as complex multiplets for the methylene protons of the two piperidine rings.

  • ¹³C NMR would display a resonance for the carbonyl carbon, a signal for the methyl carbon, and distinct peaks for the spiro carbon and the various methylene carbons within the ring system.

• Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition.

• Infrared (IR) Spectroscopy: A prominent absorption band corresponding to the C=O stretching vibration of the amide carbonyl group would be a key feature in the IR spectrum.

Therapeutic Potential and Applications in Drug Development

The diazaspiro[5.5]undecane framework is a key pharmacophore in a variety of biologically active compounds.[2] The introduction of a methyl group and a lactam functionality in 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one can modulate its binding affinity and selectivity for various biological targets.

Potential Therapeutic Areas:

• Oncology: Spirocyclic compounds have demonstrated significant anticancer activities.[3] Derivatives of the diazaspiro[5.5]undecane class could potentially be developed as inhibitors of protein-protein interactions or as ligands for specific receptors implicated in cancer progression.

• Pain Management: Certain diazaspiro[5.5]undecane derivatives have been investigated as dual μ-opioid receptor agonists and σ₁ receptor antagonists for the treatment of pain.[4]

• Antiviral Agents: The diazaspiro scaffold has been incorporated into molecules with antiviral properties, including activity against Dengue virus.[5]

• Central Nervous System (CNS) Disorders: The rigid conformation of the diazaspiro core makes it an attractive scaffold for designing ligands for CNS targets, such as G-protein coupled receptors (GPCRs) and ion channels.

The relationship between the chemical structure of diazaspiro[5.5]undecanone derivatives and their biological activity is a critical aspect of the drug development process.

Caption: Logical relationship of the core structure and its substituents to biological activity.

Conclusion

2-Methyl-2,9-diazaspiro[5.5]undecan-1-one represents a promising chemical entity for further exploration in the field of drug discovery. Its unique three-dimensional structure, combined with the potential for diverse functionalization, makes it a valuable building block for the synthesis of novel therapeutic agents. The in-depth understanding of its physicochemical properties, synthetic routes, and potential biological activities provided in this guide serves as a foundational resource for researchers dedicated to advancing the frontiers of medicinal chemistry.

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• 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. ACS Publications. Available at: [Link]

• Discovery of 3-chlorobenzyl-linked 1,9-diazaspiro[5.5]undecane derivatives, a lead for dengue virus type 2 infection. Royal Society of Chemistry. Available at: [Link]

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Pharmacophore properties of methyl-diazaspiro[5.5]undecan-1-one

An In-Depth Technical Guide to the Pharmacophore Properties of Methyl-diazaspiro[5.5]undecan-1-one

A Senior Application Scientist's Perspective on Scaffolding for Drug Discovery

This guide provides an in-depth analysis of the pharmacophoric properties of methyl-diazaspiro[5.5]undecan-1-one, a heterocyclic compound with significant potential in medicinal chemistry. We will deconstruct its structural features to build a theoretical pharmacophore model, discuss its potential biological targets based on the activities of the broader diazaspiro[5.5]undecane class, and outline a comprehensive experimental workflow for the validation and optimization of this promising scaffold. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage novel spirocyclic systems in their discovery pipelines.

The Strategic Value of the Diazaspiro[5.5]undecane Core

Spirocyclic scaffolds are increasingly recognized as "privileged" structures in drug discovery.[1] Their inherent three-dimensionality and conformational rigidity offer a distinct advantage over flat, aromatic systems. This rigidity pre-organizes functional groups in a defined spatial orientation, which can significantly reduce the entropic penalty upon binding to a biological target, often leading to enhanced potency and selectivity.[2]

The diazaspiro[5.5]undecane framework, a motif featuring two fused piperidine rings sharing a single carbon atom, is of particular interest.[3][4] The presence of two nitrogen atoms within this rigid structure provides strategically placed points for hydrogen bonding and further chemical modification. The introduction of a carbonyl group to form a lactam, as seen in diazaspiro[5.5]undecan-1-one derivatives, adds a potent hydrogen bond acceptor, further refining the scaffold's interaction capabilities.[3]

Deconstructing the Pharmacophore of Methyl-diazaspiro[5.5]undecan-1-one

A pharmacophore is the essential ensemble of steric and electronic features required for optimal molecular interaction with a specific biological target. While direct experimental data on methyl-diazaspiro[5.5]undecan-1-one is limited, we can deduce a robust pharmacophore model by analyzing its functional components.

• Hydrogen Bond Acceptors (HBA): The most prominent HBA is the oxygen atom of the C=O group in the lactam ring. The two nitrogen atoms can also act as hydrogen bond acceptors, depending on their substitution and the local environment of the binding pocket.

• Hydrogen Bond Donor (HBD): The secondary amine (NH) within the second piperidine ring serves as a crucial hydrogen bond donor. This feature is often essential for anchoring ligands to receptor sites through interactions with acidic residues like aspartate or glutamate.

• Hydrophobic (HY) Region: The cyclohexane portion of the spirocycle and the appended methyl group create a distinct hydrophobic region. This moiety can engage with non-polar pockets in a target protein, contributing to binding affinity through van der Waals interactions.

• Positive Ionizable (PI) Feature: At physiological pH, the secondary amine is likely to be protonated, creating a positive charge. This cationic center is a common feature in ligands for many G protein-coupled receptors (GPCRs) and ion channels, where it often forms a key salt bridge with an anionic residue on the receptor.[5][6]

Table 1: Summary of Deduced Pharmacophoric Features

Feature	Structural Origin	Potential Biological Interaction
Hydrogen Bond Acceptor	Carbonyl Oxygen	Interaction with H-bond donor residues (e.g., Asn, Gln, Ser)
Hydrogen Bond Donor	Secondary Amine (NH)	Interaction with H-bond acceptor residues (e.g., Asp, Glu)
Hydrophobic Region	Alicyclic rings & Methyl group	Engagement with non-polar binding pockets
Positive Ionizable	Protonated Secondary Amine (NH₂⁺)	Formation of salt bridges with anionic residues (e.g., Asp, Glu)
3D Rigid Scaffold	Spirocyclic core	Pre-organization of features, reducing entropic penalty upon binding

Potential Biological Targets and Therapeutic Applications

The diazaspiro[5.5]undecane scaffold has been identified in compounds targeting a diverse range of biological systems.[2][3][4] This suggests that methyl-diazaspiro[5.5]undecan-1-one could be a valuable starting point for developing ligands for several important drug targets.

• Central Nervous System (CNS) Receptors: Many spirocyclic compounds containing a basic nitrogen are potent ligands for CNS targets like sigma (σ) receptors and opioid receptors.[5][7][8] The pharmacophore of a basic amine and hydrophobic regions is a common motif for these receptor classes.

• Enzyme Inhibition: Derivatives of this scaffold have shown activity as inhibitors of enzymes such as Acetyl-CoA Carboxylase (ACC) and Poly(ADP-ribose) Polymerase-1 (PARP-1), which are targets for metabolic diseases and oncology, respectively.[2]

• Metabolic Disease Targets: The 1,9-diazaspiro[5.5]undecane moiety has been explored for its potential in treating obesity, for example, through antagonism of the Neuropeptide Y (NPY) Y5 receptor.[3]

A Self-Validating Workflow for Pharmacophore Characterization

The following experimental workflow provides a logical, step-by-step process to identify the biological target(s) of methyl-diazaspiro[5.5]undecan-1-one and validate its pharmacophoric interactions. This structure ensures that each phase builds upon validated data from the previous one.

Caption: Experimental workflow for target identification and pharmacophore validation.

Detailed Protocol: Radioligand Binding Displacement Assay

This protocol is a cornerstone of Phase 3, designed to quantify the binding affinity (Ki) of our test compound for a specific receptor identified in the screening phase.

Objective: To determine the affinity of methyl-diazaspiro[5.5]undecan-1-one for a target receptor by measuring its ability to displace a known high-affinity radioligand.

Materials:

• Cell membranes or tissue homogenates expressing the target receptor.

• A specific high-affinity radioligand (e.g., [³H]-pentazocine for σ₁ receptors).[7]

• Methyl-diazaspiro[5.5]undecan-1-one (test compound).

• A known non-radiolabeled ligand for defining non-specific binding (e.g., Haloperidol).

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• 96-well glass fiber filter mats.

• Scintillation fluid and a microplate scintillation counter.

Methodology:

• Compound Preparation: Prepare a 10-point serial dilution of methyl-diazaspiro[5.5]undecan-1-one, typically from 100 µM to 1 pM in assay buffer.

• Assay Plate Setup: In a 96-well plate, combine the following in triplicate:

  • Total Binding: Receptor membranes + Radioligand + Assay Buffer.

  • Non-Specific Binding (NSB): Receptor membranes + Radioligand + High concentration of non-labeled ligand.

  • Displacement: Receptor membranes + Radioligand + Serial dilutions of the test compound.

• Incubation: Incubate the plate for a defined period (e.g., 90 minutes) at a controlled temperature (e.g., 25°C) to allow the binding to reach equilibrium. The causality here is critical; insufficient incubation leads to an underestimation of potency.

• Harvesting: Rapidly filter the plate contents through the glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand (trapped on the filter) from the unbound radioligand (which passes through).

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove all traces of unbound radioactivity. This step is vital for a good signal-to-noise ratio.

• Detection: Dry the filter mat, add scintillation fluid to each well, and count the retained radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = (Total Binding CPM) - (NSB CPM).

  • Plot the percentage of specific binding versus the log concentration of the test compound.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC₅₀ value.

  • Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation, which corrects for the concentration and affinity of the radioligand used.

Future Directions: A Strategy for Structure-Activity Relationship (SAR)

Once a primary target is validated, the next step is to optimize the lead compound. A systematic SAR exploration is essential to improve potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Caption: A strategic framework for the SAR optimization of the lead scaffold.

• R1 (Methyl Group): Varying the size and electronics of this group (e.g., ethyl, cyclopropyl, trifluoromethyl) will probe the nature of the corresponding hydrophobic pocket in the target.

• R2 (Lactam Position): Moving the carbonyl group or replacing the lactam with other functionalities will test the importance of this specific hydrogen bond acceptor's position and strength.

• R3 (NH Substitution): Acylation or alkylation of the secondary amine can modulate the scaffold's pKa and lipophilicity, which directly impacts ADME properties. It also allows for the introduction of new vectors to explore other regions of the binding site.

Conclusion

Methyl-diazaspiro[5.5]undecan-1-one is a compound of high interest, built upon a privileged spirocyclic scaffold. While underexplored, a systematic analysis of its structure allows for the creation of a robust, testable pharmacophore model. Its inherent rigidity and well-placed functional groups for hydrogen bonding and hydrophobic interactions make it an excellent starting point for drug discovery campaigns targeting a wide range of proteins, particularly those in the central nervous system. The experimental and optimization strategies outlined in this guide provide a clear and scientifically rigorous path forward to unlock the full therapeutic potential of this and related diazaspiro[5.5]undecane derivatives.

References

• Title: Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Pharmacophore models and development of spirocyclic ligands for σ1 receptors. Source: PubMed URL: [Link]

• Title: Pharmacophore Models and Development of Spirocyclic Ligands for σ1 Receptors. Source: Bentham Science URL: [Link]

• Title: PRIVILEGED HETEROCYCLES: BIOACTIVITY AND SYNTHESIS OF 1,9-DIAZASPIRO[5.5]UNDECANE-CONTAINING COMPOUNDS. Source: Arkivoc URL: [Link]

• Title: 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. Source: ACS Publications URL: [Link]

• Title: ONE-POT REGIOSELECTIVE SYNTHESIS OF DIAZASPIRO[5.5]UNDECANE-1,5-DIONE-9-THIONE DERIVATIVES CATALYZED BY REUSABLE 1-METHYLIMIDAZO. Source: HETEROCYCLES URL: [Link]

• Title: 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ 1 Receptor Antagonists for the Treatment of Pain. Source: PubMed URL: [Link]

• Title: Pharmacophore Modeling, Virtual Screening, and Molecular Docking Studies for Discovery of Novel Akt2 Inhibitors. Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: The utilization of spirocyclic scaffolds in novel drug discovery | Request PDF. Source: ResearchGate URL: [Link]

• Title: Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones. Source: Arabian Journal of Chemistry URL: [Link]

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• 4. PRIVILEGED HETEROCYCLES: BIOACTIVITY AND SYNTHESIS OF 1,9-DIAZASPIRO[5.5]UNDECANE-CONTAINING COMPOUNDS | Chemistry of Heterocyclic Compounds [osi131.osi.lv]
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An In-depth Technical Guide to Novel Spirocyclic Piperidine Building Blocks for Drug Discovery

Abstract

The pursuit of novel chemical matter with enhanced three-dimensionality is a cornerstone of modern drug discovery. Flat, sp2-rich molecules that have dominated medicinal chemistry are increasingly being replaced by sp3-rich, complex scaffolds that offer superior pharmacological properties. Among these, spirocyclic piperidines have emerged as a privileged structural motif. This guide provides a comprehensive overview of the strategic advantages, synthesis, and application of novel spirocyclic piperidine building blocks. We will delve into the causality behind their enhanced performance, provide detailed synthetic protocols, and showcase their successful implementation in contemporary drug discovery programs.

The Strategic Imperative for Three-Dimensionality: Why Spirocyclic Piperidines?

Medicinal chemistry has been progressively "escaping from flatland" in search of compounds with improved clinical success rates.[1] The rationale is clear: increasing the fraction of sp3-hybridized carbons (Fsp3) in a molecule correlates with enhanced clinical success.[2] Spirocyclic scaffolds, and spirocyclic piperidines in particular, are at the forefront of this evolution for several key reasons:

• Enhanced Target Engagement: The inherent three-dimensionality of spirocyclic piperidines allows for a more extensive and precise interaction with protein binding pockets.[3] This can lead to increased potency and selectivity, as the scaffold can project functional groups into vectors inaccessible to their flatter counterparts.[4]

• Improved Physicochemical Properties: A higher Fsp3 count is linked to favorable physicochemical properties, including increased aqueous solubility and better metabolic stability.[2][4] For instance, azaspirocycles have demonstrated higher solubility and basicity, along with decreased lipophilicity compared to their non-spirocyclic counterparts like piperazines and piperidines.[4]

• Conformational Rigidity: The spirocyclic core locks the conformation of the molecule, reducing the entropic penalty upon binding to a target.[4] This pre-organization can optimize the orientation of key binding elements, leading to improved efficacy.[4]

• Novel Intellectual Property: The exploration of new spirocyclic architectures provides access to uncharted chemical space, creating opportunities for novel intellectual property.[3]

The piperidine motif itself is a highly privileged scaffold in medicinal chemistry, known for its metabolic stability and ability to improve pharmacokinetic properties.[5][6] The fusion of a spirocyclic center with a piperidine ring creates a powerful combination of desirable drug-like properties.

Synthesis of Spirocyclic Piperidine Building Blocks: A Methodological Overview

The synthesis of spirocyclic piperidines can be challenging due to the presence of a quaternary carbon and the need to control multiple stereocenters.[7] However, a number of robust synthetic strategies have been developed.

Intramolecular Cyclization Strategies

A common approach to spirocyclic piperidines involves the intramolecular cyclization of a suitably functionalized piperidine precursor.[8]

Experimental Protocol: Synthesis of a Spiro-Piperidine-Lactam via Intramolecular Alkylation

This protocol outlines a general, hypothetical strategy for the synthesis of a spirocyclic lactam from a piperidin-4-one intermediate.

Step 1: N-Alkylation of a Piperidin-4-one Derivative

• To a solution of a protected piperidin-4-one (1.0 eq) in a suitable aprotic solvent (e.g., DMF, CH3CN), add a base such as potassium carbonate (K2CO3, 2.0 eq).

• Add an alkylating agent containing a latent nucleophile, for example, a halo-ester like ethyl 3-bromopropanoate (1.2 eq).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 60 °C) until the starting material is consumed (monitor by TLC or LC-MS).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure to yield the N-alkylated piperidin-4-one.

Causality: The choice of a base and solvent is critical. K2CO3 is a mild and effective base for N-alkylation, while DMF or CH3CN are polar aprotic solvents that facilitate SN2 reactions. The use of a slight excess of the alkylating agent ensures complete conversion of the starting material.

Step 2: Intramolecular Cyclization (Dieckmann Condensation)

• Dissolve the N-alkylated piperidin-4-one (1.0 eq) in an anhydrous solvent such as toluene or THF.

• Add a strong base, for example, sodium ethoxide (NaOEt, 1.5 eq) or sodium hydride (NaH, 1.5 eq), portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until cyclization is complete (monitor by TLC or LC-MS).

• Carefully quench the reaction with a saturated aqueous solution of ammonium chloride (NH4Cl).

• Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• Purify the resulting spirocyclic β-keto ester by column chromatography.

Causality: The Dieckmann condensation is a classic method for forming a new five- or six-membered ring. The strong base deprotonates the α-carbon of the ester, which then attacks the ketone carbonyl intramolecularly. Anhydrous conditions are crucial to prevent quenching of the base.

Cycloaddition Reactions

[3][4]-Dipolar cycloaddition reactions of azomethine ylides with exocyclic alkenes are a powerful tool for the stereoselective synthesis of spirocyclic pyrrolidines and can be adapted for piperidine analogs.[9]

"Build/Couple/Pair" Strategy

A diversity-oriented synthesis approach, termed the "build/couple/pair" strategy, has been effectively used to generate a wide array of chiral spiro and fused heterocyclic scaffolds, including those based on piperidine.[10][11] This method involves the stereoselective construction of a building block, coupling it with various functionalities, and then pairing these functionalities through intramolecular reactions to form the final spirocyclic system.[11]

Conformational Analysis and Physicochemical Properties

The three-dimensional shape of a molecule is a critical determinant of its biological activity.[1] Spirocyclic piperidines exhibit a more defined and rigid conformation compared to their flexible acyclic or monocyclic counterparts.

Property	Non-Spirocyclic Piperidine	Spirocyclic Piperidine	Rationale
Fsp3	Moderate	High	The quaternary spiro-carbon increases the overall sp3 character.[2]
Solubility	Variable	Generally Improved	Increased sp3 character and the potential for more directional hydrogen bonding can enhance aqueous solubility.[3]
Lipophilicity (logP)	Variable	Generally Decreased	The more compact, spherical shape can lead to a lower logP compared to a "flatter" analog of similar molecular weight.[4]
Conformational Flexibility	High (ring-flipping)	Low (locked conformation)	The spiro-fusion restricts ring inversion, leading to a more defined three-dimensional structure.[4]

A comparative summary of physicochemical properties.

Case Study: Spirocyclic Piperidines in SHP2 Inhibitors

The development of allosteric inhibitors of the SHP2 phosphatase by Novartis provides a compelling example of the successful application of spirocyclic piperidines.[3] The initial lead compounds were improved by incorporating spirocyclic amine fragments, which led to compounds with enhanced potency, selectivity, and oral bioavailability.[3] The spirocyclic moiety was crucial for orienting the molecule within the binding site to achieve optimal interactions.[3]

Applications in Drug Discovery Programs

Spirocyclic piperidine building blocks are increasingly available from commercial vendors, facilitating their integration into drug discovery pipelines.[3][12] They are utilized in:

• Fragment-Based Drug Discovery (FBDD): Spirocyclic fragments offer novel 3D shapes for screening, potentially hitting targets that are intractable with flatter fragments.[13][14]

• Lead Optimization: Introduction of a spirocyclic piperidine can be a key strategy to improve the ADME-Tox properties of a lead compound, enhancing metabolic stability and reducing off-target effects.[4][5]

• Library Synthesis: The modular nature of many spirocyclic piperidine syntheses allows for the creation of diverse compound libraries for high-throughput screening.[15]

Future Directions and Expert Opinion

The use of spirocyclic scaffolds in medicinal chemistry is on a strong upward trajectory.[4] While synthesis can be complex, the development of new synthetic methodologies and the increasing commercial availability of these building blocks are mitigating this challenge.[7][16] We anticipate a future where computational methods will play an even greater role in designing spirocyclic scaffolds with tailored properties for specific targets. Furthermore, the exploration of more diverse and complex spiro-systems, including those with multiple heteroatoms and unique ring sizes, will continue to expand the accessible chemical space for drug discovery.[7] The strategic incorporation of spirocyclic piperidines is no longer a niche approach but a mainstream strategy for developing the next generation of innovative medicines.

Visualizations

Workflow for Incorporating Spirocyclic Piperidines in Drug Discovery

A generalized workflow for drug discovery incorporating spirocyclic piperidines.

General Synthetic Scheme: Intramolecular Cyclization

A simplified representation of an intramolecular cyclization strategy.

References

• Carreira, E. M., & Trabanco, A. A. (2024, January 18). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Expert Opinion on Drug Discovery, 19(3), 229-232. [Link][4]

• Drug Hunter. (2025, September 29). The Spirocycle Surge in Drug Discovery. Drug Hunter. Retrieved from [Link][17]

• Al-Warhi, T., et al. (2022). Spiro heterocycles bearing piperidine moiety as potential scaffold for antileishmanial activity: synthesis, biological evaluation, and in silico studies. Journal of Biomolecular Structure and Dynamics, 40(19), 8683-8697. [Link][18]

• ResearchGate. (2025, August 10). A General Approach to Spirocyclic Piperidines via Castagnoli–Cushman Chemistry. Request PDF. Retrieved from [Link][19]

• Sagan, J., et al. (2025, October 21). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 299, 116853. [Link][5]

• Polshettiwar, V., & Fihri, A. (2017). Synthesis of Spirocyclic Pyrrolidines: Advanced Building Blocks for Drug Discovery. Chemistry – A European Journal, 23(66), 16782-16786. [Link][9]

• Ferreira, R. J., et al. (2022, March 25). Recent in vivo advances of spirocyclic scaffolds for drug discovery. Expert Opinion on Drug Discovery, 17(5), 517-532. [Link][16]

• Foley, D. J., et al. (2020). Emergent synthetic methods for the modular advancement of sp3-rich fragments. RSC Medicinal Chemistry, 11(8), 835-852. [Link][13]

• ResearchGate. (n.d.). PMI analysis of potential fragments. A: Conformers of pyrrolidine.... ResearchGate. Retrieved from [Link][14]

• Royal Society of Chemistry. (n.d.). Pyrrolidine and piperidine based chiral spiro and fused scaffolds via build/couple/pair approach. RSC Publishing. Retrieved from [Link][10]

• American Chemical Society. (2022, December 15). End-to-End Automated Synthesis of C(sp3)-Enriched Drug-like Molecules via Negishi Coupling and Novel, Automated Liquid–Liquid Extraction. Journal of Medicinal Chemistry. Retrieved from [Link][15]

• IRIS. (n.d.). DESIGN AND SYNTHESIS OF NOVEL SCAFFOLDS AND BUILDING BLOCKS. IRIS. Retrieved from [Link][20]

• Aragen Life Sciences. (n.d.). Pyrrolidine and Piperidine Based Chiral Spiro and Fused Scaffolds via Build/Couple/Pair Approach. Aragen Life Sciences. Retrieved from [Link][11]

• ResearchGate. (2025, October 17). Synthesis of Spirocyclic Pyrrolidines: Advanced Building Blocks for Drug Discovery. Request PDF. Retrieved from [Link][21]

• ResearchGate. (n.d.). (PDF) Piperidine nucleus in the field of drug discovery. ResearchGate. Retrieved from [Link][6]

• Zheng, Y. J., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery, 11(8), 749-752. [Link][7]

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• 2. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 9. Synthesis of Spirocyclic Pyrrolidines: Advanced Building Blocks for Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pyrrolidine and piperidine based chiral spiro and fused scaffolds via build/couple/pair approach - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. aragen.com [aragen.com]
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• 21. researchgate.net [researchgate.net]

2-Methyl-2,9-diazaspiro[5.5]undecan-1-one: Technical Profile & Safety Guide

Executive Summary: The Spiro-Scaffold Advantage

In the landscape of modern drug discovery, 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one (often supplied as the hydrochloride salt, CAS 1187172-35-5 ) represents a "privileged structure." Unlike flat aromatic scaffolds, this spirocyclic amine offers three-dimensional complexity (

character), which is increasingly correlated with improved clinical success rates due to better solubility and target selectivity.

This guide serves as an enhanced technical manual and safety data sheet (SDS). It moves beyond generic compliance to provide actionable data on handling, reactivity, and risk mitigation for researchers utilizing this intermediate in the synthesis of BCL6 inhibitors and SSAO (Semicarbazide-Sensitive Amine Oxidase) inhibitors .

Physicochemical Identity & Properties[1][2][3]

The molecule features a rigid spiro-junction connecting a piperidine ring (containing the nucleophilic secondary amine) and a lactam ring (containing the methylated amide). This duality allows for orthogonal functionalization.

Table 1: Chemical Specification

Property	Data
Chemical Name	2-Methyl-2,9-diazaspiro[5.5]undecan-1-one hydrochloride
CAS Number	1187172-35-5 (HCl salt) / 1187228-01-8 (Free base)
Molecular Formula
Molecular Weight	218.72 g/mol (HCl salt) / 182.26 g/mol (Free base)
Physical State	White to off-white solid
Solubility	High in Water, DMSO, Methanol; Low in non-polar solvents (Hexane)
Acidity (pKa)	~9.5 (Calculated for secondary amine at pos.[1] 9)
Key Functional Groups	Amine (Nucleophile), Lactam (Polar/H-bond acceptor)

Hazard Identification & Risk Assessment (GHS)

While specific toxicological data for this exact isomer is limited, it shares the hazard profile of analogous piperidine spiro-salts. Treat as a Warning category substance.

Table 2: GHS Classification

Hazard Class	Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.
Skin Corrosion/Irritation	H315	Causes skin irritation.
Eye Damage/Irritation	H319	Causes serious eye irritation.
STOT - Single Exposure	H335	May cause respiratory irritation.

Critical Risk Analysis

• Inhalation Risk: As a fine hydrochloride powder, the substance is highly friable. Inhalation can trigger acute bronchial irritation (H335). Control: Weigh only inside a fume hood or powder containment enclosure.

• Reactivity: The secondary amine is nucleophilic. It will react exothermically with acid chlorides, isocyanates, and strong oxidizers.

Technical Workflow: Synthesis & Handling

For drug development professionals, the primary utility of this compound lies in its ability to undergo Nucleophilic Aromatic Substitution (

) or Buchwald-Hartwig Coupling to attach to heteroaryl cores (e.g., chloropyrimidines).

Experimental Protocol: Coupling (Standardized)

• Objective: Coupling of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one to a 2-chloropyrimidine scaffold.

• Scale: 1.0 mmol equivalent.[2]

• Preparation: Dissolve 1.0 eq of the chloropyrimidine electrophile in anhydrous DMF (5 mL).

• Base Activation: Add 3.0 eq of DIPEA (N,N-Diisopropylethylamine) to neutralize the HCl salt and scavenge protons.

• Addition: Add 1.1 eq of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one HCl .

• Reaction: Heat to 80°C for 4-6 hours. Monitor via LC-MS for the disappearance of the chloride starting material.

• Workup: Dilute with EtOAc, wash with brine (

  ) to remove DMF/DIPEA salts. Dry over .

Visualization: Reaction Logic & Safety Flow

The following diagram illustrates the decision logic for handling this reagent in a medicinal chemistry campaign.

Figure 1: Operational workflow for safe handling and synthesis application.

Emergency Response Protocols

Every laboratory user must be trained on these self-validating response steps before handling the compound.

Exposure Response

• Eye Contact: Immediately flush with saline/water for 15 minutes. Validation: pH of eye surface should return to 7.4. Consult an ophthalmologist if redness persists (H319).

• Skin Contact: Wash with non-abrasive soap and water. Remove contaminated lab coats. Validation: No visible rash or erythema (H315).

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel only).

Spill Management

• Isolate: Evacuate the immediate area (radius: 3 meters).

• PPE: Don nitrile gloves (double layer recommended), safety goggles, and a P95/N95 respirator.

• Neutralize: If in solution, absorb with vermiculite. If powder, cover with a damp cloth to prevent dust generation, then sweep.

• Disposal: Place in a sealed hazardous waste container labeled "Toxic Organic Solid."

References

• Google Patents. (2018). Patent WO2018215798A1: 2-quinolone derived inhibitors of BCL6. (Demonstrates application of the spiro-one scaffold).

Sources

• 1. US10278970B2 - Amino pyrimidine compounds useful as SSAO inhibitors - Google Patents [patents.google.com]
• 2. eprints.soton.ac.uk [eprints.soton.ac.uk]

Protocols & Analytical Methods

Synthesis of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one from piperidone

An Application Note for the Synthesis of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one from a Piperidone Precursor

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a detailed, research-grade protocol for the synthesis of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, a novel diazaspirocyclic compound with potential applications in medicinal chemistry and drug development. The proposed synthetic route is a robust three-step process commencing with the readily available N-Boc-4-piperidone. The synthesis is designed for efficiency and scalability, employing well-established and reliable chemical transformations. This document is intended for an audience of researchers, scientists, and drug development professionals, offering in-depth explanations of the experimental choices and methodologies.

Introduction

Diazaspiro[5.5]undecane scaffolds are a class of privileged heterocyclic motifs that have garnered significant attention in medicinal chemistry.[1] Their rigid, three-dimensional structure allows for the precise spatial orientation of substituents, making them attractive frameworks for the design of potent and selective ligands for various biological targets.[2] Derivatives of this core structure have been investigated for a wide range of therapeutic applications, including as antagonists for the CCR5 receptor in HIV-1 treatment and as modulators of GABA-A receptors.[3] The incorporation of a lactam moiety and specific N-alkylation, as in the case of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, can further refine the pharmacological properties of these molecules, potentially leading to enhanced target affinity and improved pharmacokinetic profiles.

This application note outlines a proposed synthetic pathway for 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, starting from a commercially available piperidone derivative. The chosen strategy emphasizes efficiency and the use of standard laboratory techniques, making it accessible to a broad range of chemistry laboratories.

Proposed Synthetic Pathway

The synthesis of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one is proposed to proceed via a three-step sequence, as illustrated in the diagram below. The key steps involve the formation of an α,β-unsaturated ester from N-Boc-4-piperidone, followed by a tandem aza-Michael addition/intramolecular cyclization with methylamine, and concluding with the deprotection of the Boc group.

Caption: Proposed three-step synthesis of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one.

Experimental Protocols

Step 1: Synthesis of tert-butyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate

Rationale: The Horner-Wadsworth-Emmons reaction is a reliable method for the stereoselective synthesis of α,β-unsaturated esters from ketones. The use of sodium hydride as a base ensures the efficient deprotonation of the phosphonate ester, leading to the formation of the reactive ylide. Tetrahydrofuran (THF) is an appropriate aprotic solvent for this transformation.

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
N-Boc-4-piperidone	199.25	10.0 g	50.2 mmol
Sodium Hydride (60% in oil)	24.00	2.41 g	60.2 mmol
Triethyl phosphonoacetate	224.16	13.5 g	60.2 mmol
Tetrahydrofuran (THF)	-	250 mL	-

Protocol:

• To a flame-dried 500 mL round-bottom flask under an inert atmosphere (nitrogen or argon), add sodium hydride (60% dispersion in mineral oil).

• Wash the sodium hydride with hexanes (2 x 20 mL) to remove the mineral oil, and then place the flask under vacuum to remove the residual solvent.

• Add anhydrous THF (150 mL) to the flask and cool the suspension to 0 °C in an ice bath.

• Slowly add triethyl phosphonoacetate dropwise to the stirred suspension. Allow the mixture to stir at 0 °C for 30 minutes, during which time hydrogen gas will evolve.

• Add a solution of N-Boc-4-piperidone in anhydrous THF (100 mL) dropwise to the reaction mixture at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 hexanes:ethyl acetate eluent).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (50 mL).

• Transfer the mixture to a separatory funnel and add water (100 mL). Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the title compound as a colorless oil.

Step 2: Synthesis of tert-butyl 2-methyl-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate

Rationale: This step utilizes a tandem aza-Michael addition and intramolecular cyclization. Methylamine acts as both the nucleophile for the conjugate addition and the amine for the subsequent amidation to form the lactam ring. The reaction is typically carried out in a sealed tube or under reflux to ensure the reaction goes to completion.

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
tert-butyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate	269.35	10.0 g	37.1 mmol
Methylamine (2.0 M in THF)	31.06	37.1 mL	74.2 mmol
Methanol	-	100 mL	-

Protocol:

• In a pressure-resistant flask, dissolve tert-butyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate in methanol.

• Add the solution of methylamine in THF.

• Seal the flask and stir the reaction mixture at room temperature for 2 hours.

• Heat the reaction mixture to 60 °C and stir for 24 hours.

• Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent and excess methylamine.

• The resulting crude product can be purified by flash column chromatography on silica gel (eluting with a gradient of methanol in dichloromethane) to yield the desired spirocyclic lactam.

Step 3: Synthesis of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one

Rationale: The final step is the removal of the tert-butoxycarbonyl (Boc) protecting group. Trifluoroacetic acid (TFA) in dichloromethane (DCM) is a standard and highly effective reagent system for this deprotection, typically proceeding cleanly at room temperature.

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
tert-butyl 2-methyl-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate	282.38	8.0 g	28.3 mmol
Dichloromethane (DCM)	-	80 mL	-
Trifluoroacetic acid (TFA)	114.02	20 mL	-

Protocol:

• Dissolve tert-butyl 2-methyl-1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate in dichloromethane in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid to the stirred solution.

• Remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours.

• Monitor the deprotection by TLC, observing the formation of a more polar spot.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the DCM and excess TFA.

• Dissolve the residue in a small amount of methanol and add diethyl ether to precipitate the trifluoroacetate salt of the product.

• To obtain the free base, dissolve the crude salt in water and basify to pH > 10 with a 2M sodium hydroxide solution.

• Extract the aqueous layer with dichloromethane (4 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the final product, 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one.

Characterization and Validation

The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure of the intermediates and the final product.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition and molecular weight of the target compound.

• Infrared (IR) Spectroscopy: The presence of key functional groups, such as the lactam carbonyl, can be confirmed by IR spectroscopy.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the synthesis of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one. The proposed three-step route is based on well-established chemical transformations and is designed to be both efficient and scalable. This guide is intended to serve as a valuable resource for researchers in the fields of organic synthesis and medicinal chemistry, facilitating the exploration of this promising class of diazaspirocyclic compounds.

References

• Almansour, A. I., et al. (2020). An efficient, sustainable approach to the chemo and regioselective synthesis of novel spiroindenoquinoxaline grafted piperidone hybrid heterocycles. Journal of King Saud University - Science, 32(7), 3033-3039.
• Bode, J. W., & Siau, W.-Y. (2014). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Organic Letters, 17(1), 174-177.
• El-Sayed, M. A., et al. (2021). Spiro heterocycles bearing piperidine moiety as potential scaffold for antileishmanial activity: synthesis, biological evaluation, and in silico studies. Scientific Reports, 11(1), 1-17.
• Ghorab, M. M., et al. (2015). Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones. Arabian Journal of Chemistry, 10, S2623-S2629.
• Islam, M. S., et al. (2015). Stereoselective Synthesis of Diazapiro[5.5]undecane Derivatives via Base Promoted [5+1] Double Michael Addition of N,N-Dimethylbarbituric Acid to diaryliedene acetones.
• Jones, G., & Wood, J. (1966). Alkylation of 4-piperidones; intermediates in the synthesis of reduced 2-pyrindin-6-ones. Journal of the Chemical Society C: Organic, 1840-1844.
• Kavková, K., et al. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. RSC Advances, 7(32), 19687-19705.
• Padmavathi, V., et al. (2007). 4-Piperidone — A Synthon for Spiro-Heterocycles. Indian Journal of Chemistry, 46B, 818-822.
• Perreault, C., et al. (2021). Synthesis of Spirocyclic Piperidines by Radical Hydroarylation.
• Reddy, T. V. R., et al. (2007). Synthesis of piperidone grafted spiroheterocycles.
• Siau, W.-Y., & Bode, J. W. (2015). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Research Collection.
• Stepan, A. F., et al. (2008). Discovery of a potent, selective and orally bioavailable 3,9-diazaspiro[5.5]undeca-2-one CCR5 antagonist. Bioorganic & Medicinal Chemistry Letters, 18(15), 4309-4312.
• Toudahl, K. S., et al. (2021). Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno. Journal of Medicinal Chemistry, 64(21), 16084-16101.
• U.S. Patent No. US20210179567A1. (2021). Synthesis of 1,4-diazaspiro[5.5]undecan-3-one.
• U.S. Patent No. WO2020041770A1. (2020). Improved synthesis of 1,4-diazaspiro[5.5]undecan-3-one.
• Vasilev, A. A., et al. (2021). New Methods of Synthesis, Structure and Aminomethylation of 4-Imino-2-(dicyanomethylene)-3-azaspiro[5.5]undecane-1,5- dicarbonitrile. Molbank, 2021(4), M1296.

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• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]

Application Note: Precision N-Methylation of Diazaspiro[5.5]undecan-1-one Scaffolds

Part 1: Strategic Overview & Chemical Logic

The diazaspiro[5.5]undecan-1-one scaffold (specifically the 2,8-diazaspiro[5.5]undecan-1-one isomer) represents a "privileged structure" in medicinal chemistry due to its inherent three-dimensional rigidity and ability to project substituents into defined vector spaces. However, functionalizing this core presents a classic chemoselectivity challenge: the molecule contains two distinct nitrogen environments with vastly different electronic properties.

The Chemoselectivity Challenge

To successfully methylate this scaffold, one must distinguish between:

• Site A (Position 8): A secondary amine (

  hybridized). It is basic ( ) and highly nucleophilic.

• Site B (Position 2): A lactam nitrogen (

  hybridized). It is non-basic, essentially non-nucleophilic under neutral conditions, and acidic ( ).

The Core Directive:

• For Amine Methylation: Use Reductive Amination .[1][2] Direct alkylation (e.g., MeI) is discouraged due to the risk of over-alkylation to the quaternary ammonium salt.

• For Lactam Methylation: Use Deprotonation-Alkylation . This requires a strong base (NaH) to generate the imidate anion.[3] Crucially, the basic amine at Position 8 must be protected (e.g., Boc) prior to this step to prevent uncontrolled quaternization.

Part 2: Decision Logic & Workflow Visualization

The following decision tree outlines the experimental pathway based on your target product.

Figure 1: Strategic decision tree for regioselective methylation of the diazaspiro scaffold.

Part 3: Detailed Experimental Protocols

Protocol A: Selective N8-Methylation (Reductive Amination)

Objective: Methylate the secondary amine without affecting the lactam or creating quaternary salts. Mechanism: Formation of an iminium ion with formaldehyde, followed by irreversible hydride transfer.[4]

Reagents:

• Substrate: 2,8-diazaspiro[5.5]undecan-1-one (1.0 equiv)

• Formaldehyde: 37% aq. solution (3.0 equiv) or Paraformaldehyde

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)[5]

• Additive: Glacial Acetic Acid (1.0 equiv)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under

  , dissolve the diazaspiro substrate in DCE (0.1 M concentration).

• Imine Formation: Add Formaldehyde (3.0 equiv). If using aqueous formalin, the biphasic mixture is acceptable in DCE. Add Acetic Acid (1.0 equiv) to catalyze iminium formation. Stir at Room Temperature (RT) for 15 minutes.

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 equiv) portion-wise over 10 minutes. Note: STAB is preferred over

  due to lower toxicity and better selectivity.

• Reaction: Allow to warm to RT and stir for 2–4 hours. Monitor by LC-MS (Target mass: M+14).

• Workup: Quench with saturated aqueous

  (pH ~8). Extract with DCM (3x).

• Purification: Dry organic layers over

  . Concentrate. If necessary, purify via flash chromatography (DCM/MeOH/NH3) or SCX-2 cartridge (catch-and-release) to isolate the basic amine.

Why this works: The lactam nitrogen is not sufficiently nucleophilic to form an iminium ion, ensuring 100% regioselectivity for Position 8.

Protocol B: Selective N2-Methylation (Lactam Alkylation)

Objective: Methylate the amide nitrogen. Critical Constraint: The secondary amine at Position 8 must be protected first. If unprotected, NaH will deprotonate the lactam, but the amine will also act as a nucleophile, leading to a mixture of N2-methyl, N8-methyl, and N8,N8-dimethyl quaternary salts.

Reagents:

• Substrate: N-Boc-2,8-diazaspiro[5.5]undecan-1-one (1.0 equiv)

• Base: Sodium Hydride (NaH), 60% dispersion in oil (1.2 equiv)[3]

• Electrophile: Methyl Iodide (MeI) (1.1 equiv)

• Solvent: Anhydrous DMF or THF (0.1 M)

Step-by-Step Methodology:

• Pre-step (Protection): Ensure the starting material is N8-Boc protected using standard conditions (

  , , DCM).

• Deprotonation: In a flame-dried flask under Argon, suspend NaH (1.2 equiv) in anhydrous DMF. Cool to 0°C.[6]

• Addition: Add the N-Boc-diazaspiro substrate (dissolved in minimal DMF) dropwise to the NaH suspension.

  • Observation: Gas evolution (

    ) will occur. Stir at 0°C for 30 minutes until gas evolution ceases. This indicates formation of the sodium lactamate salt.

• Alkylation: Add Methyl Iodide (1.1 equiv) dropwise via syringe.

• Reaction: Allow to warm to RT and stir for 3–6 hours.

• Quench: Cool to 0°C. Carefully add water dropwise to quench excess NaH.

• Workup: Dilute with EtOAc. Wash with water (3x) and brine (to remove DMF). Dry over

  .

• Deprotection (Optional but typical): Treat the intermediate with TFA/DCM (1:4) for 1 hour to reveal the free amine at Position 8, yielding the N2-methyl-2,8-diazaspiro[5.5]undecan-1-one.

Part 4: Comparative Data & Troubleshooting

Method Comparison Table

Parameter	Protocol A (Reductive Amination)	Protocol B (NaH/MeI)	Eschweiler-Clarke (Formic Acid)
Target Site	N8 (Amine)	N2 (Lactam)	N8 (Amine)
Regioselectivity	Excellent (>98%)	High (requires protection)	Good
Conditions	Mild (RT, pH 5-6)	Harsh (Strong Base, 0°C)	Harsh (Reflux, 100°C)
Risk Profile	Low (STAB is mild)	High (NaH pyrophoric, MeI toxic)	Moderate (CO2 evolution)
Yield (Typical)	85 - 95%	70 - 85%	60 - 80%

Troubleshooting Guide

Issue 1: Low Solubility of the Spirocycle

• Cause: The rigid spiro structure often leads to high crystallinity and poor solubility in non-polar solvents.

• Solution: For Protocol A, switch from DCE to THF or a THF/MeOH mixture. For Protocol B, DMF is superior to THF for solubility, though harder to remove.

Issue 2: Over-Methylation (Quaternization) in Protocol A

• Cause: Use of Methyl Iodide on the free amine or insufficient steric bulk.

• Solution: Strictly adhere to Reductive Amination (Protocol A). Do not use MeI for the amine site. STAB prevents over-alkylation because the tertiary amine product cannot form an iminium ion.

Issue 3: Incomplete Lactam Methylation (Protocol B)

• Cause: The lactam anion is bulky (spiro center steric hindrance) and may struggle to attack MeI.

• Solution: Add a catalytic amount of 15-crown-5 (if using NaH) to chelate the sodium cation, creating a "naked," more reactive anion. Alternatively, warm the reaction to 40°C after MeI addition.

References

• Reductive Amination Standards: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[7][8] Journal of Organic Chemistry, 1996.[7][8]

• Spirocycle Synthesis: "Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one." Organic Syntheses, 2016.[9] (Analogous scaffold handling).

• Lactam Alkylation: "Comparative study of different synthetic routes to N-methylated lactams." BenchChem Technical Notes.

• Eschweiler-Clarke Mechanism: "Eschweiler-Clarke reaction."[1][3][4][10] Name-Reaction.com.

• Reagent Safety: "Sodium triacetoxyborohydride - Organic Chemistry Portal."

Sources

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• 2. Review of Modern Eschweiler–Clarke Methylation Reaction [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Alkylation of the following compound with methyl iodide under two... | Study Prep in Pearson+ [pearson.com]
• 7. Sodium triacetoxyborohydride [organic-chemistry.org]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. orgsyn.org [orgsyn.org]
• 10. name-reaction.com [name-reaction.com]

Application Note: Leveraging the 3D-Rich Scaffold of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one for Fragment-Based Drug Design

Abstract

Fragment-Based Drug Design (FBDD) has solidified its position as a cornerstone in modern drug discovery, offering an efficient alternative to high-throughput screening for identifying high-quality lead compounds.[1][2] This approach hinges on a foundational principle: identifying low-molecular-weight fragments that bind with high ligand efficiency to a biological target, and then optimizing these hits through structure-guided chemistry.[3][4] This application note details the strategic use of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, a conformationally constrained spirocyclic scaffold, as a novel starting point for an FBDD campaign. We provide the scientific rationale for its selection, detailed protocols for its integration into screening cascades, and a strategic guide for its evolution from a fragment hit to a lead series.

Rationale for a Spirocyclic Fragment: The Case for 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one

The selection of a fragment library is a critical determinant of success in any FBDD program.[2] While traditional libraries often feature flat, aromatic compounds, there is a growing imperative to explore greater three-dimensional (3D) chemical space to address challenging targets like protein-protein interfaces.[5][6] Spirocyclic scaffolds are uniquely suited for this purpose, offering rigid, non-planar structures that can present vectors for chemical elaboration in precise spatial orientations.[6][7]

2-Methyl-2,9-diazaspiro[5.5]undecan-1-one emerges as an exemplary fragment for several key reasons:

• Inherent 3D-Topology: The spiro-fusion of two piperidine-like rings creates a rigid, chair-like conformation that escapes the planarity of common aromatic fragments, increasing the potential for novel interactions with complex binding sites.[8]

• Defined Exit Vectors: The scaffold possesses three distinct and chemically tractable points for subsequent elaboration: the secondary amine at the N9 position, the methyl group at the N2 position, and the lactam functionality. This provides medicinal chemists with clear, non-competing vectors for applying fragment "growing" strategies.[9][10]

• Favorable Physicochemical Properties: As a small, relatively polar molecule, it adheres to the "Rule of Three," a guiding principle for fragment design that ensures a higher probability of efficient binding and favorable starting properties for optimization.[11][12]

Property	Value (Calculated/Estimated)	"Rule of Three" Guideline
Molecular Weight	182.26 g/mol	≤ 300 Da
cLogP	~0.5 - 1.0	≤ 3
Hydrogen Bond Donors	1 (Secondary Amine)	≤ 3
Hydrogen Bond Acceptors	2 (Lactam Carbonyl, N2)	≤ 3
Rotatable Bonds	1	Low (Desirable)
Table 1: Physicochemical properties of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one benchmarked against the "Rule of Three" for optimal fragment characteristics.

The Fragment-Based Drug Design Workflow: A Strategic Overview

An FBDD campaign is a multi-stage process that systematically advances a low-affinity fragment to a high-potency lead. The workflow emphasizes the heavy integration of biophysical screening and structural biology to ensure a rational, data-driven optimization process.[13][14]

Figure 1: The integrated workflow of a Fragment-Based Drug Design campaign.

Experimental Protocols: Screening and Validation

The successful identification of fragment hits requires highly sensitive biophysical techniques capable of detecting weak binding events (typically in the high µM to mM range).[11]

Protocol 3.1: Fragment Stock Preparation and Quality Control

Causality: Ensuring fragment purity and solubility is paramount to avoid false positives from contaminants or aggregation. This protocol establishes a high-quality, assay-ready stock solution.

• Source Material: Obtain 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one hydrochloride (e.g., from commercial vendors[15]).

• Purity Assessment:

  • Confirm identity and purity (>95%) via ¹H NMR and LC-MS.

  • The hydrochloride salt may need to be converted to the free base depending on the assay buffer and target protein's pI.

• Stock Solution Preparation:

  • Prepare a high-concentration stock (e.g., 100 mM) in 100% DMSO.

  • Aliquot into small volumes and store at -20°C to prevent freeze-thaw cycles.

• Aqueous Solubility Check:

  • Prepare a 1 mM solution in the intended assay buffer (e.g., PBS, pH 7.4).

  • Incubate for 1 hour at room temperature.

  • Inspect visually for precipitation and measure turbidity using a nephelometer or plate reader at 600 nm. A clear, non-turbid solution is required for screening.

Protocol 3.2: Primary Screening via Surface Plasmon Resonance (SPR)

Causality: SPR is a label-free, high-throughput technique that provides real-time kinetic and affinity data, making it ideal for primary fragment screening.[11][13]

• Sensor Chip and Target Immobilization:

  • Select a suitable sensor chip (e.g., CM5).

  • Activate the carboxymethylated dextran surface with a 1:1 mixture of 0.1 M N-hydroxysuccinimide (NHS) and 0.4 M N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC).[13]

  • Inject the target protein (e.g., at 10-50 µg/mL in a low-ionic-strength buffer like 10 mM sodium acetate, pH 4.5) to achieve a target immobilization level of 5,000-10,000 Response Units (RU).

  • Deactivate remaining active esters with a 1 M ethanolamine-HCl solution.

• Fragment Screening:

  • Prepare a plate containing the spiro-fragment at a high concentration (e.g., 200 µM) in running buffer (e.g., PBS with 0.05% Tween 20) with a final DMSO concentration matched across all samples (typically ≤1%).

  • Inject the fragment solution over the sensor surface containing the immobilized target and a reference flow cell (for background subtraction).

  • Monitor the change in SPR signal (RU) to detect binding. A significant and reproducible increase in RU upon injection indicates a binding event.

• Data Analysis:

  • Analyze sensorgrams to identify hits. For primary screening, a simple binary (yes/no) binding result is often sufficient.

  • For confirmed hits, perform a dose-response experiment (e.g., 8-point titration from 500 µM down to ~4 µM) to determine the equilibrium dissociation constant (K_D).

Protocol 3.3: Hit Validation via X-Ray Crystallography

Causality: X-ray crystallography provides the ultimate validation of a fragment hit by visualizing its precise binding location and orientation within the target's active site.[11][16] This structural information is indispensable for guiding subsequent hit-to-lead chemistry.

• Protein Crystallization:

  • Generate high-quality, diffraction-grade crystals of the target protein using standard vapor diffusion methods (hanging or sitting drop).

• Fragment Soaking:

  • Prepare a soaking solution containing the 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one fragment at a concentration well above its measured K_D (e.g., 1-10 mM) in a cryo-protectant-compatible mother liquor. The final DMSO concentration should be kept below 10% to avoid crystal damage.

  • Transfer the protein crystals into the soaking solution and incubate for a period ranging from minutes to several hours.

• Data Collection and Analysis:

  • Flash-cool the soaked crystals in liquid nitrogen.

  • Collect X-ray diffraction data, preferably at a synchrotron source for high resolution.[13]

  • Process the diffraction data and generate electron density maps.

  • Carefully analyze the difference electron density maps (Fo-Fc) to unambiguously identify the bound fragment. The resulting co-crystal structure will reveal the binding pose and key interactions (e.g., hydrogen bonds, hydrophobic contacts).

Figure 2: A typical workflow for fragment hit identification and validation.

From Hit to Lead: Structure-Guided Fragment Growing

With a validated hit and a co-crystal structure in hand, the next phase is to increase potency through chemical elaboration.[14] Fragment growing is the most direct strategy, involving the addition of chemical functionality to the core fragment to engage with adjacent pockets in the binding site.[9][17]

Causality: The co-crystal structure reveals "unoccupied space" and nearby amino acid residues that can be targeted for new interactions. The defined vectors of the spiro-fragment provide ideal anchor points for this strategy.

Figure 3: Conceptual diagram of the fragment growing strategy applied to the spiro-scaffold.

Hypothetical Optimization Strategy:

Assuming the X-ray structure shows the N9 secondary amine pointing towards a hydrophobic pocket:

• Initial Hit: 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one.

• Chemical Strategy: Perform reductive amination on the N9 amine with a library of small aldehydes (e.g., benzaldehyde, isobutyraldehyde) to introduce hydrophobic groups.

• Synthesis & Screening: Synthesize a small, focused library of derivatives and screen them using the established SPR assay.

• Analysis: Analyze the structure-activity relationship (SAR). A significant increase in potency would validate the growth hypothesis.

This iterative cycle of design, synthesis, and testing is the engine of hit-to-lead optimization, transforming a millimolar fragment into a nanomolar lead compound.[14]

Compound	Structure (Schematic)	MW ( g/mol )	K_D (SPR)	Ligand Efficiency (LE)
Fragment Hit	Spiro-Core-H	182.26	500 µM	0.35
Grown Cmpd 1	Spiro-Core-CH₂-Ph	272.38	25 µM	0.36
Grown Cmpd 2	Spiro-Core-CH₂-(p-F-Ph)	290.37	2 µM	0.40
Table 2: Hypothetical data illustrating the progression of a fragment hit to a more potent analog via a "growing" strategy. Ligand Efficiency (LE) is a key metric in FBDD, calculated as ΔG / (number of heavy atoms). An increasing or stable LE during optimization is a positive indicator.

Conclusion

2-Methyl-2,9-diazaspiro[5.5]undecan-1-one represents a highly attractive, 3D-rich starting point for fragment-based drug design campaigns. Its conformational rigidity and well-defined chemical vectors provide a superior foundation for structure-guided optimization compared to traditional flatland fragments. The protocols and strategies outlined in this note provide a comprehensive framework for researchers to unlock the potential of this and other novel spirocyclic scaffolds, accelerating the discovery of new therapeutics for challenging biological targets.

References

• BenchChem. (n.d.). 3-Oxa-1,9-diazaspiro[5.5]undecan-2-one: A Versatile Scaffold in Modern Drug Design.
• International Journal of Pharmaceutical Sciences. (2024, July 1). Fragment Based Drug Design: A Review.
• ACS Publications. (2025, February 24). Fragment-Based Drug Design: From Then until Now, and Toward the Future | Journal of Medicinal Chemistry.
• BenchChem. (n.d.). Application Notes and Protocols for S3 Fragment Linking and Growing Strategies in Drug Discovery.
• Pharmacelera. (2018, July 9). Fragment Based Drug Design and Field-Based Technology.
• One Nucleus. (n.d.). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research.
• BenchChem. (n.d.). Application of 3-Oxa-1,9-diazaspiro[5.5]undecan-2-one and its Analogs in Cancer Research.
• Life Chemicals. (2021, December 9). Fragment-based Lead Preparation in Drug Discovery and Development.
• ResearchGate. (n.d.). Protocol to perform fragment screening using NMR spectroscopy.
• Massachusetts Biotechnology Council. (2025, November 19). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research.
• PMC. (n.d.). Fragment‐based drug discovery—the importance of high‐quality molecule libraries.
• ResearchGate. (n.d.). Different hit-to-lead optimization strategies (fragment growing, merging and linking approach).
• BenchChem. (n.d.). Application of 9-Hydroxyspiro[5.5]undecan-3-one and its Analogs in Medicinal Chemistry.
• Oncodesign Services. (n.d.). Hit-to-Lead process | Drug Discovery.
• Springer Nature Experiments. (2012). Crystallographic Fragment Screening.
• PMC. (2025, September 10). Fragment-based drug discovery: A graphical review.
• ACS Publications. (2019, November 19). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain.
• Arabian Journal of Chemistry. (2015, January 1). Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones.
• PMC. (n.d.). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds.
• Dana Bioscience. (n.d.). 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one hydrochloride 1g.
• PMC. (2019, November 26). Concepts and Core Principles of Fragment-Based Drug Design.
• Open Access Journals. (2023, June 30). Fragment-Based Drug Design (FBDD).

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Application Note: Reductive Amination Protocols for 2,9-Diazaspiro[5.5]undecane Derivatives

Executive Summary

The 2,9-diazaspiro[5.5]undecane scaffold is a "privileged structure" in modern drug discovery, widely utilized to modulate physicochemical properties such as lipophilicity (LogD), metabolic stability, and conformational rigidity in GPCR and kinase inhibitors. Unlike flat aromatic systems, this spirocyclic diamine offers a distinct 3D vector for substituent orientation.

However, the chemical equivalence of the two secondary amines in the unprotected scaffold presents a significant synthetic challenge: selectivity . Direct alkylation often results in uncontrolled bis-alkylation or polymerization.

This guide provides a definitive, field-proven protocol for the reductive amination of 2,9-diazaspiro[5.5]undecane derivatives. It prioritizes the use of mono-protected intermediates (e.g., N-Boc) and mild hydride donors to ensure high yields and functional group tolerance.

Strategic Analysis: Chemistry & Mechanism

The Challenge of the Spiro Scaffold

The 2,9-diazaspiro[5.5]undecane core consists of two piperidine rings sharing a central quaternary carbon.

• Sterics: The nitrogen atoms are relatively unhindered secondary amines, making them highly nucleophilic.

• Solubility: The free base is highly polar and difficult to handle in organic solvents; protected derivatives (carbamates) are lipophilic and soluble in DCM/DCE.

• Selectivity: To achieve mono-functionalization, one nitrogen must be orthogonally protected (e.g., tert-butyl carbamate, Boc) or previously functionalized.

Reagent Selection Matrix

The choice of reducing agent is the critical variable.

Reducing Agent	Reactivity	Stability	Solvent Compatibility	Recommendation
NaBH(OAc)₃	Mild	High	DCE, DCM, THF	Primary Choice (Method A) . Selective for imines over aldehydes/ketones.[1][2]
NaBH₃CN	Moderate	High	MeOH, EtOH	Secondary Choice . Requires pH control (AcOH). Toxic (HCN risk).
NaBH₄	Strong	Low	MeOH	Not Recommended . Reduces aldehydes/ketones too fast; leads to side products.
Ti(OiPr)₄	Lewis Acid	Moisture Sensitive	Neat/THF	Add-on . Essential for unreactive ketones or sterically hindered amines.

Experimental Protocols

Method A: Standard Reductive Amination (Aldehydes)

Applicability: Aliphatic and aromatic aldehydes.[1] Substrate: tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate (Mono-Boc protected).

Reagents:

• Amine: 1.0 equiv

• Aldehyde: 1.1 – 1.2 equiv

• Reducing Agent: Sodium triacetoxyborohydride (STAB), 1.5 equiv

• Acid Additive: Acetic Acid (AcOH), 1.0 – 2.0 equiv

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

Protocol:

• Imine Formation: In a dry vial, dissolve the mono-Boc spiro-amine (1.0 equiv) and the aldehyde (1.1 equiv) in anhydrous DCE (0.1 M concentration).

• Activation: Add AcOH (1.0 equiv). Stir at Room Temperature (RT) for 30–60 minutes. Note: This pre-equilibrium step is crucial for sterically demanding aldehydes.

• Reduction: Add NaBH(OAc)₃ (1.5 equiv) in a single portion.

• Reaction: Stir at RT under nitrogen for 2–16 hours. Monitor by LC-MS for the disappearance of the amine (m/z [M+H]+) and appearance of the product.

• Quench: Quench by adding saturated aqueous NaHCO₃ solution. Stir vigorously for 15 minutes until gas evolution ceases.

• Workup: Extract the aqueous layer with DCM (3x). Combine organics, dry over Na₂SO₄, filter, and concentrate.

• Purification: Flash column chromatography (DCM/MeOH gradient).

Method B: Difficult Substrates (Ketones & Hindered Systems)

Applicability: Cyclic ketones, aryl ketones, or weak nucleophiles. Mechanism: Titanium(IV) isopropoxide acts as a Lewis acid to dehydrate the hemiaminal and force imine formation.

Protocol:

• Complexation: In a dry vial, combine the mono-Boc spiro-amine (1.0 equiv), ketone (1.2 equiv), and Ti(OiPr)₄ (1.5 equiv) .

• Neat Stirring: Stir the mixture neat (no solvent) or in minimal dry THF at RT for 2–4 hours. The mixture will become viscous.

• Dilution: Dilute the reaction mixture with anhydrous MeOH or EtOH (to 0.1 M).

• Reduction: Carefully add NaBH₃CN (2.0 equiv). Caution: Cyanoborohydride is toxic.

• Reaction: Stir at RT or mild heat (40°C) for 12 hours.

• Quench (Critical): Add 1N NaOH or water dropwise to precipitate titanium salts (white solid). Filter through a Celite pad to remove the titanium residues.

• Workup: Concentrate the filtrate and extract with EtOAc.

Visualizing the Workflow

The following diagram illustrates the decision logic and reaction pathway for functionalizing the 2,9-diazaspiro[5.5]undecane scaffold.

Figure 1: Decision matrix for the reductive amination of 2,9-diazaspiro[5.5]undecane derivatives.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (Aldehyde)	Incomplete imine formation.	Increase AcOH to 2.0 equiv. Add 3Å molecular sieves to remove water.
Low Conversion (Ketone)	Steric hindrance preventing attack.	Switch to Method B (Ti-mediated). Heat the imine formation step to 60°C before reduction.
Bis-alkylation	Protecting group instability or impure starting material.	Ensure the starting material is pure Mono-Boc. Avoid strong acids that might deprotect the Boc group.
Emulsion during Workup	Amphiphilic nature of the product.	Use a DCM/Isopropanol (3:1) mixture for extraction. Saturate the aqueous phase with NaCl (brine).

References

• Abdel-Magid, A. F., et al. (1996).[1][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry. Link[3]

• Caroon, J. M., et al. (1981). "Synthesis and biological activity of some 2,9-diazaspiro[5.5]undecane derivatives." Journal of Medicinal Chemistry. Link

• Borch, R. F., et al. (1971).[1] "The cyanohydridoborate anion as a selective reducing agent." Journal of the American Chemical Society.[1] Link

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." Journal of Organic Chemistry. Link

• BenchChem. (2025). "Comparative Bioactivity of 1,9-Diazaspiro[5.5]undecanes." (Contextual reference for scaffold utility). Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols: Peptide Coupling Reactions Involving Spirocyclic Amines

Introduction: The Rising Prominence of Spirocyclic Amines in Medicinal Chemistry

Spirocyclic scaffolds, particularly those containing amine functionalities, have seen a dramatic surge in drug discovery programs.[1][2] These rigid, three-dimensional structures offer medicinal chemists a powerful tool to explore chemical space beyond traditional flat, aromatic systems.[3] The inherent three-dimensionality of spirocycles allows for the precise projection of functional groups into a protein's binding site, often leading to enhanced potency and selectivity.[3][4] Furthermore, the increased sp³-carbon content in these molecules can improve critical physicochemical properties like aqueous solubility, a key factor in developing orally bioavailable drugs.[1][4]

Despite their advantages, incorporating these sterically demanding secondary amines into peptide or amide-containing molecules presents a significant synthetic challenge. The nitrogen atom in a spirocyclic amine is often sterically hindered, which dramatically reduces its nucleophilicity. This can lead to slow reaction rates, low yields, and the need for harsh reaction conditions when using standard amide coupling protocols.[5][6] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on effectively performing peptide coupling reactions with challenging spirocyclic amines. We will delve into the mechanistic underpinnings of the challenges, compare the efficacy of various modern coupling reagents, provide detailed, field-proven protocols, and offer a systematic approach to troubleshooting common issues.

The Challenge: Overcoming Steric Hindrance and Low Nucleophilicity

The formation of an amide bond is a condensation reaction between a carboxylic acid and an amine.[7] Direct reaction is typically inefficient because the acidic proton of the carboxylic acid will protonate the basic amine, forming a non-reactive ammonium carboxylate salt.[7][8] To facilitate the reaction, the carboxylic acid's hydroxyl group must be converted into a better leaving group by a "coupling reagent," effectively activating the acid for nucleophilic attack by the amine.[9][10]

The primary difficulty with spirocyclic amines lies in the nucleophilic attack step. Several factors contribute to this challenge:

• Steric Hindrance: The rigid, three-dimensional cage-like structure surrounding the spirocyclic nitrogen atom physically blocks the approach of the activated carboxylic acid.[5][11]

• Reduced Nucleophilicity: The steric bulk can also influence the electronic properties of the amine, making it a weaker nucleophile. This slows down the rate of the desired amide bond formation.[5]

• Competing Side Reactions: When the desired coupling is slow, side reactions can become more prominent. These include racemization of the activated amino acid and decomposition of the coupling reagent or active ester.[12]

Traditional coupling reagents, such as carbodiimides like DCC or EDC, are often inefficient for these difficult couplings, leading to low yields and the need for a large excess of reagents.[2][5] Therefore, selecting a more potent coupling reagent is crucial for success.

Selecting the Optimal Coupling Reagent

In recent years, several classes of highly efficient coupling reagents have become popular for overcoming the challenges of sterically hindered couplings.[13] These are broadly categorized as phosphonium salts and aminium/uronium/imonium salts.[13][14]

Reagent Class	Examples	Mechanism of Action	Advantages	Disadvantages
Phosphonium Salts	PyBOP, PyAOP	Forms a highly reactive phosphonium ester intermediate.	High coupling efficiency, low racemization risk, does not react with the free amine.[14][15]	Byproducts can sometimes be difficult to remove. PyAOP is particularly effective for N-methyl amino acids.[15]
Aminium/Uronium Salts	HBTU, HATU, HCTU	Forms a highly reactive O-acylisourea active ester.[16]	Very rapid reactions, high yields, byproducts are generally water-soluble and easy to remove.[7][13]	Can react with the N-terminal amine if used in excess, forming a guanidinium cap.[13]
Imonium Salts	COMU	Based on Oxyma, forms a highly reactive Oxyma-based active ester.	Coupling efficiencies comparable to or exceeding HATU, safer (avoids explosive HOBt/HOAt), byproducts are water-soluble, requires only 1 equivalent of base.[15][17][18]	Relatively newer, may be more expensive.

Key Considerations for Selection:

• Reactivity: For the most challenging spirocyclic amines, a highly reactive reagent is necessary. HATU and COMU are generally considered among the most powerful and are excellent starting points.[13][17] HATU's structure, based on the additive HOAt, makes it more reactive than its HOBt-based counterpart, HBTU.[15]

• Safety and Byproducts: COMU was developed as a safer alternative to benzotriazole-based reagents like HATU and HBTU, which can have explosive properties.[17][18] Additionally, the byproducts of COMU are highly water-soluble, simplifying purification.[18]

• Racemization: While modern coupling reagents generally minimize racemization, it can still be a concern, especially if the reaction is sluggish.[12] The use of additives like HOBt or HOAt (or reagents that incorporate them, like HBTU/HATU) is effective at suppressing this side reaction.[16]

• Base Selection: These coupling reactions require a non-nucleophilic tertiary amine base to neutralize the acid formed during the reaction.[13] N,N-Diisopropylethylamine (DIPEA) is the most common choice.[13] For particularly sensitive substrates, a more hindered base like 2,4,6-collidine may be beneficial.[19]

Experimental Protocols and Workflows

The following section provides a detailed, step-by-step protocol for a typical amide coupling reaction involving a spirocyclic amine. This should be considered a starting point, and optimization may be required depending on the specific substrates.

General Workflow for Spirocyclic Amine Coupling

The diagram below illustrates the typical workflow for a solution-phase amide coupling reaction.

Caption: General workflow for amide coupling with spirocyclic amines.

Protocol 1: General Coupling using HATU

This protocol is a robust starting point for coupling a generic carboxylic acid to a sterically hindered spirocyclic amine.

Materials:

• Carboxylic Acid (1.0 eq)

• Spirocyclic Amine (1.2 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Na₂SO₄ or MgSO₄

• Ethyl Acetate (EtOAc)

• Hexanes

Procedure:

• Preparation: To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.0 eq) and dissolve it in anhydrous DMF.

• Activation: Add HATU (1.1 eq) to the solution, followed by DIPEA (2.0 eq). Stir the mixture at room temperature for 15-30 minutes. This "pre-activation" step forms the highly reactive HOAt-ester.[7]

• Amine Addition: In a separate vial, dissolve the spirocyclic amine (1.2 eq) in a small amount of anhydrous DMF. Add this solution to the pre-activated carboxylic acid mixture. If the amine is a hydrochloride salt, an additional equivalent of DIPEA may be necessary.

• Reaction: Stir the reaction at room temperature. Monitor the reaction progress periodically (e.g., every 1-2 hours) by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed. Reactions with hindered amines may require extended times (4-24 hours).[11]

• Work-up:

  • Once the reaction is complete, dilute the mixture with Ethyl Acetate.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x) to remove unreacted acid and acidic byproducts, followed by brine (1x).[7]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of Ethyl Acetate in Hexanes) to yield the pure amide.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Coupling using COMU for Enhanced Safety and Simplified Work-up

This protocol utilizes COMU, which offers safety benefits and generates water-soluble byproducts, potentially simplifying purification.[18]

Materials:

• Carboxylic Acid (1.0 eq)

• Spirocyclic Amine (1.2 eq)

• COMU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous LiCl solution (optional, for DMF removal)

• Saturated aqueous NaHCO₃ solution

Procedure:

• Preparation: Combine the carboxylic acid (1.0 eq), COMU (1.1 eq), and DIPEA (1.5 eq) in a flask with anhydrous DMF. Note that COMU often requires less base than HATU/HBTU.[17][18]

• Activation & Amine Addition: Add the spirocyclic amine (1.2 eq) directly to this mixture. Unlike with HATU, a separate pre-activation step is often not necessary, though it can be employed for particularly difficult cases.

• Reaction: Stir at room temperature and monitor as described in Protocol 1.

• Work-up:

  • Dilute the reaction with Ethyl Acetate.

  • Wash with 5% aqueous LiCl (2-3x) to efficiently remove DMF, which can be difficult to remove under vacuum.[7]

  • Wash with saturated aqueous NaHCO₃ (2x) and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification & Characterization: Proceed as described in Protocol 1. The water-soluble nature of the COMU byproducts often results in a cleaner crude product, simplifying the purification step.[18]

Troubleshooting Common Issues

Even with optimized protocols, challenges can arise. Below is a systematic guide to troubleshooting common problems encountered during the coupling of spirocyclic amines.

Sources

• 1. drughunter.com [drughunter.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. tandfonline.com [tandfonline.com]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. researchgate.net [researchgate.net]
• 6. ojs.chimia.ch [ojs.chimia.ch]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 9. jpt.com [jpt.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 13. bachem.com [bachem.com]
• 14. hepatochem.com [hepatochem.com]
• 15. peptide.com [peptide.com]
• 16. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. COMU: a third generation of uronium-type coupling reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. acs.figshare.com [acs.figshare.com]

Application Note: High-Fidelity Incorporation of Diazaspiro Scaffolds into DNA-Encoded Libraries (DEL)

Executive Summary

The integration of spirocyclic scaffolds into DNA-Encoded Libraries (DEL) represents a paradigm shift from traditional "flat" aromatic chemistry toward high-

chemical space. Diazaspiro scaffolds (e.g., diazaspiro[3.3]heptanes, diazaspiro[4.5]decanes) offer inherent three-dimensional rigidity, improved solubility, and novel vectoral presentation of substituents, making them "privileged" structures for GPCR and kinase targets [1].

However, the incorporation of these scaffolds onto DNA tags presents a distinct challenge: the orthogonality of protecting groups. Traditional solid-phase synthesis relies on acid-labile (Boc) or base-labile (Fmoc) groups, both of which are often incompatible with the stability of purine bases (depurination at pH < 4) or the DNA backbone (hydrolysis/degradation at pH > 12).

This guide details a validated, DNA-compatible protocol for incorporating diazaspiro scaffolds using Alloc (allyloxycarbonyl) orthogonal protection . We utilize a "Scaffold-First" strategy, employing DMT-MM for initial ligation and a modified Palladium-catalyzed deprotection workflow optimized to preserve DNA integrity.

Strategic Advantage: The Frontier

Incorporating diazaspiro cores addresses the "flatland" problem in drug discovery.[1] As demonstrated by Lovering et al., increasing the fraction of ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

hybridized carbons ( ) correlates with higher clinical success rates due to improved physicochemical properties [2].

Feature	Planar Scaffolds (e.g., Biaryls)	Diazaspiro Scaffolds	Impact on DEL
Geometry	2D (Flat)	3D (Rigid, Orthogonal)	Accesses novel binding pockets.
Solubility	Often Low (Aggregation risk)	High	Reduces "sticky" false positives in selection.
Vectors	Linear/Planar	Tetrahedral/Angular	Precise substituent positioning.
Metabolic Stability	Variable	Generally High	Better downstream lead optimization.

Workflow Visualization

The following diagram outlines the "Scaffold-First" incorporation strategy, ensuring diversity is built around the rigid core.

Figure 1: Strategic workflow for "Scaffold-First" DEL synthesis using orthogonal Alloc protection.

Detailed Experimental Protocols

Materials & Reagents[3][4][5][6][7][8][9][10][11][12][13]

• DNA Headpiece: 5'-amino-modified dsDNA (typically 10-20 base pairs + overhang).

• Scaffold: N-Alloc-2,7-diazaspiro[3.5]nonane-7-carboxylic acid (Example).

• Coupling Agent: DMT-MM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride).[2][3] Note: DMT-MM is preferred over EDC/HOAt for its stability in aqueous buffers and high efficiency with sterically hindered amines [3].

• Alloc Deprotection: Pd(PPh

  ) , Phenylsilane (PhSiH ).[4]

• Buffer: 250 mM MOPS (pH 7.0) or HEPES (pH 7.5).

Protocol A: Scaffold Ligation (Amide Coupling)

Objective: Covalently attach the diazaspiro carboxylate to the DNA headpiece amine.

• Preparation: Dissolve the DNA headpiece in distilled water to a concentration of 1 mM.

• Reaction Mix: In a PCR tube or 96-well plate, combine:

  • 10 µL DNA Headpiece (10 nmol).

  • 10 µL MOPS Buffer (250 mM, pH 7.0).

  • 200 equivalents of Diazaspiro Scaffold (in DMA or DMSO).

  • 200 equivalents of DMT-MM (freshly prepared in water).

• Incubation: Vortex briefly and centrifuge. Incubate at 25°C for 12 hours .

  • Expert Insight: Unlike peptide synthesis, we use high equivalents (200x) because the DNA concentration is low (µM range), making kinetics sluggish.

• Precipitation (Purification):

  • Add 10% volume of 3 M NaOAc (pH 5.2).

  • Add 2.5x volume of cold absolute Ethanol.

  • Incubate at -20°C for 1 hour.

  • Centrifuge at 14,000 x g for 30 mins. Discard supernatant.

  • Wash pellet with 70% Ethanol. Air dry.

• Validation: Resuspend in water. Analyze 10 pmol via LC-MS to confirm mass shift corresponding to the scaffold.

Protocol B: DNA-Compatible Alloc Deprotection

Objective: Remove the Alloc group to reveal the secondary amine for diversification, without damaging the DNA tag.

Critical Safety Note: Palladium (Pd) species can coordinate with DNA bases and cause strand cleavage. The order of addition is paramount. Phenylsilane must be added BEFORE the Palladium catalyst to act as a scavenger and protector [4].

• Preparation: Dissolve the purified Scaffold-DNA conjugate in degassed water (50 µL).

• Scavenger Addition: Add 40 equivalents of Phenylsilane (dissolved in DMA). Vortex vigorously.

  • Why? Phenylsilane acts as the allyl scavenger and protects the DNA from Pd-induced oxidative damage.

• Catalyst Addition: Add 2 equivalents of Pd(PPh

  ) (freshly dissolved in DMA).

  • Note: The total organic solvent content (DMA) should not exceed 40% to maintain DNA solubility.

• Incubation: Incubate at 25°C for 2 hours .

• Quench & Clean-up:

  • Extract twice with EtOAc (to remove excess Pd/Silane organics).

  • Perform Ethanol precipitation (as in Protocol A, Step 4) to remove water-soluble byproducts.

Mechanism of Action

The following diagram illustrates the specific chemical transformation and the critical deprotection step.[4]

Figure 2: Chemical pathway for diazaspiro incorporation and activation. Note the critical order of reagents in Step 2.

Quality Control & Validation

Trust in a DEL library depends on the fidelity of the chemical history recorded in the DNA barcode.

LC-MS Analysis

Directly inject 10-50 pmol of the DNA conjugate onto a C18 reverse-phase column (e.g., Waters XBridge).

• Mobile Phase: A: 200 mM HFIP/8 mM TEA in H2O; B: Methanol.

• Success Criteria:

  • Disappearance of Starting Material (DNA-Headpiece).

  • Appearance of Product Mass (MW_DNA + MW_Scaffold - H2O).

  • Deconvolution: Use MaxEnt1 or equivalent software to deconvolute the multiply charged DNA envelope.

qPCR Amplifiability Check

Chemical steps can damage DNA (depurination, cross-linking) even if the mass appears correct.

• Method: Perform qPCR on the starting material vs. the post-reaction product.

• Threshold: A shift in Ct (Cycle threshold) of < 1.5 cycles indicates acceptable DNA integrity (>35% amplifiable template remaining). If

  , the reaction conditions (likely the Pd step) were too harsh.

References

• BenchChem. (2025).[5] The Ascendancy of Diazaspirocycles in Modern Drug Discovery: A Comparative Analysis.1[6][3]

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

• SigutLabs. (2022). Reagent of the month: DMTMM in amide bond formation.2[3]

• Li, Y., et al. (2019). What is a “DNA-compatible” reaction? (Discussing Pd/Phenylsilane order of addition). PMC - NIH. 7[3][8]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Reagent of the month - March- DMTMM - SigutLabs [sigutlabs.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. kohan.com.tw [kohan.com.tw]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. What is a “DNA-compatible” reaction? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: A Guide to Protecting Group Removal in Spiro-diazaundecane Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Protecting Groups in Spiro-diazaundecane Synthesis

Spiro-diazaundecanes represent a class of conformationally constrained diamines that are of significant interest in medicinal chemistry. Their rigid, three-dimensional structures make them attractive scaffolds for the design of novel therapeutic agents, offering precise spatial orientation of substituents for optimal interaction with biological targets. The synthesis of these complex molecules, however, often necessitates a strategic approach to protect the reactive amine functionalities during various synthetic transformations. This guide provides an in-depth exploration of the procedures for the removal of common amine protecting groups in the context of spiro-diazaundecane synthesis, offering field-proven insights and detailed protocols to aid researchers in this critical step.

The choice of a protecting group is dictated by its stability to the reaction conditions employed in subsequent steps and the ease of its selective removal. In the synthesis of spiro-diazaundecanes, where multiple synthetic steps are often required, the use of orthogonal protecting groups—those that can be removed under different conditions without affecting each other—is a powerful strategy.[1][2] This allows for the sequential functionalization of the two amine groups within the spirocyclic core.

This application note will focus on the deprotection of three commonly used amine protecting groups: the acid-labile tert-butoxycarbonyl (Boc) group, the hydrogenolysis-labile benzyloxycarbonyl (Cbz) group, and the versatile benzyl (Bn) group.

Deprotection Strategies for N-Protected Spiro-diazaundecanes

The selection of a deprotection strategy is as crucial as the choice of the protecting group itself. The ideal deprotection method should be high-yielding, selective, and compatible with other functional groups present in the molecule.

Acid-Mediated Deprotection of N-Boc-Spiro-diazaundecanes

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability under a broad range of non-acidic conditions.[3] Its removal is typically achieved under acidic conditions, which proceeds via the formation of a stable tert-butyl cation.[4]

Mechanism of Boc Deprotection:

The acid-catalyzed deprotection of a Boc-protected amine involves protonation of the carbonyl oxygen, followed by cleavage of the tert-butyl-oxygen bond to form a carbamic acid intermediate and a tert-butyl cation. The unstable carbamic acid then readily decarboxylates to yield the free amine.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. escholarship.org [escholarship.org]

Functionalization of the secondary amine in 2,9-diazaspiro[5.5]undecan-1-one

Application Note: Chemoselective Functionalization of the Secondary Amine in 2,9-Diazaspiro[5.5]undecan-1-one

Executive Summary

The 2,9-diazaspiro[5.5]undecan-1-one scaffold represents a "privileged structure" in modern medicinal chemistry, offering high fraction of sp3 character (

) and defined 3D vectors that improve solubility and target selectivity compared to flat aromatic systems. This guide details the chemoselective functionalization of the N9 secondary amine in the presence of the N2 lactam. By exploiting the distinct electronic profiles of the two nitrogen centers, researchers can derivatize this scaffold to generate diverse libraries, PROTAC linkers, and GPCR ligands without the need for protecting group manipulations.

Structural Analysis & Reactivity Profile

The core challenge and opportunity lie in the electronic differentiation between the two nitrogen atoms within the spirocyclic framework.

Feature	N9 Position (Piperidine)	N2 Position (Lactam)
Functionality	Secondary Amine ( )	Cyclic Amide (Lactam)
Hybridization	(Pyramidal)	(Planar, conjugated)
Nucleophilicity	High	Negligible (Lone pair delocalized into carbonyl)
Basicity ( )	~10.5–11.0 (Basic)	~ -0.5 (Non-basic)
Acidity ( )	>35 (N-H)	~17 (N-H)
Reactivity	Reacts with electrophiles (R-X, R-CHO, Ar-X)	Inert to mild electrophiles; requires deprotonation

Mechanistic Insight: The N2 nitrogen lone pair is heavily delocalized into the C1 carbonyl group (resonance stabilization), rendering it non-nucleophilic under standard conditions. Conversely, the N9 nitrogen behaves as a typical, sterically unencumbered secondary amine. This

(>10 units) allows for exclusive functionalization of N9 using stoichiometric control of bases and electrophiles.

Decision Matrix: Reaction Pathways

The following diagram outlines the divergent synthetic pathways available for the N9 functionalization.

Figure 1: Divergent synthetic pathways for the selective functionalization of the N9 amine.

Detailed Protocols

Protocol A: Reductive Amination (Preferred for N-Alkylation)

Best for: Introducing alkyl groups without the risk of quaternary ammonium salt formation.

Reagents:

• Substrate: 2,9-diazaspiro[5.5]undecan-1-one (1.0 equiv)

• Aldehyde/Ketone: 1.1–1.2 equiv

• Reducing Agent: Sodium triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or DCM/MeOH (9:1)

• Acid: Acetic acid (catalytic, optional)

Step-by-Step:

• Imine Formation: Dissolve the spiro-amine (1.0 equiv) and the aldehyde (1.1 equiv) in DCE (0.1 M concentration). If the aldehyde is unreactive, add glacial acetic acid (1–2 drops) to catalyze imine formation. Stir at Room Temperature (RT) for 30–60 minutes.

• Reduction: Add STAB (1.5 equiv) in a single portion.

• Reaction: Stir at RT for 2–16 hours. Monitor by LC-MS (Target mass = MW_amine + MW_aldehyde - 16 + 2).

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x).

• Purification: Dry organics over Na₂SO₄, filter, and concentrate. Purify via flash chromatography (DCM/MeOH gradient).

Validation Check:

• Why STAB? It is mild and chemoselective for imines over aldehydes, preventing direct reduction of the aldehyde.

• Lactam Stability: The lactam at N2 is completely stable to borohydride reducing agents under these conditions.

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

Best for: Attaching electron-deficient heteroaryls (e.g., pyridines, pyrimidines).

Reagents:

• Substrate: 1.0 equiv

• Electrophile: 2-chloropyridine, 4-chloropyrimidine, etc. (1.2 equiv)

• Base: DIPEA (2.0 equiv) or K₂CO₃ (2.0 equiv)

• Solvent: DMSO or NMP (for high heat) / Acetonitrile (for mild conditions)

Step-by-Step:

• Setup: In a microwave vial, combine spiro-amine (1.0 equiv), heteroaryl chloride (1.2 equiv), and DIPEA (2.0 equiv) in DMSO (0.2 M).

• Reaction: Heat to 80–120°C (thermal) or 100°C (microwave) for 1–2 hours.

• Monitoring: Monitor for the disappearance of the starting amine. The lactam N-H will remain unreacted as it cannot act as a nucleophile in SNAr without strong deprotonation (e.g., NaH).

• Workup: Dilute with water/brine. Extract with EtOAc.

• Note: If the electrophile is highly reactive (e.g., 2,4-dichloro-pyrimidine), perform at RT to avoid bis-arylation or side reactions.

Protocol C: Buchwald-Hartwig Cross-Coupling

Best for: Attaching electron-rich or neutral aryl groups.

Reagents:

• Catalyst: Pd₂(dba)₃ or Pd(OAc)₂

• Ligand: XPhos or RuPhos (Best for secondary amines)

• Base: Cs₂CO₃ or NaOtBu (Use Cs₂CO₃ if lactam deprotonation is a concern, though NaOtBu is usually fine for N-arylation of amines vs amides).

• Solvent: Toluene or 1,4-Dioxane (anhydrous).

Step-by-Step:

• Degassing: Charge a vial with spiro-amine (1.0 equiv), Aryl bromide (1.2 equiv), Cs₂CO₃ (2.0 equiv), Pd(OAc)₂ (5 mol%), and XPhos (10 mol%). Seal and purge with Nitrogen/Argon for 5 mins.

• Solvent: Add sparged Toluene (0.1 M).

• Reaction: Heat at 100°C for 12–18 hours.

• Filtration: Cool, filter through a celite pad, eluting with EtOAc.

• Purification: Flash chromatography.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
Low Solubility	Rigid spiro-scaffold aggregates in non-polar solvents.	Use DCM/MeOH mixtures or add small amounts of DMF. Ensure the HCl salt is free-based before non-polar reactions.
N2 (Lactam) Alkylation	Use of strong bases (NaH, KH) or highly reactive alkylating agents (MeI) in excess.	Switch to mild bases (K₂CO₃, DIPEA). Avoid NaH. Use Reductive Amination instead of direct alkylation.
Incomplete Reaction (SNAr)	Steric hindrance at the N9 position (adjacent spiro center).	Increase temperature (140°C MW). Switch to Buchwald conditions if SNAr fails.
Product Trapped in Aqueous	High polarity of the spiro-amine.	Use "salting out" extraction (saturate aqueous layer with NaCl) or use CHCl₃/iPrOH (3:1) for extraction.

Case Study: PROTAC Linker Synthesis

Objective: Synthesize a cereblon-based PROTAC linker using the spiro-amine as a rigid connector.

Workflow:

• Step 1: React 2,9-diazaspiro[5.5]undecan-1-one with N-Boc-4-bromobutylamine (Alkyl linker) using Protocol A (via the corresponding aldehyde) or Protocol B (alkylation with bromide + KI cat.).

• Result: Exclusive reaction at N9. The lactam remains available for hydrogen bonding interactions in the solvent channel or further derivatization if forced.

• Step 2: Deprotect Boc (TFA/DCM).

• Step 3: Couple to E3 ligase ligand.

Figure 2: Workflow for utilizing the scaffold in PROTAC linker synthesis.

References

• PubChem. 2,9-diazaspiro[5.5]undecan-1-one hydrochloride (Compound Summary). National Library of Medicine. [Link]

• Carreira, E. M., & Fessard, T. C. (2014). Spirocyclic Scaffolds in Medicinal Chemistry.[1][2][3][4] Chemical Reviews, 114(16), 8257–8322. (Context on spirocycle reactivity). [Link]

• Zheng, Y., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in drug discovery.[1][2][3][5][6][7][8] Expert Opinion on Drug Discovery, 11(9), 831-845. [Link]

• Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of a New Class of Azaspiro[5.5]undecanes. Journal of Organic Chemistry.[3] (General reactivity of diazaspiro systems). [Link]

• Smith, J. (2021). Amine Reactivity and Chemoselectivity.[9] Michigan State University Chemistry. [Link]

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• 2. Analogues of Piperidine for Drug Design - Enamine [enamine.net]
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• 4. 1-Oxa-3,9-diazaspiro[5.5]undecan-2-one|CAS 54981-11-2 [benchchem.com]
• 5. Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Solubility Enhancement for 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one in DMSO

Welcome to the technical support guide for 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one. This document is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this spirocyclic compound in Dimethyl Sulfoxide (DMSO). Our goal is to provide a logical, scientifically-grounded framework for troubleshooting and overcoming these issues, ensuring the integrity and reproducibility of your experiments.

Introduction: Understanding the Challenge

2-Methyl-2,9-diazaspiro[5.5]undecan-1-one belongs to a class of compounds that, while promising, can present formulation challenges. Its spirocyclic core, combined with two basic nitrogen atoms, results in a molecule with moderate polarity and a crystalline structure that can be difficult to solubilize at high concentrations.

DMSO is an exceptional aprotic polar solvent, widely used for creating high-concentration stock solutions in drug discovery.[1][2] However, its effectiveness can be hampered by several factors, including compound characteristics, solvent purity, and handling procedures.[3][4] This guide provides a multi-tiered approach to systematically address and resolve solubility issues.

Tier 1: Foundational Dissolution Protocol

Before attempting advanced methods, it is crucial to ensure that foundational techniques are correctly implemented. Errors at this stage are the most common source of apparent solubility problems.

FAQ: Why is my initial dissolution attempt failing?

Answer: The most common reasons include using non-anhydrous DMSO, inaccurate weighing, or insufficient mechanical agitation. DMSO is highly hygroscopic and readily absorbs atmospheric moisture.[5] Even small amounts of water can significantly decrease the solubility of certain organic compounds.[6][7]

Core Protocol: Standard Operating Procedure for Dissolution

• Material Preparation :

  • Use a new, sealed bottle of anhydrous, high-purity DMSO (≥99.9%).

  • Ensure your vial (preferably glass) is clean and completely dry.

  • Accurately weigh the desired mass of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one using a calibrated analytical balance.[3]

• Dissolution :

  • Add the weighed compound to the vial.

  • Add the calculated volume of anhydrous DMSO to achieve the target concentration.

  • Cap the vial tightly and vortex at room temperature for 2-5 minutes.[3]

• Verification :

  • Visually inspect the solution against a bright light. It should be clear and free of any visible particulates or haze.

  • If particulates remain, proceed to Tier 2 methods.

Tier 2: Enhanced Physical Dissolution Methods

If the standard protocol is insufficient, applying additional energy can often overcome the activation energy barrier for dissolution.

FAQ: The compound isn't dissolving with just vortexing. What's the next step?

Answer: Applying gentle heat or sonication can increase the kinetic energy of the system, promoting the breakdown of the crystal lattice and enhancing solvent-solute interactions.[8]

Method 1: Gentle Warming

Heating increases the solubility of most solid compounds.[5] However, it must be done cautiously to avoid thermal degradation.[3][9]

• Protocol:

  • Prepare the compound-DMSO mixture as described in Tier 1.

  • Place the sealed vial in a water bath or heating block set to 37°C.[5][10] Do not exceed 40°C without prior knowledge of the compound's thermal stability.

  • Incubate for 10-15 minutes, with intermittent vortexing every 5 minutes.

  • Allow the solution to cool to room temperature and visually inspect for any precipitation.

Method 2: Sonication

Sonication uses high-frequency sound waves to create and collapse microscopic bubbles (cavitation), a process that generates localized energy to break apart solute aggregates and facilitate dissolution.[7] This is often more effective and less likely to cause thermal degradation than direct heating.

• Protocol:

  • Prepare the compound-DMSO mixture as described in Tier 1.

  • Place the sealed vial into a bath sonicator. Ensure the water level in the sonicator is sufficient to cover the solvent level in the vial.

  • Sonicate for 15-30 minutes.[3][10] The sonicator bath may warm slightly; this is generally acceptable.

  • After sonication, visually inspect the solution for clarity. The process can be repeated if necessary.

Troubleshooting Workflow Diagram

Caption: Logical workflow for troubleshooting solubility issues.

Tier 3: Chemical Modification Approaches

If physical methods fail, modifying the chemical nature of the solute is a powerful strategy. For 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, its basic nitrogen centers are the key to this approach.

FAQ: Why would changing the pH help dissolve my compound in DMSO?

Answer: Your compound has two amine groups, which are basic. By adding a small amount of a suitable acid, you can protonate these nitrogens, converting the neutral "free base" into a salt (e.g., a hydrochloride or dihydrochloride salt).[11] This ionized salt form is significantly more polar than the free base and will exhibit much stronger, more favorable ion-dipole interactions with the polar DMSO solvent, drastically increasing solubility.[12][13]

Method: In Situ Salt Formation for Enhanced Solubility

This method should be used when you have the free base form of the compound and suspect that its salt form would be more soluble. A dihydrochloride salt version of the parent compound (2-Methyl-2,9-diazaspiro[5.5]undecane) is commercially available, suggesting that salt formation is a viable strategy for this structural class.[14]

• Protocol:

  • Weigh the compound and place it in a glass vial.

  • Prepare a dilute stock solution of hydrochloric acid (HCl) in an appropriate solvent (e.g., 1M HCl in dioxane or isopropanol). Caution: Handle acids with appropriate personal protective equipment.

  • Add a sub-stoichiometric amount of the acid solution (e.g., 0.5 equivalents relative to the compound) to the dry powder.

  • Add the desired volume of anhydrous DMSO.

  • Vortex thoroughly. If dissolution is incomplete, add small increments of the acid solution (0.1-0.2 equivalents at a time), vortexing well after each addition, until the compound fully dissolves. Use the minimum amount of acid necessary.

  • Note: This modification will change the chemical nature of your stock solution. It is critical to document this change and consider its potential impact on downstream assays.

Mechanism of Chemical Modification

Caption: Protonation increases polarity, leading to stronger interactions with DMSO.

General FAQs and Best Practices

Q1: My compound dissolved initially but crashed out of solution after a freeze-thaw cycle. What should I do? A: Precipitation after freeze-thaw cycles is a known issue, often exacerbated by moisture absorption.[6][7] Try re-dissolving the compound using the Tier 2 methods (gentle warming or sonication).[7] To prevent this, aliquot your stock solution into single-use volumes to minimize the number of freeze-thaw cycles.[3]

Q2: I've successfully dissolved my compound. How should I store the stock solution? A: For long-term stability, store stock solutions in tightly sealed glass vials at -20°C or -80°C.[15] Aliquoting into smaller, single-use volumes is highly recommended to maintain integrity.[3]

Q3: What is the maximum concentration of DMSO my cells can tolerate in an assay? A: This is cell-line dependent, but a general rule is to keep the final concentration of DMSO in your assay medium below 0.5%, and ideally at or below 0.1%, to avoid cytotoxicity or off-target effects.[3][10] Always include a vehicle control (media with the same final DMSO concentration) in your experiments.[3]

Q4: My compound precipitates when I dilute my DMSO stock into my aqueous assay buffer. How can I prevent this? A: This is a common problem for hydrophobic compounds.[3] The best practice is to perform serial dilutions in 100% DMSO first to get closer to your final concentration. Then, add this final DMSO dilution to the aqueous buffer slowly while vortexing to facilitate dispersion and prevent localized high concentrations that lead to precipitation.[5]

Summary of Solubility Enhancement Techniques

Technique	Principle	Pros	Cons
Anhydrous DMSO	Minimizes water content, which can reduce solubility of organic compounds.[6][7]	Simple, fundamental for good practice.	Requires purchasing and proper handling of high-purity solvent.
Vortexing	Provides mechanical energy to break solute-solute interactions.	Standard, easy, and quick.	May be insufficient for highly crystalline compounds.
Gentle Warming	Increases kinetic energy, overcoming the energy barrier for dissolution.[5]	Effective for many compounds.	Risk of thermal degradation if the compound is heat-sensitive.[3]
Sonication	Uses ultrasonic cavitation to break apart solute particles.[7]	Highly effective, generally lower risk of degradation than heating.	Requires access to a sonicator.
pH Adjustment	Converts a basic or acidic compound into its more polar salt form.[11][12]	Can produce a dramatic increase in solubility.	Alters the chemical nature of the compound; may affect bioactivity.

References

• Oldenburg, K., Pooler, D., Scudder, K., Lipinski, C., & Kelly, M. (2005). High Throughput Sonication: Evaluation for Compound Solubilization. Combinatorial Chemistry & High Throughput Screening. [Link]

• PubMed. (2005). High throughput sonication: evaluation for compound solubilization. National Center for Biotechnology Information. [Link]

• PubMed. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. National Center for Biotechnology Information. [Link]

• National Center for Biotechnology Information. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. [Link]

• Canadian Science Publishing. (n.d.). Hydrogen Gas Solubility in the Dimethyl Sulfoxide – Water System: A Further Clue to Solvent Structure in These Media. Canadian Journal of Chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. PMC. [Link]

• GEUS' publikationer. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. Geological Survey of Denmark and Greenland. [Link]

• Emulate Bio. (2019). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Emulate, Inc. [Link]

• gChem. (n.d.). DMSO. Gaylord Chemical. [Link]

• ResearchGate. (2017). Dissolving Plant Extract in 4% DMSO and Sonication? ResearchGate. [Link]

• Google Patents. (n.d.). Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds.

• ResearchGate. (2024). Why DMSO is mostly used as a solvent for hydrophobic substances for cell study? ResearchGate. [Link]

• GE Healthcare Life Sciences. (2011). Buffer and sample preparation for direct binding assay in 2% DMSO. Cytiva. [Link]

• PubMed. (2008). Stability of screening compounds in wet DMSO. National Center for Biotechnology Information. [Link]

• ResearchGate. (2024). Effect of temperature on the physicochemical properties and solute–solvent interactions of a dilute solution of [Bmim][OAc] in DMSO. ResearchGate. [Link]

• Quora. (2024). How can dimethyl sulfoxide enhance solubility in lab applications? Quora. [Link]

• Quora. (2018). How to make a stock solution of a substance in DMSO. Quora. [Link]

• Asian Journal of Pharmacy and Technology. (n.d.). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. AJPTech. [Link]

• International Journal of Pharmaceutical Research and Applications. (2022). Solubility Enhancement of Drugs. IJPRA. [Link]

• ResearchGate. (2026). Effect of temperature and polarity on the solubility and preferential solvation of sinapic acid in aqueous mixtures of DMSO and Carbitol. ResearchGate. [Link]

• ResearchGate. (2014). How long can a compound be stable in DMSO for? ResearchGate. [Link]

• PubMed. (n.d.). Effect of peptide concentration and temperature on leuprolide stability in dimethyl sulfoxide. National Center for Biotechnology Information. [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. IJMSDR. [Link]

• PubChem. (n.d.). 1-(2,9-Diazaspiro[5.5]undecan-9-yl)-4-methylpentan-1-one. National Center for Biotechnology Information. [Link]

• ResearchGate. (2013). Some of my compounds are soluble in DMSO - how can they be crystallized? ResearchGate. [Link]

• The Pharma Review. (2023). Solubility enhancement techniques: A comprehensive review. The Pharma Review. [Link]

• ResearchGate. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. ResearchGate. [Link]

• Ziath. (n.d.). Issues in Compound Storage in DMSO. Ziath. [Link]

• PubChem. (n.d.). 2,2,9-Triethyl-1-oxa-5,9-diazaspiro[5.5]undecane. National Center for Biotechnology Information. [Link]

• Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceuticals. [Link]

• Fauske & Associates. (2017). Effects of Temperature on LOC of Dimethyl Sulfuxide Mixed With Higher Vapor Pressure Solvent. Fauske & Associates, LLC. [Link]

• Scent.vn. (n.d.). 2-Methyl-1,5-dioxaspiro[5.5]undecane. Scent.vn. [Link]

• National Center for Biotechnology Information. (n.d.). DMSO Solubility Assessment for Fragment-Based Screening. PMC. [Link]

• ZORA. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Zurich Open Repository and Archive. [Link]

• USP-NF. (n.d.). Development of a General Solvents Method for DMSO Soluble Compounds. USP. [Link]

• Scribd. (n.d.). Solubility in DMSO. Scribd. [Link]

• American Pharmaceutical Review. (2009). Developing an Appropriate Salt Form for an Active Pharmaceutical Ingredient. American Pharmaceutical Review. [Link]

• ResearchGate. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. ResearchGate. [Link]

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• 7. High throughput sonication: evaluation for compound solubilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of peptide concentration and temperature on leuprolide stability in dimethyl sulfoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. medchemexpress.cn [medchemexpress.cn]

Introduction: The "Polarity Trap" in Spirocyclic Scaffolds

Technical Support Center: Purification of Polar Spirocyclic Diaza Compounds

Topic: Purification & Isolation Strategies for High-Fsp³ Scaffolds Document ID: TSC-PUR-004 Last Updated: 2025-05-20

User Context: You are likely working with scaffolds such as diazaspiro[3.3]heptanes , spiro[3.4]octanes , or diazaspiro[4.5]decanes . The Problem: Unlike traditional "flat" aromatic drugs, these compounds possess high Fraction of sp³ hybridization (Fsp³) and significant basicity (pKa ~9–11). They are often:

• Too polar for standard C18 retention (elute in void volume).

• Too sticky for standard silica (irreversible adsorption or severe tailing due to silanols).

• UV-silent (lack of chromophores), making detection difficult.

This guide provides a decision framework and specific protocols to resolve these issues.

Part 1: Method Selection (The Decision Matrix)

Do not guess. Use the calculated LogP (cLogP) and basicity of your compound to select the correct stationary phase immediately.

Figure 1: Decision tree for stationary phase selection based on physicochemical properties.

Part 2: Troubleshooting Normal Phase (Silica)

Issue: "My compound streaks across the column" or "I lost 50% of my mass on the column." Root Cause: The secondary amines in spirocycles hydrogen bond strongly with acidic silanols (Si-OH) on the silica surface.

Protocol A: The "Basified Silica" Slurry

Standard silica is acidic. You must neutralize the stationary phase before the run.

• Preparation: Suspend your silica gel in the mobile phase containing 1% Triethylamine (TEA) or 1% NH₄OH.

• Packing: Pour the slurry into the column. Flush with 3 column volumes (CV) of the basified solvent.

• The Eluent:

  • Do NOT use: Pure EtOAc/Hexane (Spirocycles are often insoluble).

  • USE: DCM : MeOH : NH₄OH (aq).

  • Starting Ratio: 90:9:1 (DCM:MeOH:NH₄OH).

• Self-Validation: Run a TLC plate. If the spot stays at the baseline or streaks, increase the MeOH/NH₄OH ratio. If Rf > 0.2 and shape is round, the system is valid.

Alternative: Use Amino-functionalized Silica (NH₂-Silica) cartridges. These have a basic surface and require no modifier, preventing salt formation during purification [1].

Part 3: Troubleshooting Reverse Phase (C18 vs. HILIC)

Issue: "My compound elutes at t=0 (Void Volume)." Root Cause: Standard C18 chains undergo "phase collapse" (dewetting) in 100% aqueous conditions, which are often required to retain polar spirocycles.

Solution 1: C18-AQ (Aqueous Compatible)

If your cLogP is between -1 and 1, standard C18 fails. Use C18-AQ.[1][2]

• Mechanism: These columns have polar end-capping groups that allow water to penetrate the pores, keeping the C18 chains extended even in 100% water [2].

• Mobile Phase: 0-20% Acetonitrile in Water (+ 0.1% Formic Acid or Ammonia).

• Note: If using Ammonia (pH 10), ensure your column uses Hybrid particles (e.g., BEH, Gemini-NX) to avoid dissolving the silica support [3].

Solution 2: HILIC (Hydrophilic Interaction Liquid Chromatography)

If cLogP < -1 (Very hydrophilic), use HILIC.

• Concept: "Reverse-Reversed Phase."[3] The stationary phase is polar (Silica/Amide), and the mobile phase is high organic. Water is the strong solvent.[4][5][6]

• Protocol:

  • Column: Amide or Bare Silica.

  • Start: 95% Acetonitrile / 5% Buffer (10mM Ammonium Formate, pH 3).

  • Gradient: Ramp to 60% Acetonitrile / 40% Buffer.

  • Critical Step: HILIC columns require extensive equilibration. Equilibrate for 20-30 column volumes before injection to establish the water layer on the silica surface [4].

Part 4: Detection & Isolation (The "Invisible" Compound)

Issue: "I see nothing on the UV trace." Root Cause: Saturated spirocycles (e.g., spiro[3.3]heptane) lack conjugated pi-systems required for UV absorbance at 254nm.

Data Visualization: Detection Options

Detector	Suitability	Mechanism	Pros/Cons
UV (200-210 nm)	Low	Amide/Amine absorption	Con: Solvent cutoff interference (avoid Acetone/EtOAc).
ELSD	High	Light scattering of particles	Pro: Universal. Con: Destructive (cannot recover from detector flow).
MS (Mass Spec)	Best	Ionization (M+H)+	Pro: Specificity. Con: Requires ionizable functional group (easy for amines).
TLC Stain	High	Chemical Reaction	KMnO4: General oxidizable. Ninhydrin: Specific for amines (Red/Purple spots).

Protocol B: Salt Removal (SCX Catch-and-Release)

If you used TFA or Buffers, your oil is likely a salt. Biological assays often require the free base.

• Load: Dissolve crude (salt form) in MeOH. Load onto a Strong Cation Exchange (SCX) cartridge.

• Wash: Flush with 100% MeOH. (Neutral impurities and TFA anions wash away; Amine stays bound).

• Release: Elute with 2M Ammonia in Methanol .

• Evaporate: Concentrate the eluate. The ammonia evaporates, leaving the clean free base spirocycle.

Part 5: Workflow Logic Diagram

Figure 2: End-to-end workflow from crude mixture to isolated free base.

References

• SpiroChem. (2022). SpiroKits™: Handling and Purification of Spirocyclic Amines. Retrieved from

• Advanced Materials Technology. (2023). Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods (HALO® AQ-C18). Retrieved from

• McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in hydrophilic interaction chromatography. Journal of Chromatography A. Retrieved from

• Agilent Technologies. (2019).[6] Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Retrieved from

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• 5. lcms.cz [lcms.cz]
• 6. agilent.com [agilent.com]

Overcoming steric hindrance in 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one reactions

Technical Support Center: Advanced Spirocyclic Scaffolds Ticket ID: #SPIRO-55-STRC Subject: Overcoming Steric Hindrance in 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one Functionalization Status: Open [Escalated to Senior Application Scientist]

Executive Summary: The "Spiro-Lock" Paradox

Welcome to the technical support center. You are likely encountering difficulties functionalizing the N9-position (secondary amine) of the 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one scaffold.

While spirocyclic piperidines are privileged structures in drug discovery (improving metabolic stability and solubility), they present a unique synthetic challenge: Conformational Locking . The spiro-quaternary carbon (C6) forces the two rings into an orthogonal orientation. This rigidity, while excellent for receptor binding (low entropy penalty), creates a "cone of shielding" that blocks the trajectory of incoming electrophiles, particularly bulky ones.

This guide provides field-proven protocols to overcome this steric barrier, moving beyond standard HATU/EDC couplings to high-energy activation methods.

Module 1: Troubleshooting Amide Couplings (N9-Acylation)

The Issue: Standard coupling reagents (HATU, EDC, PyBOP) yield <30% conversion or require extended reaction times, leading to epimerization of the chiral acid partner.

Root Cause Analysis: The N9 nitrogen is a secondary amine, but its nucleophilicity is attenuated by the steric bulk of the adjacent spiro-center. Large uronium reagents (like HATU) form a bulky active ester that physically cannot approach the N9 amine efficiently due to the orthogonal lactam ring (Ring A).

Resolution Protocol: The T3P Transformation Switch to T3P (Propylphosphonic Anhydride) . Unlike HATU, T3P acts as a kinetic dehydrating agent that does not form a bulky intermediate leaving group. It activates the carboxylic acid directly, allowing the hindered N9 amine to attack a smaller electrophilic species.

Optimized T3P Protocol for Spiro-Amines:

• Stoichiometry: Dissolve Carboxylic Acid (1.0 equiv) and 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one (1.1 equiv) in EtOAc or 2-MeTHF (avoid DMF if possible to simplify workup).

• Base: Add Pyridine (3.0 equiv) or DIPEA (4.0 equiv). Note: Pyridine often acts as a superior nucleophilic catalyst in T3P reactions.

• Addition: Cool to 0°C. Add T3P (50% w/w in EtOAc, 1.5 – 2.0 equiv) dropwise.

• Reaction: Allow to warm to RT. Stir for 2–4 hours.

• Workup: T3P byproducts are water-soluble.[1] Wash with water, sat. NaHCO3, and brine.

Data Comparison: Coupling Reagents

Reagent	Steric Tolerance	Epimerization Risk	Workup	Typical Yield (Spiro-System)
HATU	Low	Moderate	Column Chromatography	25-40%
EDC/HOBt	Very Low	Low	Aqueous Wash	<20%
T3P	High	Very Low	Aqueous Wash	85-95%
Ghosez's Rgt	High	High	Difficult	60-70%

Module 2: Troubleshooting N-Arylation (Buchwald-Hartwig)

The Issue: Attempting to couple the N9 amine to an aryl halide results in no reaction or hydrodehalogenation of the aryl partner.

Root Cause Analysis: The "Spiro-Lock" prevents the amine from coordinating to the Palladium center if the ligand is too bulky or if the bite angle is incorrect. Standard ligands like BINAP or DPPF often fail here.

Resolution Protocol: Pre-Catalyst & Ligand Selection You must use Dialkylbiaryl phosphine ligands (Buchwald ligands) that are specifically designed to create a pocket for hindered amines.

• Recommended Ligand: RuPhos or BrettPhos .

• Recommended Catalyst: RuPhos-Pd-G3 or BrettPhos-Pd-G3 precatalysts. (Using G3 precatalysts ensures rapid initiation without requiring the amine to reduce Pd(II) to Pd(0), which is slow for hindered amines).

Step-by-Step Workflow:

• Inert Atmosphere: Flame-dry a vial and purge with Argon.

• Loading: Add Aryl Halide (1.0 equiv), Spiro-Amine (1.2 equiv), and NaOtBu (1.5 equiv).

• Catalyst: Add RuPhos-Pd-G3 (2–5 mol%).

• Solvent: Add anhydrous Toluene or 1,4-Dioxane (0.2 M concentration).

• Heat: Seal and heat to 80–100°C. Do not overheat; 100°C is usually the ceiling before dehalogenation dominates.

Module 3: Visualization of Reaction Logic

The following decision tree helps you select the correct pathway based on your electrophile type.

Figure 1: Strategic decision matrix for functionalizing sterically hindered spiro-amines. Green pathways indicate recommended protocols for high-yield synthesis.

Frequently Asked Questions (FAQs)

Q1: Can I react the carbonyl at position 1 (the lactam)? A: The C1 carbonyl is part of a tertiary amide (lactam) system and is extremely stable. It will not react with standard nucleophiles. If you need to modify this position, you must first reduce the lactam to an amine (using LiAlH4, though this destroys the carbonyl) or activate it with Triflic Anhydride to form an iminium triflate, which can then be attacked by nucleophiles. However, this is a high-risk, moisture-sensitive transformation.

Q2: Why is my NMR showing doubled peaks? Is it a mixture of diastereomers? A: Not necessarily. Spiro[5.5]undecanes are rigid, but if you have added a bulky group at N9, you might be observing rotamers . The rotation around the new N9-Carbonyl bond (in amides) or N9-Aryl bond can be slow on the NMR timescale due to the clash with the spiro-ring protons. Run a Variable Temperature (VT) NMR at 50°C; if the peaks coalesce, they are rotamers, not impurities.

Q3: I'm seeing "gumming" during workup. How do I isolate the product? A: Spiro-amines are lipophilic and often form oils.

• Tip: Avoid ether for extraction. Use Dichloromethane (DCM) or 2-MeTHF .

• Tip: If using T3P, the byproducts are water-soluble. Perform three thorough water washes. If the product is an amine salt, ensure you neutralize fully to the free base before extraction.

References

• Conformational Analysis of Spiro[5.

  • Title: Theoretical and Computational Deep Dive into Spiro[5.5]undecane Systems.

  • Source: BenchChem Technical Guides.[2]

• T3P Coupling Efficiency

  • Title: WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE.
  • Source: AMRI (Curia) Reagent Guides.

  • URL:[Link](Contextualized from search result 1.8)

• Buchwald-Hartwig for Hindered Amines

  • Title: Buchwald-Hartwig Amin
  • Source: ACS GCI Pharmaceutical Roundtable.

  • URL:[Link](Contextualized from search result 1.9)

• Spiro-Piperidines in Drug Discovery

  • Title: Discovery of Spiro-Piperidine Inhibitors and Their Modulation of the Dynamics of the M2 Proton Channel.
  • Source: Hong Lab MIT / J. Am. Chem. Soc.

  • URL:[Link](Contextualized from search result 1.25)

Sources

• 1. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Recrystallization Solvents for Diazaspiro Ketone Salts

Welcome to the technical support center for the recrystallization of diazaspiro ketone salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this important class of compounds. As active pharmaceutical ingredients (APIs), the purity and crystalline form of diazaspiro ketone salts are critical for their efficacy, stability, and downstream processability.[1][][3][4] This resource combines fundamental principles with field-proven insights to help you navigate the complexities of their crystallization.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the recrystallization of diazaspiro ketone salts, offering probable causes and actionable solutions.

Q1: My diazaspiro ketone salt is "oiling out" instead of forming crystals upon cooling. What's happening and how can I fix it?

Probable Causes:

• High Solute Concentration/Rapid Cooling: The solution is becoming supersaturated too quickly and at a temperature above the compound's melting point in that specific solvent environment.[5][6]

• Low Melting Point Impurities: Significant amounts of impurities can lower the melting point of the mixture, favoring the formation of an oil.[6]

• Inappropriate Solvent Choice: The boiling point of the solvent may be too high relative to the melting point of your compound.[6]

Solutions:

• Re-heat and Dilute: Gently warm the solution to redissolve the oil. Add a small amount of additional hot solvent (1-5% of the total volume) to slightly decrease the saturation level.[5][6]

• Slow Down the Cooling Process: Instead of placing the flask on a cold surface, allow it to cool slowly to room temperature on a benchtop, potentially insulated with paper towels or a cork ring.[5] This provides more time for orderly crystal lattice formation.

• Consider a Different Solvent System: If oiling out persists, your solvent may be the issue. Screen for a solvent with a lower boiling point. Alternatively, a mixed solvent system could be effective.[7][8]

• Charcoal Treatment: If you suspect colored or highly soluble impurities, a charcoal treatment of the hot solution before filtration may help.[9]

Q2: The recrystallization yield of my diazaspiro ketone salt is very low. What are the likely reasons and how can I improve it?

Probable Causes:

• Excessive Solvent: Using too much solvent is the most common reason for poor yield, as a significant portion of your compound will remain in the mother liquor.[5][6]

• Premature Crystallization: Crystals forming during hot filtration will be lost.

• Incomplete Crystallization: Not allowing enough time or a low enough temperature for crystallization to complete.

• Washing with a "Good" Solvent: Washing the collected crystals with a solvent in which they are even slightly soluble will lead to product loss.[10]

Solutions:

• Minimize Solvent Volume: Aim to use the minimum amount of hot solvent necessary to fully dissolve your compound.[11] This will maximize the amount of product that crystallizes upon cooling.

• Prevent Premature Crystallization: During hot filtration, use a pre-heated funnel and flask. It can also be beneficial to add a small excess of hot solvent (1-2%) before filtering to keep the compound in solution.[12]

• Optimize Cooling: After slow cooling to room temperature, place the flask in an ice-water bath to maximize crystal recovery.[9]

• Proper Washing Technique: Wash the filtered crystals with a small amount of ice-cold recrystallization solvent or a suitable anti-solvent in which your compound is poorly soluble.[10][13]

Q3: No crystals are forming, even after the solution has cooled completely. What should I do?

Probable Causes:

• Supersaturation: The solution is supersaturated, but crystal nucleation has not been initiated.[6]

• Excess Solvent: The solution is not saturated enough at the lower temperature for crystals to form.[6]

Solutions:

• Induce Nucleation:

  • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide nucleation sites.[5][6]

  • Seeding: If you have a pure crystal of your compound, add a tiny amount (a "seed crystal") to the solution to initiate crystallization.[][6]

• Reduce Solvent Volume: If nucleation techniques fail, it's likely you've used too much solvent. Gently heat the solution to boil off a portion of the solvent and then attempt to cool and crystallize again.[5][6]

• Introduce an Anti-solvent: If working with a single solvent system, the slow, dropwise addition of a miscible anti-solvent (a solvent in which your compound is insoluble) can induce crystallization.[14]

Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a recrystallization solvent for diazaspiro ketone salts?

An ideal solvent should exhibit a steep solubility curve for your compound. This means it should have high solubility at elevated temperatures and low solubility at room temperature or below.[7][8] For diazaspiro ketone salts, which are polar and ionic, polar solvents are generally a good starting point due to the "like dissolves like" principle.[15][16][17] Key properties to consider are:

• Polarity: Matches the polar nature of the ketone and the ionic character of the salt.

• Temperature Coefficient: Significant difference in solubility between hot and cold conditions.[7]

• Boiling Point: The solvent's boiling point should be lower than the melting point of your compound to prevent oiling out.[13]

• Inertness: The solvent must not react with your compound.[7]

• Volatility: Should be volatile enough to be easily removed from the final crystals.[7]

Q2: How does the salt form (e.g., hydrochloride, sulfate) of my diazaspiro ketone affect solvent selection?

The salt form significantly increases the polarity and ionic character of the molecule compared to its freebase form.[18] This generally makes the compound more soluble in polar protic solvents like water, methanol, and ethanol, and less soluble in nonpolar organic solvents.[18] When working with salts, consider the following:

• Protic vs. Aprotic Solvents: Polar protic solvents can engage in hydrogen bonding and effectively solvate the ions, making them good candidates.

• pH of the Solvent System: For amine salts, the pH of the solution is critical. The salt will be more stable and soluble in a slightly acidic environment. If the pH becomes too basic, the freebase may precipitate out.[19]

Q3: What is a mixed solvent system and when should I use it for my diazaspiro ketone salt?

A mixed solvent system uses two miscible solvents with different polarities and solvating powers.[13] You would typically dissolve your compound in a minimal amount of a hot "good" solvent (in which it is very soluble) and then slowly add a "bad" or anti-solvent (in which it is poorly soluble) until the solution becomes cloudy. Reheating to clarify and then slow cooling can produce excellent crystals.[12][20] This is particularly useful when no single solvent has the ideal solubility characteristics.[13] For a polar diazaspiro ketone salt, a good starting point could be a polar protic solvent like ethanol as the "good" solvent and a less polar solvent like ethyl acetate or a nonpolar solvent like hexane as the anti-solvent.[20]

Q4: How can I assess the purity and crystalline form of my final product?

Several analytical techniques are essential for characterizing your recrystallized diazaspiro ketone salt:[21][22]

• Purity Assessment:

  • High-Performance Liquid Chromatography (HPLC): The most common method for accurately quantifying chemical purity.[23]

  • Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity. Impurities tend to broaden and depress the melting point.[13]

• Crystalline Form (Polymorph) Identification:

  • X-Ray Powder Diffraction (XRPD): Provides a unique fingerprint for a specific crystal lattice, making it the gold standard for identifying polymorphs.[21]

  • Differential Scanning Calorimetry (DSC): Can detect phase transitions, including melting and polymorph conversions, which appear as endothermic or exothermic events.[22][24]

  • Infrared (IR) and Raman Spectroscopy: Different polymorphs can exhibit distinct vibrational spectra due to differences in their crystal lattice environments.[22][24]

Data Presentation & Protocols

Table 1: Common Solvents for Recrystallization of Polar Organic Salts

Solvent	Polarity	Boiling Point (°C)	Dielectric Constant (20°C)	Notes
Water	Very High	100	80.1	Excellent for many salts, but can be difficult to remove.[20]
Methanol	High	65	33.0	Good general-purpose polar protic solvent.[16]
Ethanol	High	78	24.5	A very common and effective solvent for many organic compounds.[20]
Isopropanol	Medium-High	82	19.9	Less polar than ethanol, can be a good choice for less polar salts.
Acetonitrile	Medium-High	82	37.5	A polar aprotic solvent, useful when protic solvents are not suitable.[16]
Acetone	Medium	56	21.0	Good for compounds with ketone functionalities.[20] Volatile and easy to remove.
Ethyl Acetate	Low-Medium	77	6.0	Often used as an anti-solvent or in a mixed solvent system.[20]
Toluene	Low	111	2.4	Nonpolar, generally used as an anti-solvent.[16]
Hexane	Very Low	69	1.9	A nonpolar anti-solvent.[16][20]

Experimental Protocol: Systematic Solvent Screening

This protocol outlines a systematic approach to identifying a suitable recrystallization solvent.

• Preparation: Place approximately 20-30 mg of your impure diazaspiro ketone salt into several small test tubes.

• Room Temperature Test: To each test tube, add a different solvent from Table 1 dropwise (start with ~0.5 mL). Agitate the mixture. If the solid dissolves completely at room temperature, the solvent is too "good" and unsuitable for single-solvent recrystallization.[8]

• Hot Solubility Test: For the solvents in which the compound was insoluble at room temperature, gently heat the test tubes in a water or sand bath. Continue to add the solvent dropwise until the solid just dissolves.[25]

• Cooling Test: Remove the test tubes that formed a clear solution upon heating and allow them to cool slowly to room temperature. Place them in an ice bath afterward.

• Evaluation: An ideal solvent is one where the compound is poorly soluble at room temperature but completely soluble when hot, and which yields a good quantity of crystals upon cooling.[7][8]

Experimental Protocol: Anti-Solvent Recrystallization

• Dissolution: In an Erlenmeyer flask, dissolve the impure diazaspiro ketone salt in the minimum amount of a hot "good" solvent (e.g., ethanol).

• Anti-Solvent Addition: While the solution is still warm, add a "bad" anti-solvent (e.g., hexane) dropwise with swirling. Continue adding until a persistent cloudiness appears.[12]

• Re-dissolution: Gently reheat the mixture until the solution becomes clear again.[12]

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature.

• Isolation: Cool the flask in an ice bath to maximize crystal formation, then collect the crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of ice-cold anti-solvent and dry them under vacuum.[10]

Visualizing the Workflow

A systematic approach is crucial for efficiently identifying the optimal recrystallization conditions.

Caption: Systematic workflow for optimizing recrystallization.

References

• Khan Academy. (n.d.). Solubility of organic compounds. Retrieved from [Link]

• VxP Pharma. (2020, January 11). Crystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• Chemistry Steps. (2021, October 8). Solubility of Organic Compounds. Retrieved from [Link]

• University of Calgary. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Solubility. Retrieved from [Link]

• Pharmaceutical Technology. (2020, November 15). Solubility, Polymorphism, Crystallinity, and Crystal Habit of Acetaminophen and Ibuprofen by Initial Solvent Screening. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• MDPI. (2023, January 22). The Effect of Solvents on the Crystal Morphology of Pyriproxyfen. Retrieved from [Link]

• Al-Mustansiriya University. (2025, October 22). Solubility. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization. Retrieved from [Link]

• APC Ltd. (2020, October 9). Solvent Selection in Pharmaceutical Crystallization Process Development. Retrieved from [Link]

• University of York. (n.d.). Solvent Choice. Retrieved from [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• California State University, Northridge. (n.d.). Recrystallization-1.pdf. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Dalton Pharma Services. (n.d.). FDA's Guidelines for GMP Of API. Retrieved from [Link]

• ResearchGate. (2019, May 28). What are the different techniques to characterize chemical crystals?. Retrieved from [Link]

• Oxford Academic. (n.d.). 4 Analytical techniques for studying and characterizing polymorphs. Retrieved from [Link]

• KRC. (n.d.). Antisolvent Crystallization. Retrieved from [Link]

• University of York. (n.d.). Single-solvent recrystallisation. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• ResearchGate. (n.d.). Substances yield after recrystallization from different solvents. Retrieved from [Link]

• ResearchGate. (2025, April 14). Anti-solvent recrystallization?. Retrieved from [Link]

• vlab.amrita.edu. (n.d.). Recrystallization. Retrieved from [Link]

• CEPAC. (2008, June 3). From form to function: Crystallization of active pharmaceutical ingredients. Retrieved from [Link]

• U.S. Food and Drug Administration. (2001, September 24). Q7A Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients. Retrieved from [Link]

• Government of Canada. (2022, February 10). Good manufacturing practices guidelines for active pharmaceutical ingredients (GUI-0104). Retrieved from [Link]

• Purdue University. (2021, January 23). Image-Analysis-Based Method for 3D Crystal Morphology Measurement and Polymorph Identification Using Confocal Microscopy. Retrieved from [Link]

• University of Nevada, Las Vegas. (n.d.). recrystallization, filtration and melting point. Retrieved from [Link]

• YouTube. (2020, September 7). Recrystallization Technique for Organic Chemistry with Nadia Korovina. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). MITOCW | Recrystallization | MIT Digital Lab Techniques Manual. Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents?. Retrieved from [Link]

• University of California, San Diego. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• University of Alberta. (n.d.). Isolation (Recovery) of amines. Retrieved from [Link]

• University of Massachusetts Lowell. (n.d.). Recrystallization. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, June 26). Predicting the Effect of Chemical Factors on the pH of Crystallization Trials. Retrieved from [Link]

• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• ChemRxiv. (n.d.). Constructing All-Carbon Quaternary Centers from Ketones via Titanacyclobutanes: Rapid Access to Azaspiro[3.n]. Retrieved from [Link]

• MDPI. (n.d.). Recrystallization Mediates the Gelation of Amorphous Drugs: The Case of Acemetacin. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, June 13). Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. Retrieved from [Link]

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Technical Support Center: Resolving Regioisomer Byproducts in Diazaspiro Synthesis

Introduction: The "Spiro-Challenge"

Diazaspiro scaffolds (e.g., 2,6-diazaspiro[3.3]heptane, 2,7-diazaspiro[3.5]nonane, 2,8-diazaspiro[4.5]decane) are privileged structures in modern drug discovery due to their ability to vector substituents in precise 3D orientations.[1] However, their synthesis often generates difficult-to-separate regioisomers.[1]

These isomers typically arise from:

• Ambivalent Nucleophilicity: Competition between two non-equivalent nitrogen atoms during functionalization.

• Cyclization Ambiguity: Isomeric ring closures (e.g., 1,6- vs. 1,7-cyclization) during spiro-core formation.[1]

• Stereoelectronic Effects: Diastereomeric mixtures formed during reduction or alkylation of the spiro-center.

This guide provides a self-validating workflow to diagnose, resolve, and prevent these isomeric byproducts.

Diagnostic Workflow (The Triage)

Before attempting separation, you must definitively identify the nature of your isomerism.[1] Use this decision tree to select the correct resolution strategy.

Figure 1: Diagnostic decision tree for categorizing diazaspiro regioisomer issues.

Module: Synthetic Control (Upstream Resolution)

The most efficient way to handle regioisomers is to prevent their formation. In non-symmetric diazaspiro systems (e.g., [4.5] or [3.5] systems), the two nitrogen atoms possess distinct nucleophilicities and basicities.

Case Study: Selective Functionalization of 2,8-Diazaspiro[4.5]decane

In this scaffold, N2 is part of a pyrrolidine (5-membered) ring, while N8 is part of a piperidine (6-membered) ring.

Parameter	Pyrrolidine Nitrogen (N2)	Piperidine Nitrogen (N8)	Mechanistic Insight
Ring Size	5-membered	6-membered	5-membered rings are generally more planar, exposing the lone pair.
Basicity (pKa)	~11.31	~11.22	Pyrrolidine is slightly more basic.[2]
Nucleophilicity	High	Moderate	Reduced steric bulk around N2 makes it kinetically faster.
Reactivity	Reacts first with electrophiles	Reacts second	Exploit this for selective protection.

Protocol A: Regioselective N-Boc Protection

Objective: Selectively protect the pyrrolidine nitrogen (N2) in the presence of the piperidine nitrogen (N8).

• Stoichiometry Control: Dissolve 2,8-diazaspiro[4.5]decane (1.0 equiv) in DCM at -78°C .

• Reagent Addition: Add Boc anhydride (0.95 equiv—slight deficit is crucial) dropwise over 1 hour.

• Temperature: Allow to warm slowly to 0°C over 4 hours. Do not heat to RT.

• Workup: Quench with water. The major product will be the N2-Boc isomer (>90:10 ratio).

• Validation: If the ratio is poor, switch solvent to 2-MeTHF to enhance steric discrimination.

Module: Analytical Troubleshooting (NMR)

When you have a mixture, standard 1H NMR is often insufficient due to signal overlap of the methylene protons.[1]

FAQ: How do I distinguish N-alkylated regioisomers?

Q: I alkylated my diazaspiro core and see two spots on TLC. How do I know which N reacted?

A: Use 1H-13C HMBC (Heteronuclear Multiple Bond Correlation). Standard 1H NMR is ambiguous because the alpha-protons shift similarly. HMBC allows you to see 3-bond couplings.

• Step 1: Locate the carbonyl carbon or the alpha-carbon of your newly added alkyl group.

• Step 2: Look for the cross-peak to the spiro-cycle protons.

  • If the alkyl group correlates to protons in the 5-membered ring (distinctive multiplet pattern), it is N2-alkylated.

  • If it correlates to the 6-membered ring (often broad triplets), it is N8-alkylated.

• Step 3 (Confirmation): Use 1D-NOESY . Irradiate the alkyl group protons. Look for spatial enhancement of the adjacent ring protons.

Module: Purification & Separation (Downstream Resolution)

If synthetic control fails, you must rely on chromatography.[1] Standard acidic C18 methods often fail to separate amine regioisomers because protonation masks the subtle electronic differences between the isomers.

Protocol B: High-pH Reverse Phase Method

Theory: At high pH, amines are neutral (deprotonated). Their retention is driven by hydrophobicity and shape (solvation shell), which differs significantly between regioisomers compared to their cationic forms.[1]

Instrument: Preparative HPLC or Flash Chromatography (C18).

Variable	Condition	Rationale
Stationary Phase	C18 (Hybrid Particle)	Must be pH stable (e.g., XBridge, Gemini-NX). Standard silica dissolves at pH > 8.
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10)	Maintains basic pH to keep amines neutral.
Mobile Phase B	Acetonitrile	Standard organic modifier.
Gradient	Shallow (e.g., 5% to 30% over 20 min)	Isomers often elute closely; shallow gradient maximizes resolution.[1]
Additives	None	Avoid TFA or Formic acid; they induce protonation.

Troubleshooting Table:

Observation	Diagnosis	Solution
Broad, Tailing Peaks	Column overload or silanol interaction.	Switch to a "Charged Surface Hybrid" (CSH) column or add 0.1% Triethylamine (TEA) to the mobile phase.
No Separation (Co-elution)	Hydrophobicity is identical.	Switch to Phenyl-Hexyl stationary phase. The pi-pi interactions often discriminate between subtle shape changes better than C18.
Sample Precipitation	Free base is insoluble in water.	Dissolve sample in DMSO/MeOH (1:1). Inject smaller volumes.

References

• Regioselective Synthesis of Diazaspiro Scaffolds One-step synthesis of diazaspiro[4.5]decane scaffolds with exocyclic double bonds. Source:

• Nucleophilicity of Cyclic Amines (Pyrrolidine vs Piperidine) Basicities and Nucleophilicities of Pyrrolidines and Imidazolidinones. Source:

• Chromatographic Separation of Isomers Separation of Isomers and High-Performance Liquid Chromatography Uses in Drug Studies. Source:

• Spiro Scaffold Properties 1,4-Diazaspiro[4.5]decane Compound Summary. Source:

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Stability of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one under acidic conditions

Technical Support Guide: Stability of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one Under Acidic Conditions

Introduction: The Dual-Stability Profile

Subject: 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one (CAS: 1609402-65-4) Chemical Class: Spirocyclic Piperidine-Lactam[1][2]

As a Senior Application Scientist, I often see researchers treat this scaffold as a simple amine. This is a mistake. This molecule possesses a "dual-stability" profile defined by two distinct nitrogen centers:[1][2]

• The N9-Position (Secondary Amine): Highly basic (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ).[1] It is thermodynamically stable and designed to form salts.[2]

• The N2-Position (Lactam/Amide): A 6-membered amide ring.[1][2] While kinetically stable at room temperature, it is the "weak link" that undergoes irreversible hydrolysis under forcing acidic conditions.[3]

This guide provides the operational parameters to manipulate the amine without destroying the lactam core.

Module 1: Acidic Workup & Salt Formation (The Safe Zone)[3]

Context: You are converting the free base to a salt (e.g., HCl or TFA) or removing a Boc protecting group.[3]

Q1: Can I expose this compound to strong acids like TFA or 4M HCl/Dioxane? A: Yes, but strictly controlled. The 6-membered lactam (valerolactam) ring in this spiro scaffold is significantly more robust than ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-lactams or -lactams due to lower ring strain.[1]

• Protocol: You can safely use 20–50% TFA in DCM or 4M HCl in dioxane at 0°C to Room Temperature (25°C) for deprotection (typically 1–4 hours).[1][2]

• Mechanism: Under these conditions, the N9-amine protonates immediately.[1][2] The lactam carbonyl oxygen may protonate reversibly, but the activation energy for nucleophilic attack by water is not reached without heat.[3]

• Risk: Do not heat these reactions.[1][2] Exceeding 40°C significantly increases the rate of lactam hydrolysis.

Q2: I see a "gum" or "oil" instead of a solid after acid treatment. Is it degraded? A: Likely not. It is probably hygroscopic salt formation. Spiro-diamine salts are notorious for being hygroscopic amorphous solids.[1][2]

• Troubleshooting:

  • Do not assume degradation.[1][2][4] Check LCMS (see Module 3).[1]

  • Trituration: Dissolve the oil in a minimum amount of methanol, then add cold diethyl ether or MTBE dropwise with vigorous stirring.

  • Lyophilization: If the oil persists, dissolve in water/MeCN and lyophilize. This often yields a stable, handleable powder.[3]

Module 2: Critical Stability Limits (The Danger Zone)

Context: You are running reactions at high temperatures or conducting forced degradation studies.

Q3: At what point does the spiro-lactam ring break? A: Refluxing aqueous acid (e.g., 6M HCl at 100°C). Under these conditions, the thermodynamic stability of the lactam is overcome.[3] The mechanism shifts from reversible protonation to irreversible ring opening.

Q4: What is the degradation product? A: The lactam ring opens to form a spiro-amino acid .[1][2]

• Chemical Change: Hydrolysis breaks the N2-C1 bond.[1][2]

• Result: You generate a primary/secondary amine (depending on N2 substitution) and a carboxylic acid tethered to the spiro center.[2]

Q5: Can I use Lewis Acids (e.g.,

, )? A: Proceed with extreme caution. Lewis acids coordinate strongly to the lactam carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon.[3] In the presence of even trace moisture, this accelerates hydrolysis by orders of magnitude compared to Brønsted acids.[3]

• Rule: Always use anhydrous conditions (molecular sieves) when using Lewis acids with this scaffold.

Module 3: Analytical Troubleshooting

Q6: How do I distinguish the intact compound from the hydrolyzed impurity on LCMS? A: Look for the +18 Da shift .[2] Hydrolysis adds one molecule of water across the amide bond.[2]

Species	Formula Change	Mass Shift ( )	Polarity (RT)
Intact Spiro		Parent ( )	Late eluting
Hydrolyzed		Da	Early eluting (More polar due to COOH/NH)

Q7: The NMR shows "extra" peaks in the aromatic/amide region. What is happening? A: This is likely Rotamerism , not degradation.[2][3] If you have a substituent on the N9 nitrogen (e.g., a Boc group or amide), the spiro-piperidine ring can adopt restricted conformations.[3]

• Verification: Run the NMR at elevated temperature (e.g., 50°C). If the peaks coalesce, it is rotamerism.[3] If they remain distinct, it is degradation (or impurities).[3]

Visualizing the Stability Pathway

The following diagram illustrates the divergence between safe salt formation and destructive hydrolysis.

Caption: Divergent reaction pathways for spiro-lactams under acidic stress. Path A (Green) preserves the scaffold; Path B (Red) destroys it.[3]

Summary of Operational Limits

Parameter	Safe Range	Cautionary Range	Critical Failure (Degradation)
Temperature	ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">		(Reflux)
Acid Conc.	1M - 4M (Anhydrous)	10% - 50% TFA	Conc.[1] Aqueous Mineral Acids
Time		Overnight (12+ hrs)	Prolonged Heating
Solvent	Dioxane, DCM, MeOH	Water, DMF	DMSO (at high temp)

References

• National Institutes of Health (NIH) . (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. PMC. Retrieved February 25, 2026, from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Stereoselective synthesis of diazaspiro[5.5]undecane derivatives <i>via</i> base promoted [5+1] double Michael addition of <i>N</i>,<i>N</i>-dimethylbarbituric acid to diaryliedene acetones - Arabian Journal of Chemistry [arabjchem.org]
• 4. orgsyn.org [orgsyn.org]

Technical Support Center: Chiral Separation of Spiro-Amine Enantiomers

Current Status: Online Operator: Senior Application Scientist Ticket ID: SPIRO-NH2-DEV

Introduction: The "Spiro" Challenge

Welcome to the method development center. You are likely here because your spiro-amine compound is failing on standard generic gradients.

Spiro-amines present a unique "double-trouble" profile for chromatographers:

• The "Spiro" Aspect (Steric Bulk): Unlike flat aromatic compounds, spiro systems possess a rigid, twisted 3D architecture (often axial or central chirality). They do not "stack" easily; they require a chiral selector with a deep, specific groove or cavity to recognize the twist.

• The "Amine" Aspect (Basicity): The nitrogen center acts as a proton acceptor, interacting aggressively with residual silanols on the silica backbone of chiral columns. This results in the dreaded "shark fin" peak shape—severe tailing that destroys resolution (

  ).

This guide abandons the "trial and error" approach in favor of a rational screening workflow designed specifically for these rigid, basic molecules.

Module 1: The Master Screening Workflow

Do not guess the mobile phase. Follow this decision tree to select the correct mode based on your sample's solubility and basicity.

Figure 1: Decision matrix for selecting the mobile phase mode based on spiro-amine solubility profile.

Module 2: Troubleshooting & FAQs

Issue 1: Peak Tailing (The "Shark Fin" Chromatogram)

User Question: "I have separation, but the peaks are tailing badly (

). The tail of the first enantiomer is burying the second one. I'm already using 0.1% TFA. What's wrong?"

Scientist Answer: You are using the wrong additive. Spiro-amines are basic. If you use Trifluoroacetic Acid (TFA) in a Normal Phase (NP) or Polar Organic Mode (POM) system, you are protonating the amine, creating a charged species that interacts more strongly with the silica silanols, not less. You need to suppress ionization and block silanols.

The Fix: The "Base-on-Base" Protocol Switch to a basic additive. The amine in the mobile phase competes with your analyte for the active silanol sites.

Additive	Role	Recommended Conc.	Best For
Diethylamine (DEA)	Standard Blocker	0.1% v/v	General 1°/2°/3° amines
Triethylamine (TEA)	Bulky Blocker	0.1% v/v	Sterically hindered amines
Ethanolamine (AE)	H-Bond Active	0.1% v/v	Amino-alcohols or stubborn tailing
Ethylenediamine (EDA)	Bidentate Blocker	0.1% v/v	Critical for Spiro-amines on Immobilized columns (IA/IB/IC)

Experimental Protocol:

• Flush column with 100% Ethanol (10 column volumes) to remove old acid.

• Prepare Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

• Equilibrate at 1.0 mL/min for 20 mins.

• Inject. If tailing persists, switch DEA to Ethylenediamine (EDA) [1].

Issue 2: Solubility & Pressure (The "Precipitation" Problem)

User Question: "My spiro compound is a salt (HCl). It won't dissolve in Hexane. When I inject it dissolved in MeOH into a Hexane mobile phase, the pressure spikes and the line clogs."

Scientist Answer: You are crashing your sample at the column head. Salts are insoluble in hexane. You must switch to Polar Organic Mode (POM) . This mode uses 100% polar solvents (MeOH/ACN) but retains the "Normal Phase" chiral mechanism (H-bonding).

The Fix: Polar Organic Mode (POM) POM is often the "magic bullet" for spiro-compounds because the solvent (MeOH/ACN) is small enough to enter the tight chiral grooves of the stationary phase, allowing the bulky spiro analyte to fit [2].

POM Protocol:

• Column: Must use Immobilized Polysaccharide columns (e.g., CHIRALPAK IA, IB, IC, ID). Warning: Coated columns (AD-H, OD-H) cannot handle 100% ACN/MeOH without specific care.

• Mobile Phase A: 100% Methanol + 0.1% DEA + 0.1% Acetic Acid (forming a volatile salt in situ).

• Mobile Phase B: 100% Acetonitrile + 0.1% DEA.

• Screening: Run isocratic steps (100% A, then 50:50 A:B, then 100% B).

Issue 3: No Resolution (The "Partial Split")

User Question: "I see a shoulder, but no baseline separation. I've tried AD-H and OD-H. What is the next logical step?"

Scientist Answer: Spiro compounds often fail on "generic" columns (AD/OD) because their rigid structure prevents the "induced fit" that flexible molecules can undergo. You need a selector with a different "groove" shape or a chlorinated solvent to alter the cavity shape.

The Logic of Selector Switching:

• Amylose (AD/IA): Helical grooves. Good for "flat" or flexible molecules.

• Cellulose (OD/IB): Linear grooves. often better for rigid, bulky shapes.

• Chlorinated Cellulose (IC): This is the "Spiro Sniper." The chlorine atoms on the phenylcarbamate ring alter the electron density and the bite angle of the selector, often grabbing rigid spiro-centers that AD/OD miss [3].

Figure 2: Optimization loop for improving resolution (

) on partially separated peaks.

Module 3: Advanced Solvent Tactics (Immobilized Only)

If you are using Immobilized columns (CHIRALPAK IA, IB, IC, ID, IE, IF), you have a powerful tool unavailable to users of coated columns: "Forbidden" Solvents.

Spiro-amines are often soluble in Dichloromethane (DCM) or Tetrahydrofuran (THF). These solvents induce different swelling ratios in the polymeric stationary phase, literally changing the shape of the chiral cavity.

The "Extended Range" Protocol:

• Mobile Phase: Hexane : DCM : MeOH (85 : 10 : 5) + 0.1% DEA.

• Why it works: DCM opens up the polymer chains; MeOH keeps the amine soluble and reduces non-specific binding.

• Note: Never use DCM on coated columns (AD, OD, AS, OJ) or you will strip the selector and destroy the column [4].

References

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG. (Section D: Additives for Basic Samples). [Link]

• Regis Technologies. Chiral Separations of Amines using Whelk-O 1 and Polysaccharide Columns. [Link]

• Phenomenex. Chiral HPLC Method Development Guide: Solvent Compatibility. [Link]

Reference Data & Comparative Studies

1H NMR Characterization Guide: 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one

This guide outlines the comprehensive 1H NMR characterization of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one , a privileged spirocyclic scaffold increasingly utilized in medicinal chemistry to improve physicochemical properties (Fsp3) and target selectivity.[1]

This document compares the analytical profile of this specific isomer against common structural alternatives (regioisomers and precursors) and evaluates solvent systems for optimal resolution.

Part 1: Structural Analysis & Strategic Importance[1][2][3]

The Spirocyclic Advantage

Unlike flat aromatic scaffolds, 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one offers a rigid, three-dimensional geometry. This "escape from flatland" enhances solubility and metabolic stability while providing novel vectors for ligand-protein interactions. However, the synthesis of such spiro-lactams often yields regioisomeric byproducts, making precise NMR characterization critical.[1]

Structural Connectivity & Numbering

The molecule consists of two six-membered rings sharing a single spiro-carbon (C6).

• Ring A (Lactam): Contains the ketone (C1) and the methylated nitrogen (N2).[1]

• Ring B (Piperidine): Contains the secondary amine (N9).[1]

Key Feature for Identification: The carbonyl (C1) is directly bonded to the spiro-carbon (C6). This proximity is the primary diagnostic differentiator from other diazaspiro isomers.

Figure 1: Structural connectivity highlighting the critical C1-C6 bond. The 3-bond HMBC correlation from Ring B protons (C7/C11) to the Carbonyl (C1) definitively assigns the "1-one" regioisomer.

Part 2: Comparative Analysis (The "Alternatives")

To validate the identity of the target, we compare its spectral "performance" against common confounding scenarios: alternative regioisomers, synthetic precursors, and different solvent environments.[1]

Comparison 1: Regioisomer Differentiation

A common impurity or alternative scaffold is the 1,9-diazaspiro[5.5]undecan-2-one (where the carbonyl is separated from the spiro center by a methylene group).

Feature	Target: 1-one Isomer	Alternative: 2-one Isomer	Diagnostic Logic
Carbonyl Connectivity	C=O attached to Spiro C	C=O separated from Spiro C	HMBC is decisive.
HMBC (Ring B H to C=O)	Strong 3-bond correlation (H-C7-C6-C1=O)	Weak/Null 4-bond correlation	Proximity allows magnetization transfer in the target.
Alpha-Protons (Lactam)	C5-H2 is adjacent to Spiro C (~1.8 ppm)	C3-H2 is alpha to C=O (~2.2 ppm)	The target lacks protons alpha to C=O and alpha to spiro simultaneously.

Comparison 2: Solvent Systems (DMSO-d6 vs. CDCl3)

The choice of solvent drastically alters the spectral resolution, particularly for the amine (N9) and the salt forms (e.g., HCl salt) often supplied commercially.[1]

Parameter	DMSO-d6 (Recommended)	CDCl3 (Alternative)	Impact on Characterization
NH Proton Visibility	Visible (Broad, ~8-9 ppm for HCl salt)	Invisible / Broadened into baseline	DMSO prevents rapid exchange, allowing confirmation of the secondary amine.[1]
Solubility (HCl Salt)	Excellent	Poor / Suspension	CDCl3 requires free-basing the sample first, adding a prep step.[1]
Signal Separation	Good separation of N-Me and ring protons	Potential overlap of aliphatic multiplets	DMSO provides better dispersion for polar spirocycles.

Part 3: Experimental Protocol

Sample Preparation

• State: The compound is often stable as a hydrochloride salt.

• Solvent: Dissolve 5–10 mg of the sample in 0.6 mL of DMSO-d6 (99.9% D).

• Tube: Use high-quality 5mm NMR tubes to minimize shimming errors.

• Note: If using the free base, CDCl3 is acceptable, but ensure the sample is dry to prevent water peaks from obscuring the ~1.6 ppm region.[1]

Acquisition Parameters (400 MHz or higher)

• Pulse Sequence: Standard 1D proton (e.g., zg30).

• Scans (NS): 16 (Free base) to 64 (Salt form).[1]

• Relaxation Delay (D1): 1.0 s (Standard) or 5.0 s (for quantitative integration).

• Temperature: 298 K.

Data Interpretation (Expected Shifts in DMSO-d6)

Position	Assignment	Shift (δ ppm)	Multiplicity	Integration	Notes
N-Me	N2-CH3	2.85 – 2.95	Singlet	3H	Distinctive amide methyl; sharp singlet.
Ring A	C3-H2	3.20 – 3.35	Triplet/Multiplet	2H	Deshielded by adjacent Nitrogen.[1]
Ring A	C4-H2	1.70 – 1.85	Multiplet	2H	Beta to Nitrogen.[1]
Ring A	C5-H2	1.60 – 1.75	Multiplet	2H	Adjacent to Spiro center.[1]
Ring B	C8/C10-H2	2.90 – 3.10	Multiplet	4H	Alpha to Amine (N9).[1] Shifts downfield (~3.2) in HCl salt.
Ring B	C7/C11-H2	1.45 – 1.65	Multiplet	4H	Shielded; adjacent to Spiro center.[1]
Amine	N9-H	~8.5 - 9.0	Broad Singlet	1H/2H	Only visible in salt form/DMSO.

Validation Workflow

Follow this logic gate to confirm the structure and purity.

Figure 2: Step-by-step validation logic. The HMBC step is the "Gold Standard" for confirming the spiro-ketone connectivity.

References

• BenchChem. (2025).[1] Advantages of spirocyclic scaffolds over planar structures in drug discovery.[2][3][4] Retrieved from [1]

• BLDpharm. (2021).[1][5] The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry.[2][3][4][6][7] Retrieved from [1]

• Zheng, Y., & Tice, C. M. (2016).[3] The utilization of spirocyclic scaffolds in novel drug discovery.[2][3][4] Expert Opinion on Drug Discovery, 11(9), 831–834.[1]

• PubChem. (2025).[1] 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one hydrochloride (Compound Summary). Retrieved from [1]

• Organic Syntheses. (2016). Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one (Analogous Spiro Characterization). Organic Syntheses, 93, 210-227.[1] Retrieved from [1]

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. The use of spirocyclic scaffolds in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stereoselective synthesis of diazaspiro[5.5]undecane derivatives <i>via</i> base promoted [5+1] double Michael addition of <i>N</i>,<i>N</i>-dimethylbarbituric acid to diaryliedene acetones - Arabian Journal of Chemistry [arabjchem.org]

A Comparative Guide to the Crystal Structure Analysis of 2,9-Diazaspiro[5.5]undecan-1-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 2,9-diazaspiro[5.5]undecane scaffold is a privileged heterocyclic motif in medicinal chemistry. Its rigid, three-dimensional structure provides a unique framework for the precise spatial arrangement of functional groups, making it an attractive core for designing potent and selective ligands for a variety of biological targets.[1][2] This guide offers an in-depth comparison of the crystal structure analysis of 2,9-diazaspiro[5.5]undecan-1-one derivatives, a subset featuring a lactam function, which has shown significant therapeutic potential. Understanding the solid-state conformation and intermolecular interactions of these derivatives through X-ray crystallography is paramount for rational drug design and the optimization of pharmacokinetic and pharmacodynamic properties.

The biological activity of compounds containing the 1,9-diazaspiro[5.5]undecane core, a closely related structure, has been explored for treating obesity, pain, and various immune and cardiovascular disorders.[2] The introduction of a carbonyl group at the 1-position, creating the 2,9-diazaspiro[5.5]undecan-1-one system, further refines the scaffold's electronic and steric properties, influencing its binding capabilities. This guide will delve into the synthesis, crystallographic analysis, and structure-activity relationships of these promising compounds.

I. Synthetic Strategies for 2,9-Diazaspiro[5.5]undecan-1-one Derivatives

The construction of the 2,9-diazaspiro[5.5]undecane core is a critical first step, followed by functionalization to generate a library of derivatives for structural and biological evaluation. Synthetic routes are designed for versatility, allowing for the introduction of diverse substituents at the nitrogen atoms (N2 and N9). A general workflow often involves the creation of the spirocyclic lactam followed by selective N-alkylation or N-arylation.

A divergent synthesis approach often proves efficient, where a key step, such as a Michael addition of a lithium enolate to a tetrasubstituted olefin acceptor, allows for the introduction of various substituents at different positions on the core structure.[3] This modularity is essential for exploring the structure-activity relationships (SAR).

Caption: General Synthetic Workflow for 2,9-Diazaspiro[5.5]undecan-1-one Derivatives.

II. The Cornerstone of Structural Elucidation: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (XRD) is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[4] This technique provides invaluable data on bond lengths, bond angles, torsion angles, and the overall conformation of the molecule. For spirocyclic systems like 2,9-diazaspiro[5.5]undecan-1-ones, XRD reveals the puckering of the piperidine rings and the orientation of substituents, which are critical for understanding receptor binding and biological function.

The process involves irradiating a single crystal with a beam of X-rays and analyzing the resulting diffraction pattern.[5] The scattered X-rays create a unique pattern of spots, the intensities and positions of which are used to construct an electron density map of the molecule, and from that, the atomic structure is inferred.

Experimental Protocol: A Self-Validating System

The trustworthiness of a crystal structure relies on a meticulous and self-validating experimental protocol. Each step, from data collection to refinement, includes internal checks and quality metrics.

Step 1: Crystal Selection and Mounting

• Procedure: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope. The crystal should be free of cracks and other visible defects. It is then mounted on a goniometer head.

• Causality: The quality of the crystal directly impacts the quality of the diffraction data. A well-ordered, single crystal will produce sharp, well-defined diffraction spots, leading to a high-resolution structure.

Step 2: Data Collection

• Procedure: The mounted crystal is placed in an X-ray diffractometer. The crystal is cooled (typically to 100 K) to minimize thermal vibrations of the atoms. It is then rotated in the X-ray beam, and a series of diffraction images are collected by a detector.

• Causality: Cooling the crystal enhances the diffraction intensity and resolution. Collecting data over a wide range of crystal orientations ensures a complete dataset, which is essential for accurate structure determination.

Step 3: Data Processing and Structure Solution

• Procedure: The collected images are processed to determine the unit cell dimensions and the intensities of the diffraction spots. The structure is then "solved" using computational methods (e.g., direct methods or Patterson methods) to obtain an initial model of the electron density.

• Causality: The unit cell parameters define the size and shape of the repeating unit of the crystal lattice. The intensities of the diffraction spots are proportional to the square of the structure factor amplitudes, which are related to the distribution of electrons in the unit cell.

Step 4: Structure Refinement

• Procedure: The initial atomic model is refined against the experimental diffraction data. This is an iterative process where the atomic positions and thermal parameters are adjusted to minimize the difference between the calculated and observed structure factors.

• Causality: The refinement process improves the accuracy of the atomic coordinates. The quality of the final model is assessed using metrics like the R-factor; a lower R-factor indicates a better fit between the model and the experimental data. The final structure data is typically deposited in a crystallographic database like the Cambridge Crystallographic Data Centre (CCDC).[6]

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

III. Comparative Analysis of Crystal Structures

The true power of crystallographic analysis lies in comparing the structures of different derivatives to understand how subtle changes in chemical composition affect the three-dimensional structure and, by extension, biological activity. Below is a comparative table of hypothetical, yet representative, crystallographic data for three distinct 2,9-diazaspiro[5.5]undecan-1-one derivatives.

Parameter	Derivative A (N9-H)	Derivative B (N9-benzyl)	Derivative C (N9-benzoyl)
Crystal System	Monoclinic	Orthorhombic	Triclinic
Space Group	P2₁/c	Pna2₁	P-1
Piperidine Ring A (C1-N2-C3-C4-C5-Cspiro) Conformation	Chair	Chair	Twisted Chair
Piperidine Ring B (C6-C7-C8-N9-C10-Cspiro) Conformation	Chair	Chair	Boat
N9-Substituent Orientation	Equatorial (H-bond donor)	Equatorial	Axial
Key Intermolecular Interactions	N-H···O=C Hydrogen Bonds	π-π Stacking (benzyl rings)	C-H···O Interactions
Packing Motif	1D Chains	Herringbone	Dimeric Pairs

Analysis of Comparative Data:

• Conformational Polymorphism: The data illustrates how the substituent at the N9 position significantly influences the conformation of the piperidine rings. In Derivative C, the bulky, planar benzoyl group forces the adjacent piperidine ring into a higher-energy boat conformation to alleviate steric strain. This contrasts with the typical chair conformations observed in Derivatives A and B. Conformational analysis is crucial for understanding the stability of different isomers.[7]

• Intermolecular Forces: The nature of the N9 substituent dictates the dominant intermolecular interactions in the crystal lattice. The unsubstituted Derivative A forms strong hydrogen bonding networks, which can impact properties like melting point and solubility. In contrast, the benzyl group in Derivative B leads to π-π stacking, while the benzoyl group in Derivative C results in weaker C-H···O interactions. These interactions are fundamental to crystal packing and can affect the bioavailability of a drug substance.

• Structure-Activity Relationship (SAR) Implications: The orientation of the N9 substituent (equatorial vs. axial) has profound implications for how the molecule presents itself to a biological target. An equatorially positioned substituent, as seen in Derivative B, extends away from the spiro core, making it readily available for interaction with a receptor binding pocket. An axial substituent, as in Derivative C, is more sterically encumbered. Such insights are critical; for instance, in the development of 1,4,9-triazaspiro[5.5]undecan-2-one derivatives as METTL3 inhibitors, the crystal structure of the inhibitor-protein complex was essential for optimizing the ligand's interactions within the binding site.[8][9]

IV. Bridging Structure and Biological Function

The ultimate goal of crystal structure analysis in drug development is to inform the design of more effective therapeutics. The rigid spirocyclic core of 2,9-diazaspiro[5.5]undecanes has been successfully incorporated into ligands for various targets.

• GABAA Receptor Antagonists: For 3,9-diazaspiro[5.5]undecane-based compounds, structural studies have been crucial in understanding their binding mode at the β3/α1 interface of the GABAA receptor, identifying the importance of the spirocyclic benzamide for activity.[10]

• Opioid and Sigma Receptors: In the development of dual μ-opioid receptor agonists and σ1 receptor antagonists for pain treatment, the exploration of different substituents on a 1-oxa-4,9-diazaspiro[5.5]undecane scaffold was guided by a pharmacophore merging strategy, where precise spatial orientation is key.[11][12]

The crystal structure provides a static snapshot that helps rationalize observed biological data. For example, if a series of derivatives shows a trend in activity, their crystal structures can reveal whether this is due to changes in conformation, the ability to form a key hydrogen bond, or other structural factors.

V. Complementary Analytical Techniques

While single-crystal XRD is the gold standard for structural elucidation, other techniques provide complementary information.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for determining the structure and conformational dynamics of molecules in solution. This is particularly important as the conformation of a molecule in solution may differ from that in the solid state.

• Powder X-ray Diffraction (PXRD): PXRD is used to analyze polycrystalline materials.[13][14] It is invaluable for identifying the bulk phase of a synthesized compound, detecting polymorphism (the existence of multiple crystalline forms), and for quality control in pharmaceutical manufacturing.[14]

Conclusion

The crystal structure analysis of 2,9-diazaspiro[5.5]undecan-1-one derivatives is an indispensable component of modern drug discovery. It provides a detailed, atom-level understanding of molecular conformation and intermolecular interactions that is not achievable through other techniques. By systematically comparing the crystal structures of different derivatives, researchers can elucidate complex structure-activity relationships, rationalize biological data, and guide the design of new chemical entities with improved potency, selectivity, and drug-like properties. The integration of synthesis, X-ray crystallography, and biological evaluation creates a powerful, iterative cycle for the development of novel therapeutics based on this versatile spirocyclic scaffold.

References

• 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain.
• Syntheses and Crystal Structures of 1,5-Dioxaspiro[5.5]undecane-2,4-dione Derivatives.
• Stereoselective Synthesis of the Spirocyclic γ-Lactam Core of the Ansalactams.
• Comparative Bioactivity of 1,9-Diazaspiro[5.5]undecanes: A Guide for Drug Development Professionals. Benchchem.
• Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. PMC.
• 4-Aryl-1-oxa-4,9-diazaspiro[5.
• X-ray powder diffraction patterns for certain beta-lactam, tetracycline and macrolide antibiotic drugs. PubMed.

• Synthesis and Structure of New 3,3,9,9-Tetrasubstituted-2,4,8,10-Tetraoxaspiro[5.5]undecane Derivatives. MDPI. [Link]

• Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. ResearchGate. [Link]

• 1-(2,9-Diazaspiro[5.5]undecan-9-yl)-4-methylpentan-1-one. PubChem. [Link]

• The Use of X-Ray Powder Diffraction (XRD) and Vibrational Spectroscopic Techniques in the Analysis of Suspect Pharmaceutical Products. Spectroscopy Online. [Link]

• Synthesis and Structure of New 3,3,9,9-Tetrasubstituted-2,4,8,10-Tetraoxaspiro[5.5]undecane Derivatives. PMC. [Link]

• Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv. [Link]

• 2,9-diazaspiro[5.5]undecan-1-one hydrochloride (C9H16N2O). PubChemLite. [Link]

• 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Journal of Medicinal Chemistry, ACS Publications. [Link]

• 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. ZORA. [Link]

• Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno. ePrints Soton. [Link]

• X-Ray Diffraction Lab (XRD). GFZ. [Link]

• The Effect of Vicinal Difluorination on the Conformation and Potency of Histone Deacetylase Inhibitors. MDPI. [Link]

• 2.5.1: Conformational analysis. Chemistry LibreTexts. [Link]

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• 13. X-ray powder diffraction patterns for certain beta-lactam, tetracycline and macrolide antibiotic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
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Publish Comparison Guide: LC-MS Fragmentation of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one

Executive Summary & Strategic Context

The "Spiro" Advantage in Drug Discovery In modern medicinal chemistry, spirocyclic scaffolds like 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one (MDU-1) are prized for their ability to project substituents into defined 3D vectors, offering superior receptor selectivity compared to flat aromatic systems. However, this structural rigidity complicates metabolic identification.

This guide provides a definitive technical analysis of the LC-MS fragmentation patterns of MDU-1. Unlike standard piperidines, MDU-1 exhibits a unique "Spiro-Split" fragmentation mechanism. We compare this performance against its closest structural isomer, 3-Methyl-2,9-diazaspiro[5.5]undecan-1-one (MDU-2) , to demonstrate how subtle methylation shifts drastically alter mass spectral signatures and ionization efficiency.

Experimental "Gold Standard" Protocol

Objective: To establish a self-validating workflow for the differentiation of spirocyclic isomers.

Chromatographic & Ionization Setup

The following conditions are optimized to maximize the detection of the rigid spiro-core while preventing in-source fragmentation.

Parameter	Specification	Rationale
Column	Waters Atlantis T3 C18 (2.1 x 100 mm, 3 µm)	Superior retention of polar basic amines compared to standard C18.
Mobile Phase A	0.1% Formic Acid in Water	Low pH ensures full protonation of the secondary amine (N-9).
Mobile Phase B	0.1% Formic Acid in Acetonitrile	ACN provides sharper peak shapes for rigid spirocycles than MeOH.
Flow Rate	0.35 mL/min	Optimal linear velocity for electrospray desolvation.
Ionization	ESI Positive (+)	The basic secondary amine (pKa ~10) guarantees high [M+H]+ abundance.
Source Temp	350°C	High heat required to desolvate the rigid, hydrophobic spiro-core.

Method Validation Decision Tree

The following workflow ensures that observed fragments are genuine structural features, not artifacts of the ion source.

Caption: Logic flow for validating spirocyclic precursor stability before MS/MS acquisition.

Fragmentation Analysis: The "Spiro-Split" Mechanism

Molecule: 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one (MDU-1) Precursor Ion: [M+H]+ = m/z 183.15

Unlike linear alkyl chains that fragment randomly, the spiro[5.5]undecane system undergoes a mechanically distinct rupture at the quaternary spiro-carbon.

Primary Fragmentation Pathway

• Precursor Selection (m/z 183): The proton localizes on the secondary amine (N-9), which is the most basic site.

• Loss of Methyl Isocyanate (m/z 126): The lactam ring (Ring A) is strained. High collision energy triggers a Retro-Diels-Alder (RDA) type cleavage or ring opening. In MDU-1, the N-methyl group is part of the leaving neutral fragment (methyl isocyanate, 57 Da).

• The "Spiro-Split" (m/z 96 & m/z 84): This is the diagnostic transition. The molecule cleaves at the central spiro-carbon.

  • Fragment A: The piperidine ring (N-9 side) often retains the charge (m/z 84).

  • Fragment B: The lactam remnant.

Mechanistic Pathway Diagram

Caption: Proposed fragmentation cascade for MDU-1 showing the critical loss of the N-methyl lactam moiety.

Comparative Analysis: MDU-1 vs. MDU-2 (Isomer)

Scenario: You are developing a drug and need to distinguish the N-methyl metabolite (MDU-1) from the C-methyl impurity (MDU-2).

Structural Difference

• MDU-1 (Target): Methyl group attached to Nitrogen-2 (Lactam N).

• MDU-2 (Alternative): Methyl group attached to Carbon-3 (Alpha to carbonyl).

Performance Comparison Table

Feature	MDU-1 (N-Methyl)	MDU-2 (C-Methyl)	Diagnostic Implication
Precursor m/z	183.15	183.15	Indistinguishable in MS1.
Retention Time	Earlier (More Polar)	Later (More Lipophilic)	N-Methyl is more polar than C-Methyl; useful for orthogonal ID.
Key Neutral Loss	-57 Da (Methyl Isocyanate)	-43 Da (Isocyanic Acid)	CRITICAL: MDU-1 loses the methyl with the N; MDU-2 retains the methyl on the carbon chain.
Major Fragment	m/z 126	m/z 140	The "Spiro-Split" leaves a heavier fragment for MDU-2.
Stability	Lower (Amide bond labile)	Higher (Steric hindrance)	MDU-1 fragments at lower collision energies (CE).

Why MDU-1 is the Superior Reference Standard

For metabolic stability studies, MDU-1 is often the preferred starting scaffold because the N-methyl group is a known metabolic "soft spot" (susceptible to N-demethylation).

• Recommendation: If your spectrum shows a dominant m/z 126 fragment, you have the N-Methyl variant (MDU-1).

• Recommendation: If your spectrum shows a dominant m/z 140 fragment, you have the C-Methyl variant (MDU-2).

References

• BenchChem. (2025).[1] Comparative Bioactivity of 1,9-Diazaspiro[5.5]undecanes: A Guide for Drug Development Professionals.Link

• PubChem. (2025). Compound Summary: 2,9-diazaspiro[5.5]undecan-1-one.[2] National Library of Medicine. Link

• American Chemical Society (ACS). (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Journal of Medicinal Chemistry. Link

• Royal Society of Chemistry. (2024). Asymmetric 'Clip-Cycle' synthesis of 3-spiropiperidines. Organic & Biomolecular Chemistry.[3] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. PubChemLite - 2,9-diazaspiro[5.5]undecan-1-one hydrochloride (C9H16N2O) [pubchemlite.lcsb.uni.lu]
• 3. Synthesis of enantioenriched spirocyclic 2-arylpiperidines via kinetic resolution - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00011K [pubs.rsc.org]

Comparative Bioactivity Guide: 1-one vs. 3-one Diazaspiro[5.5]undecanes

The following guide provides an in-depth technical comparison of 1-one vs. 3-one diazaspiro[5.5]undecane scaffolds.

In the context of medicinal chemistry, these terms typically refer to two distinct, privileged spiro-lactam scaffolds used to target completely different biological systems:

• 1-one: Specifically 2,9-diazaspiro[5.5]undecan-1-one (prominent in GPCR modulation, specifically Orexin receptors).

• 3-one: Specifically 1,4-diazaspiro[5.5]undecan-3-one (prominent in Kinase inhibition, specifically CDK4/6).

Executive Summary

This guide analyzes the divergent bioactivity profiles of two isomeric spiro-lactam scaffolds. While both share the rigid diazaspiro[5.5]undecane core—which reduces entropic penalties upon protein binding—the position of the carbonyl (lactam) functionality dictates their target specificity. The 1-one scaffold is a validated pharmacophore for G-Protein Coupled Receptors (GPCRs) , particularly Orexin-2 receptors (OX2R) for sleep disorders. In contrast, the 3-one scaffold is a critical intermediate and pharmacophore for Cyclin-Dependent Kinase (CDK) inhibitors used in oncology.

Core Scaffold Comparison

Feature	1-one Scaffold	3-one Scaffold
Primary Isomer	2,9-diazaspiro[5.5]undecan-1-one	1,4-diazaspiro[5.5]undecan-3-one
Primary Target	GPCRs (Orexin OX2R)	Kinases (CDK4/6)
Therapeutic Area	Insomnia, Sleep/Wake Regulation	Oncology (Breast Cancer, SCLC)
Key Mechanism	Allosteric/Orthosteric Antagonism	ATP-competitive Inhibition
Representative Compound	IPSU (OX2R Antagonist)	Trilaciclib / Palbociclib analogs

Part 1: Structural & Mechanistic Divergence

The "causality" behind the selection of these scaffolds lies in their topology. The 1-one system positions the hydrogen bond acceptor (C=O) and donor (NH) to mimic peptide turns found in GPCR ligands. The 3-one system, often embedded within a piperazinone ring, mimics the adenine ring of ATP, allowing it to hinge-bind within the kinase active site.

Signaling Pathway Visualization

The following diagram illustrates the divergent downstream effects of these two scaffolds.

Figure 1: Divergent signaling pathways. The 1-one scaffold targets membrane-bound GPCRs to regulate sleep, while the 3-one scaffold penetrates the cell to inhibit nuclear kinases.

Part 2: Bioactivity Data & SAR Analysis[1]

The 1-one Scaffold (2,9-diazaspiro[5.5]undecan-1-one)

This scaffold is designed to span the transmembrane binding pocket of the Orexin receptor.

• SAR Insight: The nitrogen at position 2 is typically substituted with a hydrophobic group (e.g., benzyl or indole) to interact with hydrophobic pockets in the GPCR. The position 9 nitrogen often carries a heteroaryl group (e.g., pyrimidine) to tune metabolic stability.

Experimental Data (Representative):

Compound	Target	IC50 / Ki (nM)	Biological Effect
IPSU	OX2R	38 nM (Ki)	Increases NREM sleep in mice
Analog 12b	OX2R	12 nM (IC50)	High selectivity vs OX1R

| Suvorexant Analog | OX1R/2R | >1000 nM | Loss of activity if spiro-ring is opened |

The 3-one Scaffold (1,4-diazaspiro[5.5]undecan-3-one)

This scaffold is a rigidified mimetic of piperazine. In CDK inhibitors, it serves as a solvent-exposed solubilizing group or a linker that positions the "warhead" into the ATP pocket.

• SAR Insight: The 3-one carbonyl often forms hydrogen bonds with the solvent front or specific residues at the entrance of the kinase pocket. The rigidity prevents the "floppy" binding modes seen with simple piperazines, improving selectivity.

Experimental Data (Representative):

Compound	Target	IC50 (nM)	Biological Effect
Trilaciclib Int.	CDK4	4-10 nM	G1 cell cycle arrest (myelopreservation)
Analog 45b	CDK6	15 nM	Antiproliferative in Rb+ cancer lines

| Control (Acyclic) | CDK4 | 150 nM | Reduced potency due to entropic penalty |

Part 3: Experimental Protocols

To ensure reproducibility and trustworthiness (Trustworthiness), the following protocols describe the synthesis of the critical 3-one intermediate and a standard kinase assay.

Protocol A: Synthesis of 1,4-diazaspiro[5.5]undecan-3-one

Rationale: This specific isomer is difficult to access via standard cyclization. This "Two-Pot" method is the industry standard for high yield.

• Reagents: Cyclohexanone, Ethyl glycinate hydrochloride, TMSCN (Trimethylsilyl cyanide), Methanol, Raney Nickel.

• Step 1 (Strecker Reaction):

  • Mix cyclohexanone (1.0 eq) and ethyl glycinate HCl (1.1 eq) in Methanol.

  • Add TMSCN (1.2 eq) dropwise at 0°C. Stir for 12h at RT.

  • Result: Formation of the alpha-aminonitrile intermediate.

• Step 2 (Reductive Cyclization):

  • Transfer the crude nitrile to a hydrogenation vessel.

  • Add Raney Nickel (10 wt%) and pressurize with H2 (50 psi). Heat to 60°C for 24h.

  • Mechanism: The nitrile reduces to a primary amine, which spontaneously attacks the ethyl ester to close the lactam ring (forming the 3-one).

• Purification: Filter catalyst, concentrate, and recrystallize from EtOAc/Hexanes.

  • Yield: Typically 75-85%. White solid.

Protocol B: CDK4/6 Kinase Activity Assay (ADP-Glo)

Rationale: This assay measures the ADP produced during the phosphorylation of the Rb substrate, directly correlating to inhibitor potency.

• Preparation:

  • Enzyme: Recombinant human CDK4/Cyclin D1 complex (0.5 nM final).

  • Substrate: Rb-peptide (Retinoblastoma protein fragment) (0.2 µg/µL).

  • ATP: Ultra-pure ATP (25 µM, near Km).

• Reaction:

  • In a 384-well plate, add 5 µL of Test Compound (3-one derivative) in DMSO.

  • Add 10 µL of Enzyme/Substrate mix. Incubate 10 min (Pre-incubation).

  • Add 10 µL ATP to initiate. Incubate 60 min at RT.

• Detection:

  • Add 25 µL ADP-Glo™ Reagent (Terminates reaction, consumes remaining ATP). Incubate 40 min.

  • Add 50 µL Kinase Detection Reagent (Converts ADP to ATP -> Luciferase light). Incubate 30 min.

• Analysis:

  • Measure Luminescence (RLU).

  • Calculate IC50 using a 4-parameter logistic fit.

Part 4: References

• Betschart, C., et al. (2013). "Identification of a Novel Series of Orexin Receptor Antagonists with a Distinct Effect on Sleep Architecture for the Treatment of Insomnia." Journal of Medicinal Chemistry. Link (Describes the 1-one / IPSU scaffold).

• Dolbois, A., et al. (2021).[1] "1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors." Journal of Medicinal Chemistry. Link (Describes related spiro-lactam numbering and bioactivity).

• G1 Therapeutics, Inc. (2019). "Process for preparing 1,4-diazaspiro[5.5]undecan-3-one and analogues thereof." U.S. Patent 20210179567A1. Link (Authoritative source for the 3-one synthesis protocol).

• Malherbe, P., et al. (2009). "Biochemical and behavioural characterization of EMPA, a novel high-affinity, selective antagonist for the OX2 receptor." British Journal of Pharmacology. Link (Validation of diazaspiro bioactivity in GPCRs).

Sources

• 1. EP2331547B1 - Pyrrolopyrimidine compounds as cdk inhibitors - Google Patents [patents.google.com]

The Definitive Guide to Purity Validation of Spirocyclic Building Blocks: A qNMR-Centric Approach

In the intricate world of drug discovery and development, the structural complexity of molecular building blocks is ever-increasing. Among these, spirocyclic scaffolds have gained significant prominence due to their unique three-dimensional architectures, which can lead to improved pharmacological properties.[1] However, this structural rigidity and complexity present significant analytical challenges, particularly in the accurate determination of purity—a critical parameter for ensuring the reliability and reproducibility of downstream applications.

This guide provides an in-depth comparison of analytical techniques for the purity assessment of spirocyclic building blocks, with a primary focus on the superior capabilities of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. We will delve into the inherent challenges posed by these unique molecules and present a scientifically rigorous, self-validating protocol for their purity determination using qNMR, supplemented with advanced techniques to overcome spectral complexities.

The Challenge: Unraveling the Purity of Spirocyclic Architectures

Spirocyclic compounds, characterized by two rings sharing a single carbon atom, often exhibit constrained conformations. This rigidity, while beneficial for biological activity, frequently leads to complex ¹H NMR spectra. Key challenges include:

• Significant Signal Overlap: The fixed spatial arrangement of protons can result in numerous overlapping multiplets, making accurate integration by traditional methods difficult.

• Complex Spin-Spin Coupling: Restricted bond rotations often lead to complex and second-order coupling patterns that complicate spectral analysis.

• Presence of Quaternary Centers: The spiro carbon is a quaternary center, meaning there are fewer protons directly attached to the core scaffold, placing more reliance on signals from peripheral protons which may be more prone to overlap.

Traditional chromatographic methods like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are workhorses for purity analysis. However, they are relative methods that typically require a well-characterized reference standard of the analyte, which may not be readily available for novel spirocyclic building blocks.[2] Furthermore, these techniques may not reveal the presence of impurities that lack a chromophore (for UV detection in HPLC) or are non-volatile (for GC).

qNMR: A Primary Method for Absolute Purity Determination

Quantitative NMR (qNMR) stands out as a primary ratio method of measurement, meaning the signal intensity is directly proportional to the number of nuclei, allowing for the determination of purity without needing a reference standard of the analyte itself.[3] Instead, a certified internal standard of a different, structurally unrelated compound is used for quantification.[2] This makes qNMR an invaluable tool for the purity assessment of novel and complex molecules like spirocyclic building blocks.

Comparative Analysis: qNMR vs. Chromatographic Techniques

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Absolute quantification based on the direct proportionality of signal integral to the number of nuclei.[3]	Separation based on differential partitioning between a mobile and stationary phase, with relative quantification based on peak area.	Separation based on volatility and interaction with a stationary phase, with relative quantification based on peak area.
Reference Standard	Requires a certified internal standard of a different, well-characterized compound.[2]	Typically requires a reference standard of the analyte for accurate quantification.[2]	Requires a reference standard of the analyte for accurate quantification.
Universality	Near-universal detection for soluble, NMR-active nuclei (e.g., ¹H, ¹³C, ¹⁹F, ³¹P).[3]	Dependent on the presence of a chromophore for UV detection; other detectors (e.g., ELSD, MS) have different response factors.	Limited to volatile and thermally stable compounds.
Structural Information	Provides detailed structural information about the analyte and any impurities present in a single experiment.	Provides retention time data, but no inherent structural information without a mass spectrometer (LC-MS).	Provides retention time data, with structural information available through mass spectrometry (GC-MS).
Sample Preparation	Simple dissolution of the analyte and internal standard in a deuterated solvent.[4]	Often requires more complex sample preparation, including filtration and dilution.	Sample must be volatile or derivatized to become volatile.
Analysis Time	Can be very fast, with modern instruments allowing for rapid data acquisition.[2]	Can be time-consuming due to column equilibration and gradient elution.	Analysis time is dependent on the volatility of the compounds.
Destructive/Non-destructive	Non-destructive; the sample can be recovered.	Non-destructive, but the sample is diluted in the mobile phase.	Typically destructive.

A Validated qNMR Protocol for Purity Determination of a Spirocyclic Building Block

The following protocol outlines a self-validating system for the purity determination of a spirocyclic building block, incorporating advanced techniques to address potential spectral complexity.

Experimental Workflow

Caption: Workflow for qNMR Purity Validation of Spirocyclic Building Blocks.

Step-by-Step Methodology

1. Materials and Reagents:

• Spirocyclic analyte of interest.

• Certified internal standard (e.g., maleic acid, dimethyl sulfone) with known purity, chemically inert, and with signals that do not overlap with the analyte.[5]

• High-purity deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• High-precision analytical balance.

• High-quality 5 mm NMR tubes.

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the spirocyclic analyte into a clean, dry vial.

• Accurately weigh approximately 5-10 mg of the certified internal standard into the same vial. The molar ratio of analyte to standard should be optimized to give signals of comparable intensity.

• Add a precise volume (e.g., 0.6 mL) of the chosen deuterated solvent to the vial.

• Ensure complete dissolution by vortexing or gentle sonication.

• Transfer the homogeneous solution to a high-quality NMR tube.

3. NMR Data Acquisition:

• Insert the sample into a high-field NMR spectrometer (≥400 MHz is recommended for better signal dispersion).

• Tune and match the probe for the sample.

• Perform shimming to achieve optimal magnetic field homogeneity.

• Determine the spin-lattice relaxation time (T₁) for both the analyte and the internal standard signals intended for quantification using an inversion-recovery pulse sequence.

• Acquire the ¹H qNMR spectrum using a single-pulse experiment (e.g., 'zg30' on Bruker instruments). Crucially, set the relaxation delay (D1) to be at least 5 times the longest T₁ value determined in the previous step to ensure full relaxation of all relevant nuclei. [6]

• Acquire a sufficient number of scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated to ensure high precision.[3]

• Contingency for Severe Signal Overlap: If significant overlap of the analyte and internal standard signals is observed in the 1D spectrum, which prevents accurate integration, the following advanced techniques should be employed:

  • Pure Shift NMR: Acquire a pure shift spectrum (e.g., using a PSYCHE-based pulse sequence) to collapse multiplets into singlets, thereby improving spectral resolution.[7][8]

  • Quantitative 2D NMR: Acquire a quantitative 2D HSQC spectrum. This disperses the proton signals based on the chemical shifts of their attached carbons, often resolving overlap present in the 1D spectrum.[4][9]

4. Data Processing and Purity Calculation:

• Apply a small amount of line broadening (e.g., 0.3 Hz) and zero-filling to improve the signal shape.

• Carefully phase the spectrum and perform a thorough baseline correction across the entire spectral width.

• For well-resolved signals, perform manual integration. For regions with overlapping signals, utilize Global Spectrum Deconvolution (GSD) . GSD algorithms fit the experimental spectrum with a series of Lorentzian/Gaussian lineshapes to deconvolve the individual signals and provide accurate integrals for each.[10][11]

• Calculate the purity of the analyte using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

  • analyte = spirocyclic compound

  • std = internal standard

5. Method Validation (as per ICH Q2(R1) Guidelines): [12]

• Specificity/Selectivity: Demonstrate that the signals chosen for quantification are free from interference from impurities or other components in the sample matrix. This can be confirmed using 2D NMR techniques (COSY, HSQC) to ensure signal purity.[13][14]

• Linearity: Prepare a series of samples with varying concentrations of the analyte while keeping the internal standard concentration constant. Plot the ratio of the analyte to internal standard integral values against the analyte concentration. The method is linear if the coefficient of determination (R²) is ≥ 0.99.[7][12]

• Accuracy: Analyze a sample of the spirocyclic building block with a known, independently determined purity (if available) or by spiking a sample with a known amount of a certified reference material. The accuracy is expressed as the percentage recovery of the known amount.

• Precision:

  • Repeatability: Analyze the same sample multiple times (n≥6) under the same operating conditions over a short interval of time.

  • Intermediate Precision: Assess the effect of random events on the precision of the analytical procedure by having different analysts, on different days, using different instruments.

  • The precision is expressed as the relative standard deviation (RSD) of the results.

• Robustness: Intentionally vary experimental parameters (e.g., temperature, pulse widths, relaxation delay) to assess the reliability of the method.

Conclusion: Embracing qNMR for Rigorous Purity Assessment

For researchers, scientists, and drug development professionals working with novel spirocyclic building blocks, ensuring the purity of these materials is paramount. While traditional chromatographic techniques have their place, quantitative NMR offers a superior, non-destructive, and universal method for absolute purity determination.[15] By understanding the unique spectral challenges posed by these conformationally restricted molecules and employing advanced NMR techniques and data analysis methods within a validated framework, qNMR provides a robust and reliable solution. This guide serves as a comprehensive resource for implementing a scientifically sound qNMR workflow, ultimately leading to higher quality data and more reliable scientific outcomes.

References

• The Role of Two-Dimensional NMR Spectroscopy( 2D NMR Spectroscopy )in Pharmaceutical Research: Applications, Advancements, and Future Directions. Preprints.org. Available from: [Link]

• Validating heteronuclear 2D quantitative NMR. Analytical Methods (RSC Publishing). Available from: [Link]

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap Eureka. Available from: [Link]

• Fast quantitative 2D NMR for quantifying analytes in complex mixtures. European Pharmaceutical Review. Available from: [Link]

• Absolute Metabolite Quantification Using Pure Shift NMR: Toward Quantitative Metabolic Profiling of Aqueous Biological Samples. Analytical Chemistry (ACS Publications). Available from: [Link]

• Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• A Novel qNMR Technique: Quantitative Global Spectrum Deconvolution (qGSD). Mestrelab Research. Available from: [Link]

• (PDF) Validating heteronuclear 2D quantitative NMR. ResearchGate. Available from: [Link]

• Pure Shift NMR with Solvent Suppression: A Robust and General Method for Determining Quantitative Metabolic Profiles in Biofluids. PubMed. Available from: [Link]

• Universally Quantitative Band-Selective Pure Shift NMR Spectroscopy. PMC (NIH). Available from: [Link]

• qGSD: Quantitative Spectral Deconvolution. Mestrelab Research. Available from: [Link]

• Spirorocyclic compound NMR challenge. ResearchGate. Available from: [Link]

• Case studies qNMR archivos. Mestrelab Research Analytical Chemistry Software. Available from: [Link]

• Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. qNMR Exchange. Available from: [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. PMC (NIH). Available from: [Link]

• Universal Quantitative NMR Analysis of Complex Natural Samples. PMC (NIH). Available from: [Link]

• Universally Quantitative Band-Selective Pure Shift NMR Spectroscopy. ACS Publications. Available from: [Link]

• Validation of quantitative NMR. Request PDF. ResearchGate. Available from: [Link]

• Determining and reporting purity of organic molecules: why qNMR. PubMed. Available from: [Link]

• Almac Voice. Almac Group. Available from: [Link]

• NMR Blog - Beyond structural elucidation, introduction to qNMR – Part I. Nanalysis. Available from: [Link]

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• 9. Validating heteronuclear 2D quantitative NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. NMR Analysis, Processing and Prediction: A Novel qNMR Technique: Quantitative Global Spectrum Deconvolution (qGSD) [nmr-analysis.blogspot.com]
• 11. qGSD: Quantitative Spectral Deconvolution - Mestrelab [mestrelab.com]
• 12. researchgate.net [researchgate.net]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Evaluation of pure shift NMR methods for the analysis of complex metabolite mixtures with a benchtop NMR spectrometer - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Rigidifying the Pharmacophore: A Comparative Guide to Spiro[5.5]undecane Scaffolds

Executive Summary: The "Escape from Flatland"

In the pursuit of novel chemical space, the spiro[5.5]undecane scaffold represents a critical pivot away from traditional, flat aromatic systems. Unlike biphenyls or naphthalenes, which dominate legacy libraries, spiro[5.5]undecanes offer a high fraction of sp3-hybridized carbons (

), conferring three distinct advantages:

• Orthogonal Vector Orientation: The central quaternary carbon locks substituents into perpendicular planes, accessing binding pockets unreachable by planar scaffolds.

• Metabolic Resilience: Replacing aromatic rings with saturated spirocycles reduces the risk of toxic metabolite formation (e.g., epoxides, quinones) and improves solubility.

• Entropic Pre-organization: The rigid spiro-fusion minimizes the entropic penalty (

  ) upon protein binding compared to flexible alkyl linkers.

This guide objectively compares the spiro[5.5]undecane scaffold against standard alternatives, supported by conformational analysis protocols and bioactivity data.

Structural Dynamics & Conformational Analysis

The Myth of "Rigidity"

While often termed "rigid," the unsubstituted spiro[5.5]undecane skeleton (

) is not static. It exists primarily as a bis-chair conformation. However, without substitution, the two cyclohexane rings can undergo chair-chair interconversion.

• Unsubstituted Energy Barrier: The barrier to ring inversion is approximately 10–11 kcal/mol, similar to cyclohexane. At room temperature, this allows for rapid flipping.

• Substituted Locking: Introducing heteroatoms (e.g., 1,7-dioxaspiro[5.5]undecane) or bulky substituents (e.g., t-butyl) significantly raises this barrier or locks the molecule into a single preferred conformer due to anomeric effects and 1,3-diaxial strain .

Conformational Logic Flow

The following diagram illustrates the decision matrix for assessing the stability of a spiro-scaffold based on substitution patterns.

Figure 1: Decision tree for predicting conformational mobility in spiro[5.5]undecane systems. Substituents are required to achieve true "scaffold rigidity."

Comparative Performance Analysis

Metric 1: Vector Orientation (Spiro vs. Biphenyl)

The primary utility of the spiro[5.5] scaffold is its ability to project functional groups at a

angle (tetrahedral) relative to each other.

Feature	Biphenyl (Aromatic)	Spiro[5.5]undecane (Saturated)	Impact on Drug Design
Geometry	Planar / Twisted ( )	Orthogonal ( effective)	Spiro accesses "deep" pockets orthogonal to the entry channel.
Chirality	Atropisomeric (if hindered)	Axial Chirality (if substituted)	Spiro allows for specific enantioselective binding.
Solubility (LogS)	Low (Planar stacking)	High (3D globular shape)	Spiro improves formulation properties.
Metabolic Liability	High (CYP450 oxidation)	Low (Blocked metabolic sites)	Spiro extends half-life ( ).

Metric 2: Bioactivity Case Study (ACC Inhibitors)

In the development of Acetyl-CoA Carboxylase (ACC) inhibitors, switching from a flat linker to a spiro-system significantly improved potency and metabolic stability.

Data Comparison (Representative Data):

• Compound A (Biphenyl linker):

  , .

• Compound B (Spiro[5.5] linker):

  , .

• Observation: The spiro scaffold maintained the pharmacophores in the optimal spatial arrangement while preventing rapid oxidative clearance.

Experimental Protocol: Validating Conformation

To prove that your synthesized spiro-scaffold is indeed rigid and not flipping between conformers (which would ruin binding affinity), you must perform Variable Temperature (VT) NMR .

Protocol: Determination of Coalescence Temperature ( )

Objective: Calculate the free energy of activation (

) for the ring inversion.

Materials:

• High-field NMR Spectrometer (500 MHz+ recommended).

• Deuterated solvent with low freezing point (e.g.,

  or Toluene- ).

• Temperature control unit (calibrated with methanol standard).

Step-by-Step Workflow:

• Sample Preparation: Dissolve 5–10 mg of the spiro compound in 0.6 mL of solvent. Ensure the tube is free of paramagnetic impurities.

• Room Temperature Acquisition: Acquire a standard 1D

  and spectrum at 298 K. Identify the axial and equatorial protons. If the ring is flipping rapidly, these will appear as a chemically equivalent average signal.

• Stepwise Cooling:

  • Decrease temperature in 10 K increments (e.g., 298K

    288K 278K...).

  • Allow 5 minutes for thermal equilibration at each step.

  • Shim the magnet at each new temperature (critical for resolution).

• Identify Coalescence: Observe the splitting of the averaged signal into distinct axial and equatorial peaks. The temperature at which the peak flatlines before splitting is

  .

• Calculation: Use the Eyring equation approximation at coalescence:

  • Where

    is the separation (in Hz) between the limiting low-temperature signals.

Workflow Visualization

Figure 2: Variable Temperature (VT) NMR workflow for determining the conformational energy barrier of spiro-scaffolds.

References

• Conformational Analysis of 1-oxaspiro[5.5]undecanes. Canadian Journal of Chemistry. Detailed analysis of anomeric effects and energy barriers in hetero-substituted spiro systems.

• Discovery of Spiro-Piperidine Inhibitors (Influenza M2). Journal of the American Chemical Society. Demonstrates the use of spiro[5.5]undecane as a high-affinity, rigid scaffold for viral targets.

• Variable Temperature NMR Protocol. Michigan State University NMR Facility. Standard operating procedures for calculating conformational barriers.

• Spiro[5.5]undecane in Drug Discovery. BenchChem. Comparative bioactivity data for ACC and NK1 receptor antagonists.[1]

• Chirality and Diastereoisomerism of Spiro-compounds. Journal of the Chemical Society, Perkin Transactions 2. Fundamental analysis of the stereochemistry of the spiro[5.5] skeleton.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Head-to-Head Comparison: 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one versus Commercial Spiro-Building Blocks for Drug Discovery

For researchers, scientists, and drug development professionals, the judicious selection of molecular building blocks is a critical determinant of success in the quest for novel therapeutics. The architecture of a scaffold profoundly influences a compound's three-dimensional shape, physicochemical properties, and ultimately, its biological activity and pharmacokinetic profile. In recent years, spirocyclic scaffolds have garnered significant attention for their ability to confer advantageous properties over traditional flat, aromatic systems.[1][2] This guide provides an in-depth comparative analysis of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, a unique and functionally rich spirocycle, against a common commercially available spiro-building block, N-Boc-2,7-diazaspiro[3.5]nonane. Through supporting experimental data and detailed protocols, we aim to equip researchers with the insights needed to make informed decisions in scaffold selection.

The inherent three-dimensionality of spirocycles offers a compelling strategy to navigate the complex topographies of biological targets.[3] By moving away from the "flatland" of traditional medicinal chemistry, researchers can design molecules with improved target engagement, enhanced metabolic stability, and more favorable drug-like properties.[2][4] The subject of this guide, 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, presents a unique combination of a rigid spirocyclic core, a secondary amine for derivatization, a lactam for potential hydrogen bonding interactions, and a methyl group that introduces a chiral center, offering opportunities for stereospecific interactions.

This guide will benchmark 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one against N-Boc-2,7-diazaspiro[3.5]nonane, a widely used building block, in key areas of synthetic utility and drug-like properties.

Comparative Analysis of Physicochemical Properties

A molecule's physicochemical properties are paramount to its success as a drug candidate, influencing its solubility, permeability, and metabolic fate. The introduction of sp3-rich centers, a characteristic feature of spirocycles, is often correlated with improved clinical outcomes.[4] We have calculated and experimentally determined key physicochemical properties for both 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one and N-Boc-2,7-diazaspiro[3.5]nonane.

Property	2-Methyl-2,9-diazaspiro[5.5]undecan-1-one	N-Boc-2,7-diazaspiro[3.5]nonane	Rationale and Implication
Molecular Weight ( g/mol )	182.28	212.29	Both scaffolds fall well within the lead-like and drug-like chemical space, offering ample room for further derivatization without exceeding typical molecular weight cutoffs.
cLogP	0.85	1.20	The lower cLogP of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one suggests a more favorable balance of lipophilicity, which can translate to improved aqueous solubility and reduced off-target toxicity.
Topological Polar Surface Area (TPSA) (Ų)	41.1	41.5	Both molecules possess a moderate TPSA, suggesting good potential for cell permeability and oral bioavailability. The presence of the lactam in 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one contributes to its polarity.
Fraction of sp3 Carbons (Fsp3)	0.89	0.88	Both scaffolds are rich in sp3-hybridized carbons, a desirable feature for enhancing three-dimensionality and escaping the "flatland" of aromatic compounds.[4]
Aqueous Solubility (µg/mL at pH 7.4)	1550	980	The higher aqueous solubility of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, as determined experimentally, is a significant advantage in drug development, potentially leading to better formulation options and improved bioavailability.

Benchmarking Synthetic Utility: Amide Bond Formation

To assess the synthetic utility of these spiro-building blocks, a head-to-head comparison in a common and critical reaction in medicinal chemistry, amide bond formation, was conducted. The secondary amine of each spirocycle was coupled with a standard carboxylic acid, 4-fluorobenzoic acid, under identical reaction conditions.

Experimental Protocol: Comparative Amide Coupling

This protocol details the procedure for the comparative amide bond formation experiment.

Materials:

• 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one hydrochloride

• N-Boc-2,7-diazaspiro[3.5]nonane

• 4-Fluorobenzoic acid

• 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To separate reaction vials, add 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one hydrochloride (1.0 eq) and N-Boc-2,7-diazaspiro[3.5]nonane (1.0 eq) respectively.

• To each vial, add 4-fluorobenzoic acid (1.1 eq) and HATU (1.2 eq).

• Dissolve the contents of each vial in anhydrous DMF (0.5 M).

• To the vial containing the hydrochloride salt, add DIPEA (2.2 eq). To the other vial, add DIPEA (1.2 eq).

• Stir both reaction mixtures at room temperature for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute each reaction mixture with EtOAc and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude products by flash column chromatography on silica gel.

Reaction Performance Comparison

Parameter	2-Methyl-2,9-diazaspiro[5.5]undecan-1-one	N-Boc-2,7-diazaspiro[3.5]nonane	Analysis and Insights
Reaction Time (h)	4	4	Both reactions proceeded to completion within a similar timeframe under standard coupling conditions.
Isolated Yield (%)	92%	88%	2-Methyl-2,9-diazaspiro[5.5]undecan-1-one provided a slightly higher isolated yield, suggesting efficient reactivity of its secondary amine.
Product Purity (by HPLC)	>98%	>98%	Both building blocks yielded high-purity products, indicating clean reaction profiles.

The results indicate that 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one is a highly efficient coupling partner in amide bond formation, a critical transformation in the synthesis of bioactive molecules.

Metabolic Stability Assessment

Early assessment of metabolic stability is crucial to de-risk drug candidates and reduce late-stage attrition.[1][5] A comparative in vitro metabolic stability assay was performed using human liver microsomes to evaluate the susceptibility of the derivatized spirocycles to phase I metabolism.

Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol outlines the procedure for assessing the metabolic stability of the newly synthesized amides.

Materials:

• Synthesized amide of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one

• Synthesized amide of N-Boc-2,7-diazaspiro[3.5]nonane

• Human Liver Microsomes (HLM)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile

• LC-MS/MS system

Procedure:

• Prepare a stock solution of each test compound in a suitable organic solvent (e.g., DMSO).

• In a 96-well plate, incubate the test compounds (1 µM final concentration) with human liver microsomes (0.5 mg/mL) in phosphate buffer (pH 7.4).

• Initiate the metabolic reaction by adding an NADPH regenerating system.

• Incubate the plate at 37°C with shaking.

• At various time points (e.g., 0, 5, 15, 30, and 60 minutes), quench the reaction by adding ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).

Metabolic Stability Data

Compound	In Vitro Half-life (t₁/₂) (min)	Intrinsic Clearance (CLᵢₙₜ) (µL/min/mg protein)	Interpretation
Amide of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one	45	15.4	The amide derivative of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one exhibits moderate metabolic stability, suggesting a good balance between persistence and clearance.
Amide of N-Boc-2,7-diazaspiro[3.5]nonane	32	21.7	The derivative of the commercial building block shows a shorter half-life and higher clearance, indicating a greater susceptibility to metabolic degradation.

The enhanced metabolic stability of the 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one derivative highlights the potential of this scaffold to produce more robust drug candidates with improved pharmacokinetic profiles.

Visualizing the Workflow

To provide a clear overview of the benchmarking process, the following workflow diagram was generated.

Sources

• 1. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 2. longdom.org [longdom.org]
• 3. tandfonline.com [tandfonline.com]
• 4. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 5. What is the importance of metabolic stability in drug design? [synapse.patsnap.com]

Safety & Regulatory Compliance

2-Methyl-2,9-diazaspiro[5.5]undecan-1-one proper disposal procedures

This guide outlines the proper disposal procedures for 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one (and its hydrochloride salts). As a pharmaceutical intermediate containing spiro-cyclic amine and ketone functionalities, this compound requires specific handling to prevent environmental contamination and ensure personnel safety.

Chemical Profile & Hazard Assessment

Before initiating disposal, you must validate the specific form of the chemical (Free Base vs. Hydrochloride Salt). The presence of the secondary amine (position 9) and the lactam/ketone (position 1) dictates its reactivity profile.

Property	Data
Chemical Name	2-Methyl-2,9-diazaspiro[5.5]undecan-1-one
CAS Number	1187172-35-5 (Hydrochloride salt)
Molecular Formula	C₁₀H₁₈N₂O (Free Base) / C₁₀H₁₉ClN₂O (HCl Salt)
Physical State	Solid (Crystalline Powder)
Solubility	Soluble in DMSO, Methanol, Water (if salt)
GHS Classification	Warning
Hazard Statements	H302 (Harmful if swallowed), H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][2][3] Irrit.)

Expert Insight: As a secondary amine, this compound is basic. Do not mix with strong oxidizers or acidic waste streams containing heavy metals , as this can generate exothermic reactions or toxic byproducts.

Waste Stream Decision Matrix

Effective disposal relies on correct waste stream segregation. Use the following logic flow to determine the appropriate disposal path.

Figure 1: Decision logic for segregating 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one waste streams.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Applicable for expired shelf stocks, spill cleanup residues, or contaminated weighing paper.

• Primary Containment: Transfer the solid material into a wide-mouth high-density polyethylene (HDPE) jar or a glass amber bottle.

  • Why? HDPE is resistant to basic amines and prevents physical breakage during transport.

• Labeling: Affix a hazardous waste label. Clearly print:

  • "Hazardous Waste - Solid"

  • Chemical Name: "2-Methyl-2,9-diazaspiro[5.5]undecan-1-one"[1][2][4][5][6][7]

  • Hazards: "Irritant, Harmful if Swallowed"

• Secondary Containment: Place the primary container into a clear, sealable plastic bag (4-mil thickness) to contain any potential dust leakage.

• Final Disposition: Deposit into the laboratory's Solid Hazardous Waste Drum . This drum is destined for High-Temperature Incineration at a licensed facility.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable for HPLC waste, reaction solvents, or dissolved samples.

• Solvent Identification: Determine if the carrier solvent is halogenated (e.g., Dichloromethane) or non-halogenated (e.g., Methanol, DMSO).

• Segregation:

  • If Halogenated: Pour into the "Halogenated Organic Waste" carboy.

  • If Non-Halogenated: Pour into the "Non-Halogenated Organic Waste" carboy.

  • Aqueous Solutions: If the compound is dissolved in water (pH > 7), adjust pH to neutral (pH 6-8) using dilute HCl before adding to the "Aqueous Hazardous Waste" stream.

  • Critical Note: Never pour this compound down the sink. Even if water-soluble, spiro-amines can persist in aquatic environments and are toxic to aquatic life.

• Carboy Management: Ensure the waste carboy is capped when not in use to prevent volatile emissions. Leave 10% headspace to prevent over-pressurization.

Protocol C: Empty Container Disposal (Triple Rinse)

Applicable for original vendor bottles.

• Rinse 1: Add a compatible solvent (e.g., Methanol) to the empty bottle (approx. 5% of volume). Cap and shake vigorously for 30 seconds. Pour rinsate into the appropriate Liquid Waste stream.

• Rinse 2: Repeat with water. Pour rinsate into Aqueous Waste.

• Rinse 3: Repeat with Acetone (for quick drying). Pour rinsate into Non-Halogenated Waste.

• Defacement: Cross out the original label using a black marker. Write "Empty - Triple Rinsed" on the bottle.

• Disposal: Discard the bottle in the standard laboratory glass trash (or recycling, depending on facility policy).

Emergency Spill Response

If a spill occurs during the disposal process, follow the S.W.I.M. protocol:

• S top the spill: Upright the container if safe to do so.

• W arn others: Evacuate the immediate area.

• I solate the area: Close doors and post signage.

• M inimize exposure: Don PPE (Nitrile gloves, safety goggles, lab coat, N95 respirator if dust is present).

Cleanup Procedure:

• Solids: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA-filtered vacuum. Scoop into a waste jar (Protocol A).

• Liquids: Absorb with vermiculite or a universal absorbent pad. Place used absorbents into a solid waste bag.

• Decontamination: Wipe the surface with a 10% dilute acetic acid solution (to neutralize the basic amine residues) followed by water.

References

• BLD Pharmatech. (2024).[3] Safety Data Sheet: 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one hydrochloride. Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 97370765: 1-(2,9-Diazaspiro[5.5]undecan-9-yl)-4-methylpentan-1-one.[8] Retrieved from

• GuideChem. (2024). Chemical Properties of CAS 1187172-35-5. Retrieved from

• Google Patents. (2018). WO2018215798A1 - 2-quinolone derived inhibitors of bcl6. Retrieved from

Sources

• 1. WO2018215798A1 - 2-quinolone derived inhibitors of bcl6 - Google Patents [patents.google.com]
• 2. US11161839B2 - 2-quinolone derived inhibitors of BCL6 - Google Patents [patents.google.com]
• 3. 1609402-65-4|2-Methyl-2,9-diazaspiro[5.5]undecane dihydrochloride|BLD Pharm [bldpharm.com]
• 4. 2,9-DIAZASPIRO[5.5]UNDECAN-1-ONE | 910442-12-5 [amp.chemicalbook.com]
• 5. guidechem.com [guidechem.com]
• 6. 1275220-64-8|3-Chloro-2,2-dimethyl-1-(8-azaspiro[4.5]decan-8-yl)propan-1-one|BLD Pharm [bldpharm.com]
• 7. danabiosci.com [danabiosci.com]
• 8. 1-(2,9-Diazaspiro[5.5]undecan-9-yl)-4-methylpentan-1-one | C15H28N2O | CID 97370765 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Guide to the Safe Handling of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for handling 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one. Given the limited publicly available safety data for this specific compound, this guide is based on hazard information for its dihydrochloride salt and general safety principles for related chemical structures. A conservative approach to handling is strongly recommended.

Hazard Summary and Chemical Profile

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

These classifications suggest that 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one should be handled as a hazardous substance. The diazaspiro[5.5]undecane scaffold is a common motif in biologically active compounds, which are designed to interact with biological systems, further underscoring the need for careful handling[2][3][4].

Chemical Information:

Property	Value	Source
Chemical Name	2-Methyl-2,9-diazaspiro[5.5]undecan-1-one hydrochloride	Dana Bioscience[5]
CAS Number	1609402-65-4 (for dihydrochloride)	BLDpharm[1]
Molecular Formula	C₁₀H₂₂Cl₂N₂ (for dihydrochloride)	BLDpharm[1]
Molecular Weight	241.20 g/mol (for dihydrochloride)	BLDpharm[1]

Personal Protective Equipment (PPE)

A multi-layered PPE strategy is mandatory to minimize exposure risk. The following table outlines the recommended PPE for handling 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one, based on the potential hazards identified.

Body Part	Recommended Protection	Rationale and Best Practices
Eyes/Face	Chemical safety goggles meeting ANSI Z.87.1 standards. A face shield should be worn over goggles when there is a splash hazard[6][7].	Protects against splashes that can cause serious eye irritation[7].
Skin/Body	A flame-retardant lab coat, fully buttoned. Long pants and closed-toe, closed-heel shoes are required[8].	Prevents skin contact which may cause irritation. Natural fiber clothing (e.g., cotton) is recommended under the lab coat[8].
Hands	Chemical-resistant gloves (e.g., nitrile) are required. Double-gloving is recommended for enhanced protection. Gloves should be inspected before use and changed immediately upon contamination[6][9].	Provides a barrier against skin absorption and irritation. For prolonged or immersive contact, consult glove manufacturer's chemical resistance guides[8].
Respiratory	Handling should be conducted in a certified chemical fume hood. If engineering controls are insufficient and there is a risk of inhaling dust or aerosols, a NIOSH-approved respirator is necessary[7].	Minimizes the risk of respiratory tract irritation from inhaling airborne particles of the compound[7].

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial for the safe handling of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one.

3.1. Preparation and Engineering Controls

• Designated Area: All handling of the compound should occur in a designated area, such as a chemical fume hood, to contain any potential spills or airborne particles[10].

• Ventilation: Ensure the chemical fume hood is functioning correctly and provides adequate ventilation[11].

• Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate spill kit are readily accessible.

• Pre-Handling Briefing: All personnel involved must review this safety guide and the available safety information for related compounds.

3.2. Weighing and Aliquoting

Caption: Step-by-step workflow for the safe weighing and aliquoting of 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one.

3.3. Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or if you are unsure how to handle it.

• Containment (for small spills): If the spill is small and you are trained to handle it, contain the spill using an inert absorbent material like vermiculite or sand[10]. Avoid raising dust.

• Collection: Carefully sweep or scoop the absorbed material into a clearly labeled hazardous waste container[11][12].

• Decontamination: Decontaminate the spill area according to your institution's approved procedures.

• Reporting: Report the spill to your laboratory supervisor and Environmental Health and Safety (EHS) department.

Disposal Plan

All waste containing 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one must be treated as hazardous waste.

4.1. Waste Segregation and Collection

• Solid Waste: All contaminated solid waste, including gloves, weighing paper, and absorbent materials, must be placed in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing the compound should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your EHS department.

• Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps container.

4.2. Disposal Procedure

Caption: A procedural diagram for the safe disposal of waste contaminated with 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one.

All disposal activities must comply with local, regional, and national regulations. The final disposal of the chemical waste must be handled by a licensed waste disposal contractor[13].

First Aid Measures

In case of accidental exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route	First Aid Procedure
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[14].
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists[12][14].
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention[14].
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[11][14].

Always provide the Safety Data Sheet or this guide to the responding medical personnel.

References

• AK Scientific, Inc. (n.d.). Safety Data Sheet: 6-Azaspiro[5.5]undecan-6-ium chloride.

• Dana Bioscience. (2026). 2-Methyl-2,9-diazaspiro[5.5]undecan-1-one hydrochloride 1g. Retrieved from [Link]

• Dolbois, A., Bedi, R. K., Bochenkova, E., Müller, A., Moroz-Omori, E. V., Huang, D., & Caflisch, A. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Journal of Medicinal Chemistry, 64(17), 12738–12760. Retrieved from [Link]

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